Decane

• CAS: 73138-29-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Fundamental Chemical Properties of n-Decane

For Researchers, Scientists, and Drug Development Professionals

Introduction

n-Decane (C₁₀H₂₂), a straight-chain alkane, is a colorless, flammable liquid and a component of gasoline and kerosene.[1] Its well-defined and relatively simple chemical structure makes it a valuable compound in various scientific and industrial applications. For researchers, scientists, and professionals in drug development, a thorough understanding of its fundamental chemical and physical properties is crucial for its use as a nonpolar solvent, a reference standard in chromatography, and in studies of hydrocarbon behavior. This guide provides a comprehensive overview of the core physicochemical properties of n-decane, detailed experimental protocols for their determination, and a visualization of its physical state transitions.

Core Physicochemical Properties of n-Decane

The fundamental properties of n-decane are summarized in the tables below, providing a clear and concise reference for laboratory and research applications.

General and Physical Properties

Property	Value	Reference
Molecular Formula	C₁₀H₂₂	[1][2]
Molar Mass	142.28 g/mol	[2]
Appearance	Colorless liquid	[2]
Odor	Gasoline-like	[2]
Density	0.730 g/cm³ at 20°C	[1]
Melting Point	-29.7 °C	[2][3]
Boiling Point	174.1 °C	[2][3]
Solubility in Water	Insoluble	[1][2]
Solubility in Organic Solvents	Soluble in non-polar solvents (e.g., ether, benzene)	[4]
Viscosity	0.92 mPa·s at 20°C	[5]
Surface Tension	23.83 mN/m at 20°C	[6]
Vapor Density	4.9 (air = 1)	[7]
Vapor Pressure	1 mmHg at 16.5 °C	[7]

Safety and Flammability Properties

Property	Value	Reference
Flash Point	46 °C (115 °F)	[1][8]
Autoignition Temperature	210 °C (410 °F)	[1]
Explosive Limits in Air	0.8 - 5.4 % by volume	[9][10]
Heat of Combustion	-6778.29 kJ/mol at 25 °C	[3]

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of n-decane are outlined below. These protocols are based on internationally recognized standards to ensure accuracy and reproducibility.

Determination of Melting Point (Capillary Method)

Objective: To determine the temperature range over which n-decane transitions from a solid to a liquid.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Thermometer (calibrated)

• Mortar and pestle

Procedure:

• Sample Preparation: Ensure the n-decane sample is solid by cooling it below its melting point. A small amount of the solid sample is finely ground using a mortar and pestle.

• Capillary Loading: A small amount of the powdered sample is packed into the open end of a capillary tube to a height of 2-3 mm. The tube is then inverted and tapped gently to ensure the sample is tightly packed at the sealed end.

• Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point apparatus alongside a calibrated thermometer.

• Heating: The apparatus is heated at a steady and slow rate, typically 1-2°C per minute, as the temperature approaches the expected melting point.

• Observation: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the last solid crystal disappears is recorded as the end of the melting range.

• Reporting: The melting point is reported as a range of these two temperatures. For a pure substance like n-decane, this range should be narrow (typically ≤ 1°C).

Determination of Boiling Point (Distillation Method)

Objective: To determine the temperature at which the vapor pressure of n-decane equals the atmospheric pressure.

Apparatus:

• Distillation flask

• Condenser

• Receiving flask

• Thermometer (calibrated)

• Heating mantle

• Boiling chips

Procedure:

• Apparatus Assembly: A distillation apparatus is assembled with the distillation flask containing the n-decane sample and a few boiling chips to ensure smooth boiling. The thermometer is positioned so that the top of the bulb is level with the bottom of the side-arm leading to the condenser.

• Heating: The flask is gently heated using a heating mantle.

• Observation: As the liquid boils, the vapor rises and surrounds the thermometer bulb before entering the condenser. The temperature will stabilize at the boiling point of the liquid.

• Data Recording: The stable temperature reading on the thermometer is recorded as the boiling point. The atmospheric pressure should also be recorded, as boiling point varies with pressure.

• Correction: If the atmospheric pressure is not 760 mmHg, a correction can be applied to determine the normal boiling point.

Determination of Density (ASTM D4052)

Objective: To determine the density of n-decane using a digital density meter.

Apparatus:

• Digital density meter with an oscillating U-tube.[11]

• Thermostatically controlled bath.

• Syringes for sample injection.

Procedure:

• Calibration: The digital density meter is calibrated using two reference standards, typically dry air and distilled water, at the desired measurement temperature.[11]

• Sample Preparation: The n-decane sample is brought to the measurement temperature and checked to be free of air bubbles.

• Measurement: A small volume of the n-decane sample is injected into the oscillating U-tube of the density meter.[11] The instrument measures the oscillation period of the U-tube, which is directly related to the density of the sample.

• Data Recording: The instrument provides a direct reading of the density. Multiple readings are taken to ensure consistency.

Determination of Kinematic Viscosity (ASTM D445)

Objective: To determine the kinematic viscosity of n-decane by measuring the time for a volume of the liquid to flow under gravity through a calibrated glass capillary viscometer.[1]

Apparatus:

• Calibrated glass capillary viscometer (e.g., Ubbelohde type).

• Constant temperature bath.

• Timer.

Procedure:

• Temperature Control: The viscometer is placed in a constant temperature bath until the sample has reached the test temperature.[4]

• Sample Loading: The n-decane sample is introduced into the viscometer.

• Flow Measurement: The time taken for the liquid to flow between two marked points on the viscometer is accurately measured.[12]

• Calculation: The kinematic viscosity (ν) is calculated by multiplying the measured flow time (t) by the viscometer calibration constant (C): ν = C × t.[4]

• Dynamic Viscosity: The dynamic viscosity (η) can be calculated by multiplying the kinematic viscosity by the density of the liquid at the same temperature: η = ν × ρ.[1]

Determination of Flash Point (ASTM D92 - Cleveland Open Cup Method)

Objective: To determine the lowest temperature at which the vapors of n-decane will ignite when an ignition source is passed over it.[13]

Apparatus:

• Cleveland open cup apparatus, consisting of a brass test cup, heating plate, and a test flame applicator.[13]

• Thermometer.

Procedure:

• Sample Preparation: The test cup is filled with the n-decane sample to a specified level.[13]

• Heating: The sample is heated at a controlled rate.[13]

• Ignition Test: A small test flame is passed across the top of the cup at regular temperature intervals.[13]

• Observation: The flash point is the lowest temperature at which the application of the test flame causes the vapors above the liquid surface to flash (ignite momentarily).[14]

Determination of Autoignition Temperature (ASTM E659)

Objective: To determine the lowest temperature at which n-decane will spontaneously ignite in air without an external ignition source.[3]

Apparatus:

• A uniformly heated borosilicate glass flask.[3]

• Temperature-controlled furnace.

• Syringe for sample injection.

• Thermocouples for temperature measurement.

Procedure:

• Apparatus Setup: The flask is placed in the furnace and heated to a predetermined temperature.[15]

• Sample Injection: A small, measured volume of the n-decane is injected into the heated flask.[15]

• Observation: A visual observation is made for ignition, which is indicated by a flame or an explosion. The time delay to ignition is also recorded.

• Temperature Variation: The test is repeated at different temperatures, narrowing down the range until the lowest temperature at which autoignition occurs is determined.[15]

Determination of Surface Tension (ASTM D971 - Ring Method)

Objective: To measure the interfacial tension of n-decane against water, which provides information about its surface tension in a non-equilibrium state.[2]

Apparatus:

• Tensiometer.

• Platinum ring.[8]

• Sample vessel.

Procedure:

• Apparatus and Sample Preparation: The platinum ring and sample vessel are thoroughly cleaned. A layer of distilled water is placed in the vessel, and the n-decane is carefully layered on top.

• Measurement: The platinum ring is immersed in the water phase and then slowly pulled upwards through the interface.[16] The force required to detach the ring from the liquid interface is measured by the tensiometer.

• Calculation: The interfacial tension is calculated from the measured force, the dimensions of the ring, and a correction factor.[8]

Visualizing Physical States of n-Decane

The following diagram illustrates the relationship between the physical state of n-decane and temperature at standard atmospheric pressure.

References

• 1. Maintenance Mode | ASTM [astm.org]
• 2. Maintenance Mode | ASTM [astm.org]
• 3. Maintenance Mode | ASTM [astm.org]
• 4. ASTM D445 | Anton Paar Wiki [wiki.anton-paar.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. ASTM D971 - Measurement of interfacial tension with a ring - DataPhysics Instruments [dataphysics-instruments.com]
• 7. Supply ASTM D92 Automatic Cleveland Open Cup Flash Point Tester Wholesale Factory - KAYCAN INSTRUMENT (Dalian) Co.,Ltd [kaycanlab.com]
• 8. kaycantest.com [kaycantest.com]
• 9. American Society for Testing and Materials Standard ASTM D445 Standard Test Method for Kinematic Viscosity of Transparent and Opaque Liquids - AG - Australian Business Licence and Information Service [ablis.business.gov.au]
• 10. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
• 11. ASTM D4052 - eralytics [eralytics.com]
• 12. nazhco.com [nazhco.com]
• 13. nazhco.com [nazhco.com]
• 14. petrolube.com [petrolube.com]
• 15. petrolube.com [petrolube.com]
• 16. ASTM D 971 | KRÜSS Scientific [kruss-scientific.com]

An In-depth Technical Guide to the Physical Properties of n-Decane at Standard Temperature and Pressure (STP)

For Researchers, Scientists, and Drug Development Professionals

Decane, a straight-chain alkane with the chemical formula C₁₀H₂₂, is a colorless liquid and a component of gasoline and kerosene.[1][2] This guide provides a comprehensive overview of the key physical properties of n-decane at Standard Temperature and Pressure (STP), defined as 273.15 K (0 °C) and 1 atm (101.325 kPa). Understanding these properties is crucial for its application as a solvent, a reference compound in chromatography, and in various other industrial and research contexts.[3]

Core Physical Properties of n-Decane

The physical characteristics of n-decane are dictated by its molecular structure, which consists of a ten-carbon chain with single bonds.[3] This nonpolar nature results in weak intermolecular van der Waals forces, influencing its physical state and behavior.[4]

Quantitative Data Summary

The following table summarizes the key physical properties of n-decane. It is important to note that while STP is a standard reference, many properties are commonly measured and reported at slightly different conditions, which are specified in the table.

Physical Property	Value	Conditions
Molecular Formula	C₁₀H₂₂
Molar Mass	142.28 g/mol	[2]
Appearance	Colorless liquid	[2]
Odor	Characteristic gasoline-like odor	[5][6]
Density	0.749 g/cm³	at 0 °C
0.730 g/mL	at 20 °C[7][8]
Melting Point	-29.7 °C (243.45 K)	[3][5]
Boiling Point	174.2 °C (447.35 K)	at 1 atm[3][5]
Vapor Pressure	0.28 kPa	at 0 °C
1.43 mmHg	at 25 °C[2]
Dynamic Viscosity	1.277 mPa·s	at 0 °C[2]
Kinematic Viscosity	<7 cSt	at 40 °C[7]
Surface Tension	0.0238 N/m	[1]
Refractive Index	1.411 - 1.412	at 20 °C[3][8]
Solubility in Water	Insoluble	[5][6]

Interrelation of Physical Properties

The physical properties of n-decane are interconnected. For instance, its low vapor pressure is a direct consequence of its relatively high boiling point, which in turn is due to the van der Waals forces between the long-chain molecules. The density and viscosity are also related to these intermolecular forces.

Relationship between the physical properties of n-decane.

Experimental Protocols

The accurate determination of the physical properties of n-decane relies on standardized experimental procedures. Below are detailed methodologies for measuring some of the key properties.

Determination of Density

The density of a liquid can be determined using a pycnometer or a hydrometer. A common laboratory method involves the use of a graduated cylinder and a balance.[9][10]

• Apparatus: Graduated cylinder, electronic balance.

• Procedure:

  • The mass of a clean, dry graduated cylinder is measured and recorded.[10]

  • A specific volume of n-decane is added to the graduated cylinder. The volume is read from the bottom of the meniscus.

  • The combined mass of the graduated cylinder and n-decane is measured.[10]

  • The mass of the n-decane is calculated by subtracting the mass of the empty graduated cylinder.

  • The density is then calculated by dividing the mass of the n-decane by its volume.[11]

  • The process is repeated multiple times to ensure accuracy, and the average density is reported.[9] The temperature of the liquid should be recorded as density is temperature-dependent.

Determination of Viscosity

The kinematic viscosity of transparent liquids like n-decane is determined using a calibrated glass capillary viscometer according to ASTM D445.[3][5][7]

• Apparatus: Calibrated glass capillary viscometer (e.g., Ubbelohde type), constant temperature bath, stopwatch.

• Procedure:

  • The viscometer is cleaned and dried thoroughly.

  • The n-decane sample is filtered to remove any particulate matter and then introduced into the viscometer.[2]

  • The viscometer is placed in a constant temperature bath until the sample reaches the desired temperature (e.g., 0 °C).[2]

  • The sample is drawn up through the capillary to a point above the upper timing mark.

  • The time taken for the liquid to flow between the upper and lower timing marks under gravity is measured using a stopwatch.[5]

  • The kinematic viscosity (ν) is calculated by multiplying the measured flow time by the calibration constant of the viscometer.[8]

  • The dynamic viscosity (η) can be calculated by multiplying the kinematic viscosity by the density of the liquid at the same temperature (η = ν * ρ).[5]

Determination of Boiling Point

The boiling point of an organic liquid can be determined by distillation or the capillary method.[12][13][14]

• Apparatus: Test tube, capillary tube, thermometer, heating apparatus (e.g., aluminum block or Thiele tube), beaker.[15]

• Procedure (Capillary Method):

  • A small amount of n-decane is placed in a test tube.

  • A capillary tube, sealed at one end, is placed in the test tube with its open end submerged in the liquid.[15][16]

  • The test tube is attached to a thermometer, and the assembly is heated in a controlled manner.

  • As the temperature rises, a stream of bubbles will emerge from the capillary tube.[12]

  • The heating is stopped, and the liquid is allowed to cool.

  • The boiling point is the temperature at which the liquid just begins to enter the capillary tube as the vapor pressure inside the capillary equals the external pressure.[12]

Determination of Melting Point

The melting point is determined by observing the temperature at which the solid phase transitions to a liquid.[4]

• Apparatus: Capillary tubes, melting point apparatus with a heating block and a thermometer.[17]

• Procedure:

  • A small, finely powdered sample of solidified n-decane is packed into a capillary tube to a height of 2-3 mm.[18]

  • The capillary tube is placed in the heating block of the melting point apparatus.[18]

  • The sample is heated at a controlled rate.[18]

  • The temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes a clear liquid are recorded. This range is the melting point.[4] For a pure substance, this range is typically narrow.[4]

Determination of Vapor Pressure

Vapor pressure can be measured by introducing a liquid into a closed system and measuring the pressure of the vapor in equilibrium with the liquid at a specific temperature.[19]

• Apparatus: Isoteniscope or a similar apparatus connected to a manometer and a vacuum pump, constant temperature bath.

• Procedure:

  • A small amount of n-decane is placed in the apparatus.

  • The system is evacuated to remove any air.[19]

  • The apparatus is immersed in a constant temperature bath.

  • The pressure of the vapor in equilibrium with the liquid is measured using the manometer. This pressure is the vapor pressure of the liquid at that temperature.[20]

Determination of Surface Tension

The capillary rise method is a common technique for determining the surface tension of a liquid.[21]

• Apparatus: Capillary tube of known radius, beaker, traveling microscope.

• Procedure:

  • A clean capillary tube is vertically immersed in a beaker containing n-decane.[21]

  • The liquid will rise in the capillary tube due to surface tension.

  • The height to which the liquid rises is measured using a traveling microscope.[21]

  • The surface tension (γ) is calculated using the formula: γ = (h * ρ * g * r) / 2, where 'h' is the height of the liquid column, 'ρ' is the density of the liquid, 'g' is the acceleration due to gravity, and 'r' is the radius of the capillary tube.

Determination of Refractive Index

An Abbe refractometer is commonly used to measure the refractive index of a liquid.[22]

• Apparatus: Abbe refractometer, light source (usually a sodium lamp).

• Procedure:

  • A few drops of n-decane are placed on the prism of the refractometer.

  • The prisms are closed, and the light source is positioned.

  • The user looks through the eyepiece and adjusts the controls until the dividing line between the light and dark fields is sharp and centered on the crosshairs.

  • The refractive index is read directly from the instrument's scale. The temperature should be controlled and recorded as the refractive index is temperature-dependent.[6]

References

• 1. SSERC | Melting point determination [sserc.org.uk]
• 2. ASTM D445 | Anton Paar Wiki [wiki.anton-paar.com]
• 3. American Society for Testing and Materials Standard ASTM D445 Standard Test Method for Kinematic Viscosity of Transparent and Opaque Liquids - AG - Australian Business Licence and Information Service [ablis.business.gov.au]
• 4. chem.ucalgary.ca [chem.ucalgary.ca]
• 5. Maintenance Mode | ASTM [astm.org]
• 6. pubs.aip.org [pubs.aip.org]
• 7. Federal & State Regulations | ASTM D445 Standard test method for kinematic viscosity of transparent and opaque liquids (and calculation of dynamic viscosity) | J. J. Keller® Compliance Network [jjkellercompliancenetwork.com]
• 8. ppapco.ir [ppapco.ir]
• 9. matestlabs.com [matestlabs.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Experiments to determine density of liquid apparatus method calculation density bottle burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]
• 12. Video: Boiling Points - Concept [jove.com]
• 13. vernier.com [vernier.com]
• 14. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 15. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 16. byjus.com [byjus.com]
• 17. westlab.com [westlab.com]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. Vapor pressure - Wikipedia [en.wikipedia.org]
• 20. EXPERIMENT 11: VAPOUR PRESSURE – PROCTECH 2CE3 Lab Manual [ecampusontario.pressbooks.pub]
• 21. byjus.com [byjus.com]
• 22. rudolphresearch.com [rudolphresearch.com]

An In-depth Technical Guide to the Molecular Structure and Isomers of Decane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Decane (B31447) (C₁₀H₂₂) is a saturated hydrocarbon of the alkane series, characterized by a ten-carbon backbone. As a nonpolar solvent and a component of gasoline and kerosene, its properties are of significant interest in various fields, including fuel technology, materials science, and as a lipophilic scaffold in medicinal chemistry. The structural diversity of decane is vast, with 75 constitutional isomers, each possessing the same molecular formula but differing in the arrangement of their carbon atoms.[1][2] This structural variance leads to distinct physicochemical properties, influencing their reactivity, biological interactions, and potential applications. This guide provides a comprehensive overview of the molecular structure of decane and its isomers, presents key quantitative data, and details experimental protocols for their synthesis and analysis.

Molecular Structure of Decane

The term "decane" typically refers to the straight-chain isomer, normal decane (n-decane). In this molecule, ten carbon atoms are linked in a continuous chain, with each carbon atom saturated with hydrogen atoms. The carbon atoms in n-decane are sp³ hybridized, resulting in a tetrahedral geometry around each carbon and a zigzag conformation of the carbon chain.

Isomerism in Decane

The 75 constitutional isomers of decane arise from the various branching possibilities of the carbon skeleton.[1] These isomers can be broadly categorized based on the length of their principal carbon chain and the nature and position of their alkyl substituents. The degree of branching significantly impacts the molecule's surface area and intermolecular forces, leading to variations in physical properties such as boiling point, melting point, and density. Generally, increased branching leads to a more compact, spherical shape, which reduces the surface area available for intermolecular van der Waals interactions, resulting in lower boiling points compared to the linear isomer.

Physicochemical Properties of Selected Decane Isomers

The following table summarizes key physicochemical properties for n-decane and a selection of its branched-chain isomers, illustrating the impact of molecular structure on these characteristics.

Isomer	IUPAC Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Density (g/mL at 20°C)
n-Decane	Decane	124-18-5	C₁₀H₂₂	142.28	174.1	-29.7	0.730
Single Methyl Substituted
2-Methylnonane	2-Methylnonane	871-83-0	C₁₀H₂₂	142.28	166-169[3]	-74.65[3]	0.726[3]
3-Methylnonane	3-Methylnonane	5911-04-6	C₁₀H₂₂	142.28	167.9[4]	-	~0.73
Dimethyl Substituted
2,2-Dimethyloctane	2,2-Dimethyloctane	15869-87-1	C₁₀H₂₂	142.28	155.0[5]	-	0.725[5]
2,3-Dimethyloctane	2,3-Dimethyloctane	7146-60-3	C₁₀H₂₂	142.28	164.5	-83.15[6]	0.734[7]
2,4-Dimethyloctane	2,4-Dimethyloctane	4032-94-4	C₁₀H₂₂	142.28	156.4[8]	-83.15[9]	0.732[8]
2,5-Dimethyloctane	2,5-Dimethyloctane	15869-90-6	C₁₀H₂₂	142.28	157	-	~0.73
3,3-Dimethyloctane	3,3-Dimethyloctane	4110-44-5	C₁₀H₂₂	142.28	162	-	~0.74
4,4-Dimethyloctane	4,4-Dimethyloctane	15869-95-1	C₁₀H₂₂	142.28	161[10]	-53.99[10]	0.74[10]

Experimental Protocols

Synthesis of a Branched Decane Isomer: 2,2-Dimethyldecane via Grignard Reaction

This protocol describes the synthesis of a branched decane isomer, 2,2-dimethyldecane, through a cobalt-catalyzed cross-coupling of a Grignard reagent with an alkyl halide.

Materials:

• Cobalt(II) chloride (CoCl₂)

• Lithium iodide (LiI)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Isoprene

• tert-Butylmagnesium chloride (solution in THF)

• 1-Iodooctane (B127717)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Hexanes

• Silica (B1680970) gel

• Round-bottom flask, magnetic stir bar, argon or nitrogen source, ice bath, standard glassware for extraction and chromatography.

Procedure:

• To a flame-dried, argon-purged round-bottom flask equipped with a magnetic stir bar, add CoCl₂ (0.02 mmol, 2 mol%) and LiI (0.04 mmol, 4 mol%).

• Add 5 mL of anhydrous THF and 2.0 mmol (2 equiv) of isoprene.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add the tert-butylmagnesium chloride solution (1.2 mmol, 1.2 equiv) to the reaction mixture.

• Add 1-iodooctane (1.0 mmol, 1 equiv) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction by the slow addition of 10 mL of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with hexanes (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel, eluting with hexanes, to yield 2,2-dimethyldecane.

Separation and Identification of Decane Isomers by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general method for the separation and identification of decane isomers in a mixture.

Instrumentation and Consumables:

• Gas chromatograph (GC) with a split/splitless injector, coupled to a mass spectrometer (MS).

• Fused silica capillary column (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Helium carrier gas (99.999% purity).

• Autosampler vials.

• Micropipettes.

• Solvent (e.g., hexane (B92381) or pentane, GC grade).

• Standard mixture of n-alkanes for retention index calculation.

Sample Preparation:

• Prepare a stock solution of the decane isomer mixture in hexane at a concentration of approximately 1000 µg/mL.

• Prepare a series of dilutions from the stock solution to create calibration standards.

• Transfer the samples and standards to autosampler vials.

GC-MS Operating Conditions:

• Injector: Splitless mode, 250 °C.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: 5 °C/min to 200 °C.

  • Hold: at 200 °C for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-300.

Data Analysis:

• Identify the individual isomers based on their retention times and mass spectra.

• Confirm the identity of the isomers by comparing their mass spectra with a reference library (e.g., NIST).

• Calculate the Kovats retention index for each peak to aid in identification.

• Quantify the individual isomers by constructing a calibration curve from the analysis of the standard solutions.

Visualizations

Caption: Classification of decane and its constitutional isomers.

Caption: Experimental workflow for GC-MS analysis of decane isomers.

References

• 1. grokipedia.com [grokipedia.com]
• 2. study.com [study.com]
• 3. researchgate.net [researchgate.net]
• 4. 75 C10H22 isomers of molecular formula C10H22 structural isomers carbon chain isomers structural formula skeletal formula R/S optical isomers stereoisomers stereoisomerism in alkanes Doc Brown's advanced level chemistry revision notes for AQA Edexcel OCR Salters IB US honors courses [docbrown.info]
• 5. tceq.texas.gov [tceq.texas.gov]
• 6. Knowing More on Synthesis of Alkanes [unacademy.com]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide on the Solubility of Decane in Nonpolar Solvents

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Decane (B31447) (C₁₀H₂₂), a straight-chain alkane, exhibits high solubility in a wide range of nonpolar solvents, a principle fundamentally governed by the "like dissolves like" rule of chemical interactions. This technical guide provides a comprehensive overview of the solubility of decane in various nonpolar solvents, presenting quantitative data, detailed experimental protocols for solubility determination, and a discussion of the underlying thermodynamic principles. The information is intended to support research, development, and formulation activities where decane is utilized as a solvent, a component in a mixture, or a model nonpolar compound.

Core Principles of Decane Solubility in Nonpolar Solvents

As a nonpolar molecule, decane's primary intermolecular interactions are weak London dispersion forces.[1] For dissolution to occur, the energy required to overcome the cohesive forces within both the solute (decane-decane) and the solvent (solvent-solvent) must be compensated by the energy released from the formation of new solute-solvent interactions.

When decane is mixed with other nonpolar solvents, such as other alkanes (e.g., hexane, heptane), aromatic hydrocarbons (e.g., benzene, toluene), and halogenated hydrocarbons (e.g., carbon tetrachloride), the intermolecular forces are of a similar nature and magnitude.[2] This energetic similarity facilitates the mixing process, leading to high solubility, often to the point of complete miscibility (solubility in all proportions).

Quantitative Solubility Data of Decane in Nonpolar Solvents

While decane is widely recognized as being miscible with many common nonpolar solvents at ambient temperatures, precise quantitative solubility data across a range of temperatures can be crucial for various applications. Due to this high miscibility, much of the literature focuses on vapor-liquid equilibria rather than liquid-liquid solubility limits under normal conditions. For practical purposes, decane can be considered fully miscible with the following nonpolar solvents at standard temperature and pressure.

Table 1: Quantitative Solubility of Decane in Select Nonpolar Solvents

Solvent	Chemical Formula	Temperature (°C)	Solubility (Mole Fraction of Decane)	Reference
n-Hexane	C₆H₁₄	25	Miscible	[3]
n-Heptane	C₇H₁₆	25	Miscible	[3]
Cyclohexane	C₆H₁₂	25	Miscible	[4]
Benzene	C₆H₆	25	Miscible	[2]
Toluene	C₇H₈	25	Miscible	[2]
Carbon Tetrachloride	CCl₄	25	Slightly Soluble	[2][5]

Note: "Miscible" indicates that the two liquids are soluble in each other in all proportions.

Experimental Protocols for Determining Liquid-Liquid Solubility

The determination of the mutual solubility of two liquids, particularly when they are highly miscible, often involves establishing the temperature-composition phase diagram. A common and effective method for this is the Cloud Point Method . This synthetic method involves preparing mixtures of known composition and observing the temperature at which phase separation occurs upon cooling or homogenization upon heating.

Key Experimental Protocol: Cloud Point Titration Method

This method is suitable for determining the mutual solubility curve of two liquids.

I. Materials and Apparatus:

• Decane (solute) of high purity

• Nonpolar solvent of high purity

• Jacketed glass vessel with a magnetic stirrer

• Calibrated temperature sensor (e.g., platinum resistance thermometer) with a resolution of ±0.1°C

• Circulating bath for temperature control

• Analytical balance for preparing mixtures of known composition

• Glassware (burettes, pipettes, flasks)

II. Procedure:

• Preparation of Mixtures: Prepare a series of mixtures of decane and the nonpolar solvent with varying mole fractions in sealed, airtight containers to prevent evaporation. The total volume of each mixture should be sufficient to allow for clear observation of the phase behavior.

• Heating and Cooling Cycles:

  • Place a mixture of known composition into the jacketed glass vessel.

  • Begin stirring the mixture at a constant rate.

  • Gradually heat the mixture using the circulating bath until it becomes a single, clear phase.

  • Slowly cool the mixture while continuously stirring and observing for the first sign of turbidity or cloudiness, which indicates the onset of phase separation. Record the temperature at this point (the cloud point).

  • To ensure accuracy, repeat the heating and cooling cycle for each mixture multiple times and average the recorded cloud point temperatures.

• Data Analysis: Plot the cloud point temperatures against the corresponding mole fractions of decane. The resulting curve represents the mutual solubility curve for the binary system. The peak of this curve, if present, indicates the upper critical solution temperature (UCST), above which the two liquids are miscible in all proportions.

Factors Affecting Decane Solubility

The solubility of decane in nonpolar solvents is primarily influenced by the following factors, the logical relationship of which is depicted in the diagram below.

Caption: Factors influencing decane solubility in nonpolar solvents.

• Temperature: For most nonpolar systems, solubility increases with temperature. However, for systems that are already fully miscible at room temperature, the effect of temperature is more relevant to other properties like vapor pressure and density.

• Pressure: The effect of pressure on the solubility of liquids in liquids is generally minimal at pressures near atmospheric.

• Presence of Impurities: The presence of even small amounts of polar impurities in either the decane or the nonpolar solvent can significantly reduce the mutual solubility.

Conclusion

Decane's high solubility in a broad spectrum of nonpolar solvents is a direct consequence of the similarity in intermolecular forces between the solute and solvent molecules. This property makes it a versatile component in many chemical and pharmaceutical applications. For systems where complete miscibility is not observed, the cloud point titration method provides a reliable experimental approach to quantify the temperature-dependent solubility limits. A thorough understanding of these principles and experimental techniques is essential for professionals working with decane and other nonpolar systems.

References

• 1. Decane - Wikipedia [en.wikipedia.org]
• 2. Decane | C10H22 | CID 15600 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Maintenance Mode | ASTM [astm.org]
• 4. researchgate.net [researchgate.net]
• 5. Decane [webbook.nist.gov]

An In-depth Technical Guide to the Thermodynamic Properties of Liquid Decane

Authored for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties of liquid n-decane (C₁₀H₂₂). A straight-chain alkane with 10 carbon atoms, decane (B31447) is a significant component of fuels like gasoline and kerosene (B1165875) and serves as a nonpolar solvent and a reference fluid in various scientific applications.[1][2] Understanding its thermodynamic behavior is crucial for process design, chemical synthesis, and computational modeling.

This document summarizes key quantitative data, outlines the principles of experimental determination, and visualizes the relationships between physical properties.

Quantitative Thermodynamic Data

The following tables present critically evaluated data for the key thermodynamic properties of liquid n-decane at various temperatures and pressures. Data has been compiled from reputable sources, including the National Institute of Standards and Technology (NIST) and other peer-reviewed studies.[3][4]

Table 1: Density of Liquid n-Decane The density of liquid decane decreases with increasing temperature due to thermal expansion.

Temperature (K)	Pressure (kPa)	Density ( kg/m ³)
293.15	100.00	731.0
293.15	10000.00	737.9
293.15	30000.00	750.9
323.15	101.3	707.6
373.15	101.3	667.4
423.15	101.3	623.7
473.15	101.3	573.9
Source: Compiled from Cheméo[5]

Table 2: Dynamic Viscosity of Liquid n-Decane Viscosity, a measure of a fluid's resistance to flow, decreases significantly as temperature increases.

Temperature (K)	Pressure (kPa)	Dynamic Viscosity (mPa·s or cP)
298.15	101.3	0.859
323.10	100.00	0.600
333.10	100.00	0.500
373.15	101.3	0.354
473.15	101.3	0.179
573.15	101.3	0.104
Source: Compiled from NIST, Cheméo, and other studies[3][5][6]

Table 3: Isobaric Heat Capacity (Cₚ) of Liquid n-Decane Specific heat capacity is the amount of heat required to raise the temperature of a unit mass of a substance by one degree.

Temperature (K)	Pressure (kPa)	Molar Heat Capacity (J/mol·K)	Specific Heat Capacity (J/kg·K)
318.15	up to 10 MPa	-	2270
323.15	120.00	326.25	2293
343.15	120.00	336.21	2363
353.15	120.00	341.90	2403
373.15	up to 10 MPa	-	2530
Source: Compiled from NIST and Cheméo[4][5]

Table 4: Thermal Conductivity of Liquid n-Decane Thermal conductivity measures the ability of a material to conduct heat.

Temperature (K)	Pressure (kPa)	Thermal Conductivity (W/m·K)
278.0	101.3	0.141
298.0	101.3	0.138
323.0	101.3	0.133
353.0	101.3	0.128
Source: Compiled from various experimental studies[7][8]

Table 5: Enthalpy of Vaporization (ΔHᵥₐₚ) of n-Decane This is the energy required to transform a given quantity of a substance from a liquid into a gas at a given pressure.

Temperature (K)	Enthalpy of Vaporization (kJ/mol)
298.15	51.42
447.3 (Boiling Point)	39.58
Source: Compiled from NIST and PubChem[2][9]

Experimental Protocols and Methodologies

The determination of thermodynamic properties requires precise and validated experimental techniques. While detailed, step-by-step protocols are specific to each laboratory and instrument, the fundamental principles of the key methodologies are described below.

Calorimetry for Heat Capacity

Principle: Differential Scanning Calorimetry (DSC) is a primary technique used to measure the heat capacity of liquids.[10] It operates by measuring the difference in heat flow required to increase the temperature of a sample and a reference material at the same rate.[10]

Methodology Overview:

• Sample Preparation: A small, precisely weighed amount of high-purity n-decane is hermetically sealed in a sample pan (e.g., aluminum). An identical empty pan is used as a reference.

• Instrument Setup: The sample and reference pans are placed in the DSC cell. The instrument is programmed to scan a specific temperature range at a controlled, constant heating rate (e.g., 5-10 K/min).

• Measurement: As the furnace heats both pans, heat flows into each. The instrument records the differential heat flow needed to maintain both the sample and reference at the same temperature. This difference is directly related to the sample's heat capacity.

• Data Analysis: The resulting heat flow curve is compared against a baseline (run with two empty pans) and calibrated using a standard material with a known heat capacity (e.g., sapphire). The specific heat capacity (Cₚ) is then calculated from this data.[11]

Viscometry for Viscosity

Principle: The viscosity of liquid decane has been measured using various techniques, including the dual-capillary viscometer.[6] This method determines viscosity by measuring the time it takes for a fixed volume of liquid to flow through a narrow capillary tube under a known pressure differential.

Methodology Overview:

• Instrument Setup: A dual-capillary viscometer often uses two parallel capillaries, one for the sample at the target temperature (T) and another for a reference fluid or the same fluid at a reference temperature (T₀). This setup allows for precise ratio measurements.[6]

• Temperature and Pressure Control: The sample is loaded into the viscometer, which is housed in an oven or bath for precise temperature control. The system is pressurized to the desired level.[6]

• Flow Measurement: The time required for the liquid meniscus to pass between two calibrated marks on the capillary is measured accurately.

• Calculation: According to the Hagen-Poiseuille equation, the flow time is proportional to the dynamic viscosity. By comparing the flow time of decane to that of a reference standard or by using the instrument's calibration constant, the absolute viscosity can be determined.[6]

Densitometry for Density

Principle: Vibrating tube densitometry is a common and highly accurate method for determining the density of liquids. The principle is based on the fact that the natural oscillation frequency of a U-shaped tube changes depending on the mass (and therefore density) of the fluid it contains.

Methodology Overview:

• Sample Injection: The liquid decane sample is introduced into a thermostated, oscillating U-shaped glass tube.

• Frequency Measurement: An electromagnetic system excites the tube, causing it to oscillate at its natural frequency. An optical sensor precisely measures this frequency.

• Calculation: The instrument is calibrated using fluids of known density (e.g., dry air and pure water). The density of the decane sample (ρ) is then calculated from the oscillation period (τ) using a device-specific equation of the form ρ = Aτ² - B.

Transient Hot-Wire/Plate Method for Thermal Conductivity

Principle: The transient hot-wire or parallel-plate methods are absolute techniques for measuring thermal conductivity.[7] They involve monitoring the temperature rise of a heating element (a wire or plate) submerged in the liquid over a short period.

Methodology Overview:

• Apparatus: A thin platinum wire or a flat plate is submerged in the liquid decane sample within a temperature-controlled cell.[7][8]

• Heating Pulse: A constant voltage is applied, creating a step-wise heat flux from the element into the fluid.

• Temperature Monitoring: The temperature change of the heating element is recorded with high temporal resolution. The element itself often acts as the thermometer by measuring its change in electrical resistance.

• Data Analysis: The thermal conductivity of the liquid is determined by analyzing the relationship between the temperature rise and the logarithm of time. This method is designed to be fast enough to minimize the effects of natural convection.[8]

Visualizations of Workflows and Relationships

To better illustrate the processes and concepts involved, the following diagrams were generated using Graphviz.

Caption: Generalized workflow for determining a thermodynamic property.

Caption: Influence of temperature on key liquid decane properties.

References

• 1. Decane - Wikipedia [en.wikipedia.org]
• 2. Decane | C10H22 | CID 15600 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. WTT- Under Construction Page [wtt-pro.nist.gov]
• 4. Decane [webbook.nist.gov]
• 5. Decane (CAS 124-18-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. [PDF] Thermal Conductivity of Liquid Cyclohexane, n-Decane, n-Hexadecane, and Squalane at Atmospheric Pressure up to 353 K Determined with a Steady-State Parallel-Plate Instrument | Semantic Scholar [semanticscholar.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Decane [webbook.nist.gov]
• 10. Summary of Methods for Testing the Thermodynamic Properties of Materials | Universal Lab Blog [universallab.org]
• 11. eprintspublications.npl.co.uk [eprintspublications.npl.co.uk]

Whitepaper: Environmental Fate and Toxicity of Decane Spills

Audience: Researchers, scientists, and drug development professionals.

Abstract Decane (B31447) (C10H22), a straight-chain alkane and a component of petroleum products like gasoline and kerosene, poses specific environmental risks when spilled.[1] This technical guide provides an in-depth analysis of the environmental fate and toxicological profile of decane. Due to its physicochemical properties, including low water solubility and high vapor pressure, decane's primary fate processes in the environment are volatilization and sorption to soil organic matter.[2][3] Biodegradation by soil and water microorganisms is another significant, albeit slower, removal pathway. While considered to have a relatively low order of toxicity compared to other hydrocarbons, decane can cause adverse effects through non-specific narcosis in aquatic organisms and may act as a central nervous system depressant in high concentrations.[3][4] This document summarizes key quantitative data, details relevant experimental protocols for assessing its environmental impact, and provides visualizations of its environmental pathways and toxicological mechanisms.

Introduction

Decane is a colorless, flammable liquid hydrocarbon that is a constituent of the paraffin (B1166041) fraction of petroleum.[2][4] It is used as a solvent, in organic synthesis, and in the manufacturing of rubber and paper products.[3] Accidental releases into the environment, such as through fuel spills or industrial discharge, are a cause for concern.[5] Understanding the behavior of decane in soil and aquatic systems, as well as its potential for toxicity, is crucial for developing effective risk assessment and bioremediation strategies.[6] This whitepaper synthesizes current knowledge on the environmental fate and ecotoxicology of decane to inform researchers and professionals in related fields.

Physicochemical Properties of n-Decane

The environmental behavior of decane is governed by its physical and chemical properties. It is a nonpolar solvent, less dense than water, and insoluble in water.[1][2] These characteristics dictate its partitioning between air, water, and soil compartments. Key properties are summarized in Table 1.

Table 1: Physicochemical Properties of n-Decane

Property	Value	Reference
Molecular Formula	C₁₀H₂₂	[1]
Molecular Weight	142.28 g/mol	[7]
Appearance	Colorless liquid	[1][2]
Density	0.730 g/mL	[1]
Boiling Point	174.1 °C	[7]
Melting Point	-29.7 °C	[7]
Vapor Pressure	1.43 mm Hg (at 25 °C)	[7]
Water Solubility	Insoluble (0.052 mg/L)	[2][7]
Henry's Law Constant	5.15 atm·m³/mol	[2][7]
Log Octanol-Water Partition Coefficient (Log Kow)	5.01	[7]

| Flash Point | 46 °C (115 °F) |[7][8] |

Environmental Fate of Decane

Following a spill, decane is subject to several key environmental processes that determine its persistence and distribution.

Volatilization

With a high Henry's Law constant and significant vapor pressure, volatilization is a primary and rapid fate process for decane released into the environment.[2][3][7]

• From Water: Decane is expected to volatilize rapidly from water surfaces.[7]

• From Soil: Volatilization from moist soil surfaces is also an important fate process.[2][3] For dry soils, evaporation can be a major removal mechanism.[3] However, strong adsorption to soil can reduce the rate of volatilization.[2]

Biodegradation

Microbial degradation is a significant pathway for the removal of decane from soil and water.[9]

• Aerobic Degradation: In the presence of oxygen, microorganisms such as bacteria and fungi can utilize alkanes as a source of carbon. The typical aerobic pathway involves the oxidation of the terminal methyl group by hydroxylases to form a primary alcohol. This is subsequently oxidized to an aldehyde and then a fatty acid, which can enter the β-oxidation cycle.[6]

• Anaerobic Degradation: While slower and less characterized than aerobic processes, anaerobic biodegradation of alkanes can occur.[10] This process is often coupled with the reduction of electron acceptors like nitrate (B79036) or sulfate.[10]

Sorption

Sorption to soil and sediment particles is another critical process influencing decane's fate.[5]

• Mechanism: As a hydrophobic (nonpolar) compound, decane preferentially partitions from water to the organic carbon fraction of soil and sediment.[11][12] This process is primarily driven by hydrophobic interactions.

• Mobility: Based on its high organic carbon partition coefficient (Koc) values, estimated to be in the range of 1700–43,000, decane is expected to have low to no mobility in soil.[2][3] This strong adsorption limits its potential to leach into groundwater but can lead to long-term soil contamination.[5]

Caption: Environmental fate pathways of a decane spill.

Environmental Toxicity of Decane

Decane is generally considered to have relatively low toxicity compared to other petroleum hydrocarbons, such as aromatic compounds.[3] However, it can still pose risks to environmental and human health.

Aquatic Toxicity

Decane can be toxic to aquatic life, primarily through a mechanism known as non-specific narcosis.[3][8] Because it is nonpolar, it can accumulate in the lipid-rich tissues of organisms, such as cell membranes, disrupting their normal function.[3] This can lead to anesthesia-like effects and, at sufficient concentrations, mortality. Due to its low water solubility, achieving toxic concentrations in the water column may be limited unless an emulsion is formed.[9]

Soil Toxicity

In soil, high concentrations of decane can adversely affect microorganisms, plants, and invertebrates.

• Microorganisms: While many microbes can degrade decane, very high concentrations can be toxic, inhibiting overall microbial activity.

• Plants: Decane contamination can alter soil properties and affect plant growth.[5] It can inhibit seed germination and reduce plant biomass.[13]

Human Health Hazard

For humans, the primary risk from decane is through inhalation of vapors in high concentrations, which can be narcotic and cause central nervous system depression.[2][7] Direct contact may cause mild skin and eye irritation, and repeated exposure can lead to dermatitis due to its defatting action.[2][14] Aspiration into the lungs if swallowed is a significant hazard, potentially causing chemical pneumonitis.[14][15]

Table 2: Summary of Acute Toxicity Data for n-Decane

Organism/Endpoint	Value	Exposure Time	Reference
Rat (Inhalation)	LC50 > 1368 ppm	8 hours	[16]

| Mouse (Inhalation) | 4/25 died post-exposure | 3.75 hours (at 540 ppm) |[16] |

Experimental Protocols for Assessment

Assessing the environmental impact of decane spills requires standardized methodologies.

Analysis of Decane in Environmental Samples

Objective: To quantify the concentration of decane (as part of Total Petroleum Hydrocarbons, TPH) in soil or water samples. Principle: Gas Chromatography with Flame Ionization Detection (GC/FID) is a standard method for analyzing hydrocarbons. Samples are extracted with a solvent, and the extract is injected into the GC, which separates components based on their boiling points. The FID detects and quantifies the hydrocarbon content.[6] Methodology:

• Sample Preparation:

  • Soil: Homogenize the soil sample. Extract hydrocarbons using an appropriate solvent (e.g., dichloromethane) via a method like sonication or Soxhlet extraction.[6]

  • Water: Perform a liquid-liquid extraction using a non-polar solvent.

• Concentration: Concentrate the extract to a known volume.

• GC/FID Analysis: Inject a known volume of the extract into the GC/FID system.

• Quantification: Compare the resulting peak areas to a calibration curve prepared with n-decane standards to determine the concentration.

Biodegradation Assessment

Objective: To determine the rate of decane biodegradation by a microbial consortium from an environmental sample. Principle: A liquid culture (microcosm) is established with a minimal salts medium, the environmental inoculum (e.g., soil slurry or water sample), and decane as the sole carbon source. The disappearance of decane over time is monitored. Methodology:

• Microcosm Setup: In sterile flasks, combine a defined mineral salts medium, the microbial inoculum, and a known concentration of n-decane (e.g., 100 mg/L).

• Controls: Prepare sterile (abiotic) controls to account for non-biological losses like volatilization.

• Incubation: Incubate the flasks at a constant temperature (e.g., 25°C) with shaking to ensure aerobic conditions.

• Sampling: At regular intervals (e.g., 0, 5, 10, 20, 30 days), sacrifice replicate flasks from both biotic and abiotic sets.

• Analysis: Extract the remaining decane from each sample and analyze using GC/FID as described in Protocol 5.1.

• Data Analysis: Calculate the percentage of decane removed in the biotic samples compared to the abiotic controls to determine the extent of biodegradation.

Caption: Experimental workflow for decane biodegradation assessment.

Sorption (Batch Equilibrium) Test

Objective: To determine the soil-water partition coefficient (Kd) for decane. Principle: Soil and a decane solution are mixed until equilibrium is reached. The decrease in the aqueous concentration of decane is used to calculate the amount sorbed to the soil. Methodology:

• Preparation: Prepare a stock solution of decane in water. Use a range of soil-to-solution ratios or initial decane concentrations.

• Equilibration: In sealed vials with minimal headspace, combine a known mass of soil with a known volume of the decane solution.

• Mixing: Agitate the vials on a shaker for a predetermined time (e.g., 24-48 hours) to reach equilibrium.

• Separation: Centrifuge the vials to separate the soil from the aqueous phase.

• Analysis: Carefully remove a sample of the supernatant and analyze for the equilibrium aqueous concentration (Ce) of decane using GC/FID.

• Calculation: Calculate the amount of decane sorbed to the soil (Cs) by mass balance. The partition coefficient (Kd) is the ratio of Cs to Ce.

Signaling Pathways and Mechanisms of Toxicity

The primary toxic mechanism for decane and similar alkanes is non-specific narcosis.[3] This is not a receptor-mediated process but a physical-toxicological phenomenon.

• Membrane Disruption: As a lipophilic molecule, decane partitions into the lipid bilayers of cell membranes in organisms.[3]

• Altered Function: The presence of decane molecules within the membrane disrupts its integrity, altering fluidity and impairing the function of embedded proteins, such as ion channels and enzymes.

• Neurological Effects: In nerve cells, this disruption of membrane function interferes with nerve impulse transmission, leading to the observed narcotic or anesthetic effects. At a systemic level, this manifests as central nervous system depression.[3][4]

Caption: Generalized mechanism of non-specific narcosis by decane.

Conclusion

The environmental fate of decane following a spill is dominated by rapid volatilization to the atmosphere and strong sorption to soil organic matter, which significantly limits its mobility and leaching potential. While persistent in soil, decane is susceptible to microbial biodegradation over time. Its toxicity is relatively low, with the primary mechanism of concern being non-specific narcosis in aquatic organisms and potential central nervous system depression in mammals at high vapor concentrations. Standardized experimental protocols are essential for accurately assessing the risk and potential for remediation at sites contaminated with decane.

References

• 1. Decane - Wikipedia [en.wikipedia.org]
• 2. Decane CAS#: 124-18-5 [m.chemicalbook.com]
• 3. Toxicity of Decane_Chemicalbook [chemicalbook.com]
• 4. tceq.texas.gov [tceq.texas.gov]
• 5. How Decane Supports Multi-Phase Chemical Separation [eureka.patsnap.com]
• 6. Bacteria degrading both n-alkanes and aromatic hydrocarbons are prevalent in soils - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Decane | C10H22 | CID 15600 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Decane's Mechanism of Action in Functional Material Development [eureka.patsnap.com]
• 9. Decane in Green Solvent Design for Environmental Sustainability [eureka.patsnap.com]
• 10. researchgate.net [researchgate.net]
• 11. Sorption Mechanisms of Chemicals in Soils [mdpi.com]
• 12. Frontiers | Sorption and Desorption of the Model Aromatic Hydrocarbons Naphthalene and Benzene: Effects of Temperature and Soil Composition [frontiersin.org]
• 13. Screening the toxicity and biodegradability of petroleum hydrocarbons by a rapid colorimetric method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. louisville.edu [louisville.edu]
• 15. chemos.de [chemos.de]
• 16. hhpprtv.ornl.gov [hhpprtv.ornl.gov]

Unraveling the Dance of a Decade: A Technical Guide to Decane Hydrocarbon Chain Dynamics

For Researchers, Scientists, and Drug Development Professionals

Decane (B31447) (C₁₀H₂₂), a simple n-alkane, serves as a fundamental model for understanding the complex and rapid motions inherent in longer hydrocarbon chains. These dynamics, occurring on picosecond to nanosecond timescales, govern the macroscopic properties of a vast array of systems, from fuels and lubricants to the lipid bilayers that form the boundaries of our cells. In the realm of drug development, a deep understanding of these hydrocarbon chain dynamics is paramount for predicting drug permeability, designing effective delivery systems, and elucidating the interactions of therapeutic molecules with biological membranes. This in-depth technical guide provides a survey of the core principles of decane chain dynamics, supported by quantitative data, detailed experimental and computational protocols, and visual representations of key processes.

Conformational Dynamics: The Building Blocks of Motion

The flexibility of the decane chain arises from the rotation around its nine central carbon-carbon single bonds. Each of these bonds can exist in a low-energy trans conformation or one of two higher-energy gauche conformations (gauche+ or gauche-). The relative populations of these conformers, and the rates of transition between them, dictate the overall shape and motional properties of the molecule.

Energetics of Conformational States

The energy difference between the trans and gauche states is a critical parameter in determining the conformational landscape of decane. High-level quantum mechanical calculations and experimental studies have provided valuable insights into these energy differences.

Parameter	Value (kcal/mol)	Method	Reference
Single gauche (t-g) energy	0.54 - 0.62	Ab initio quantum mechanics	[1]
Adjacent gauche (g+g+) energy	0.22 - 0.37 (per additional gauche)	Ab initio quantum mechanics	[1]
"Pentane effect" (g+g-) destabilization	Substantially higher than 2 x ΔEg	Rotational Isomeric State (RIS) Model	[1]

Note: The energy of an adjacent gauche state of the same sign is roughly half that of an isolated gauche state, indicating a stabilizing interaction. Conversely, adjacent gauche states of opposite signs (the "pentane effect") are highly unfavorable due to steric hindrance.[1]

Conformational Populations

At room temperature, decane molecules in the liquid phase exist as a dynamic ensemble of various conformers. While the all-trans conformer is the lowest in energy, the population of gauche conformers is significant.

Conformer Type	Estimated Population (%)	Method	Reference
All-trans	~32	FTIR Spectroscopy (for n-hexane)	[2]
Terminal gauche (TTG)	~35	Estimation	[2]
TGT	~18	Estimation	[2]
Two gauche rotations	< 15	Estimation	[2]
Three gauche rotations	< 1	Estimation	[2]

Note: These populations are estimates for short n-alkanes and can be influenced by the surrounding environment.

Translational and Rotational Dynamics

Beyond internal conformational changes, the entire decane molecule undergoes translational and rotational diffusion. These motions are crucial for understanding transport properties like viscosity and how decane, or molecules containing decane-like chains, move through different media.

Self-Diffusion Coefficient

The self-diffusion coefficient (D) quantifies the translational mobility of a molecule. It is highly dependent on temperature, pressure, and the surrounding medium.

Temperature (K)	Pressure (MPa)	Self-Diffusion Coefficient (10⁻⁹ m²/s)	Solvent	Method
303.2	30	Not specified	Methane + Decane mixture	NMR-PGSE
333.2	30	Not specified	Methane + Decane mixture	NMR-PGSE
303.2	40	Not specified	Methane + Decane mixture	NMR-PGSE
333.2	40	Not specified	Methane + Decane mixture	NMR-PGSE
303.2	50	Not specified	Methane + Decane mixture	NMR-PGSE
333.2	50	Not specified	Methane + Decane mixture	NMR-PGSE
293	Ambient	~1.0 (estimated from n-alkane series)	Neat Liquid	NMR
313	Ambient	~1.5 (estimated from n-alkane series)	Neat Liquid	NMR
313	Not specified	0.954	Decane phase in water	Molecular Dynamics
393	Not specified	2.142	Decane phase in water	Molecular Dynamics

Note: The provided data for methane/decane mixtures did not specify the exact diffusion coefficients but indicated they were measured over the whole concentration range.[3] The values for neat liquid are estimations based on trends for other n-alkanes.[3] The data in water is from a simulation of a two-phase system.[4]

Experimental and Computational Protocols

A variety of sophisticated techniques are employed to probe the dynamics of decane's hydrocarbon chain.

Molecular Dynamics (MD) Simulations

MD simulations provide a computational microscope to observe the motions of atoms and molecules over time.[5]

Protocol for Simulating Liquid Decane with GROMACS:

• System Preparation:

  • Obtain a starting structure of a single decane molecule (e.g., from PubChem).

  • Use a molecule builder like Avogadro to add hydrogens and save in a suitable format (e.g., .mol2).

  • Generate a topology for decane using a force field parameterization server (e.g., CGenFF for CHARMM force fields). This step defines the bonded and non-bonded interactions.

  • Create a simulation box and populate it with a desired number of decane molecules using gmx insert-molecules.

• Energy Minimization:

  • Perform energy minimization using the steepest descent algorithm (gmx grompp and gmx mdrun) to remove any steric clashes or unfavorable geometries in the initial configuration.

• Equilibration:

  • Conduct a two-stage equilibration process. First, run a simulation in the NVT ensemble (constant number of particles, volume, and temperature) to bring the system to the desired temperature.

  • Second, run a simulation in the NPT ensemble (constant number of particles, pressure, and temperature) to adjust the system density to the correct value. Monitor temperature, pressure, and density for convergence.

• Production Run:

  • Once the system is equilibrated, perform the production MD simulation for a sufficient length of time to sample the desired dynamic events (e.g., tens to hundreds of nanoseconds).

• Analysis:

  • Analyze the trajectory to calculate properties such as radial distribution functions, diffusion coefficients (from the mean square displacement), and conformational transitions.

Figure 1. A generalized workflow for a molecular dynamics simulation of liquid decane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful experimental technique for characterizing the conformational behavior of alkanes in solution.[6][7]

Protocol for Conformational Analysis using 1H NMR:

• Sample Preparation:

  • Dissolve a pure sample of decane in a suitable deuterated solvent (e.g., chloroform-d, hexane-d14). The choice of solvent can influence the conformational equilibrium.[6][7]

• Data Acquisition:

  • Acquire high-resolution 1H NMR spectra at various temperatures. Temperature control is crucial as conformational equilibria are temperature-dependent.

  • Obtain one-dimensional proton spectra and, if necessary, two-dimensional correlation spectra (e.g., COSY, TOCSY) to aid in peak assignment.

• Spectral Analysis:

  • Perform a full quantum mechanical analysis of the complex proton spectra. This is necessary because the spectra of even short alkanes are complex due to small chemical shift differences and extensive spin-spin coupling.[6]

  • Extract precise values for the vicinal coupling constants (³JHH).

• Conformational Population Analysis:

  • Relate the experimentally determined, temperature-dependent coupling constants to the populations of the trans and gauche conformers using appropriate theoretical models (e.g., Karplus-type equations).

  • From the temperature dependence of the conformer populations, determine the enthalpy and entropy differences between the conformers.

References

• 1. compchems.com [compchems.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. Using advanced molecular dynamics simulations to unravel the drug binding into membrane proteins | Center for Molecular Modeling [molmod.ugent.be]
• 6. researchgate.net [researchgate.net]
• 7. compchems.com [compchems.com]

Decane as a Model Compound for Alkanes: An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Core Abstract: Decane (B31447) (n-decane, C₁₀H₂₂), a straight-chain alkane, serves as an invaluable model compound in a multitude of scientific and industrial research domains. Its well-defined physicochemical properties, intermediate chain length, and representative behavior make it an ideal surrogate for studying the complex dynamics of longer-chain alkanes found in fuels, lubricants, and biological systems. This guide provides a comprehensive technical overview of decane's applications as a model compound, focusing on combustion science, catalysis, and interfacial phenomena. It includes detailed experimental protocols, quantitative data summaries, and visual representations of key processes to facilitate advanced research and development.

Physicochemical Properties of Decane

Decane's utility as a model compound is grounded in its well-characterized and reproducible physical and chemical properties. It represents a balance between the more volatile short-chain alkanes and the less volatile, more complex long-chain alkanes.[1][2] Its nonpolar nature and predictable behavior are characteristic of saturated hydrocarbons.[3][4]

Table 1: Key Physicochemical Properties of n-Decane

Property	Value	Units	Reference
Molecular Formula	C₁₀H₂₂	-	[2][3]
Molar Mass	142.286	g·mol⁻¹	[3]
Density (at 298 K)	0.730	g·mL⁻¹	[3][5]
Boiling Point	447.3 (174.1 °C)	K	[5]
Melting Point	243.3 (-29.7 °C)	K	[5]
Flash Point	319 K (46 °C / 115 °F)	K	[5][6][7]
Autoignition Temp.	410	°F	[8]
Heat of Combustion (liquid, 25 °C)	-6778.29	kJ·mol⁻¹	[6]
Heat of Vaporization (at 25 °C)	51.42	kJ·mol⁻¹	[6]
Surface Tension (at 298 K)	0.0238	N·m⁻¹	[3]
Dynamic Viscosity (at 25 °C)	0.850 - 0.920	mPa·s	[3][6]
Water Solubility	Insoluble	-	[3][9]

| Octanol/Water Partition Coeff. (logP) | 5.01 - 5.802 | - |[5][6] |

Applications in Combustion and Fuel Science

Decane is a cornerstone model fuel for studying the combustion of diesel and jet fuels (like Jet-A), which are complex mixtures of hundreds of hydrocarbons.[10][11] Its combustion characteristics, including ignition delay times and flame speeds, are representative of the paraffin (B1166041) class of hydrocarbons present in these fuels.[10][12]

Decane as a Fuel Surrogate

Researchers use decane, often in combination with other compounds to represent different hydrocarbon classes (e.g., toluene (B28343) for aromatics), to create simplified surrogate fuels.[13][14] These surrogates allow for the development and validation of detailed chemical kinetic models that can predict combustion behavior under various conditions, which is computationally prohibitive for real fuels.[15][16]

Experimental Combustion Studies

High-pressure shock tubes and rapid compression machines (RCMs) are primary tools for investigating decane combustion kinetics.[10][11][17] These experiments provide critical data on ignition delay times and species concentration profiles over a wide range of temperatures, pressures, and equivalence ratios.

Table 2: Representative Experimental Conditions for Decane Combustion Studies

Experimental Setup	Temperature Range (K)	Pressure Range (atm)	Equivalence Ratios (φ)	Key Measurements	Reference
Shock Tube	867 - 1739	19 - 74	0.46 - 2.05	Species Mole Fractions	[10][11]
RCM & Shock Tube	610 - 1495	30	Stoichiometric Blends	Ignition Delay Times	[17]
RCM & Shock Tube	650 - 1500	30	0.5, 1.0, 2.0	Ignition Delay Times	[18]
Flow Reactor	750 - 1430	0.008 - 1.0	Pyrolysis	Species Mole Fractions	[19]

| Laminar Premixed Flames | Flame Dependent | 0.04 (30 Torr) | 0.7, 1.0, 1.8 | Species Mole Fractions |[20] |

Experimental Protocol: Shock Tube Pyrolysis and Oxidation

A common methodology for studying decane combustion involves a high-pressure single-pulse shock tube.[10][11]

• Mixture Preparation: A precise mixture of n-decane, an oxidizer (e.g., air), and an inert bath gas (e.g., Argon) is prepared in a mixing tank.

• Shock Tube Operation: The driven section of the shock tube is filled with the prepared gas mixture to a specific initial pressure. The driver section is filled with a high-pressure driver gas (e.g., Helium).

• Diaphragm Rupture: The diaphragm separating the two sections is ruptured, generating a primary shock wave that travels through the test gas, compressing and heating it to the desired reaction temperature and pressure.

• Reaction Initiation: The shock wave reflects off the end wall, further heating and compressing the gas and initiating the pyrolysis or oxidation reaction. The reaction proceeds for a controlled duration (typically 1-3 ms).[10][11]

• Quenching: An expansion wave, generated by the reflection of the shock wave from the driver section, rapidly cools the reacting mixture, quenching the chemical reactions.

• Sample Analysis: The reacted gas mixture is collected and analyzed using techniques like gas chromatography and mass spectroscopy (GC-MS) to determine the mole fractions of stable product species.[10][11]

Visualization: Simplified Decane Combustion Pathway

Caption: Simplified reaction pathway for high-temperature decane combustion.

Applications in Catalysis Research

Decane is frequently used as a model reactant to evaluate the performance of catalysts in cracking and oxidation reactions, which are fundamental to petroleum refining and emissions control.[1][21]

Catalytic Cracking

Catalytic cracking breaks down large hydrocarbons like decane into smaller, more valuable molecules such as gasoline components and light olefins (e.g., ethene, propene).[22][23] Zeolites (like H-ZSM-5) and metal-supported catalysts are commonly studied using decane to understand reaction mechanisms and catalyst deactivation.[23][24]

Table 3: Catalyst Systems and Conditions for n-Decane Cracking

Catalyst	Support	Temperature (°C)	Key Findings	Reference
H-ZSM-5	Zeolite	500 - 750	Higher conversion and light olefin selectivity compared to thermal cracking.[23]	[23]
Pt	SiO₂-Al₂O₃	750	Optimal activity with high conversion (85.5%) due to strong acid sites.[24]	[24]

| Pt-Ni (bimetallic) | MoO₃/La-Al₂O₃ | Not specified | Enhanced activity and stability due to synergistic effects between metals.[24] |[24] |

Experimental Protocol: Catalytic Cracking in a Fixed-Bed Reactor

• Catalyst Preparation: The catalyst (e.g., Pt on an alumina (B75360) support) is prepared, often by wet impregnation, followed by drying and calcination at high temperatures.[25]

• Reactor Setup: A fixed-bed reactor is loaded with a known amount of the prepared catalyst. The reactor is typically heated by a furnace to the desired reaction temperature (e.g., 470–550°C).[22]

• Catalyst Activation/Reduction: The catalyst is often pre-treated in situ, for example, by heating in a flow of hydrogen to reduce metal oxides to their active metallic state.

• Reactant Feed: Liquid n-decane is vaporized and fed into the reactor along with a carrier gas (e.g., N₂).[23]

• Reaction: The vaporized decane passes over the hot catalyst bed, where cracking reactions occur.[22]

• Product Collection: The product stream exiting the reactor is cooled to condense liquid products. Gaseous products are collected separately.

• Product Analysis: Both liquid and gas phases are analyzed. Gas chromatography (GC) is used to separate and quantify the different hydrocarbon products, allowing for the calculation of decane conversion and selectivity towards specific products like ethylene (B1197577) and propylene.[23]

Visualization: Catalytic Cracking Experimental Workflow

Caption: General workflow for a decane catalytic cracking experiment.

Applications in Surfactant and Interfacial Science

In fields like enhanced oil recovery, cosmetics, and drug delivery, decane is a standard model for the "oil" phase in studies of emulsions and microemulsions.[26][27] Its nonpolar, hydrophobic nature makes it perfect for investigating the behavior of surfactants at the oil-water interface.

Interfacial Tension Studies

Surfactants are designed to lower the interfacial tension (IFT) between oil and water, promoting mixing and stability.[28] Decane provides a clean, well-defined, nonpolar phase for quantifying the effectiveness of different surfactant formulations under various conditions (e.g., temperature, pressure, salinity).[29][30]

Table 4: Interfacial Tension (IFT) of Decane-Water Systems with Surfactants

System	Conditions	IFT (mN/m)	Key Observation	Reference
Decane / Water	No NaCl, No Surfactant	46.17	Baseline IFT is high.	[30]
Decane / Water / Surfactant	No NaCl	0.241	Surfactant dramatically lowers IFT.	[30]
Decane / Water / SDS	443 K, 20 MPa	16.5	IFT is reduced by surfactant.	[31][32]
Decane / Water / SDS / CO₂	443 K, 20 MPa	11.5	CO₂ further reduces IFT.	[31][32]

| Decane / Water / SDS / CH₄ | 443 K, 20 MPa | 13.7 | Methane has less effect on IFT than CO₂. |[31][32] |

Experimental Protocol: Interfacial Tension Measurement (Spinning Drop Tensiometer)

• Sample Preparation: Prepare the aqueous phase (e.g., brine) and the oil phase (decane). The surfactant can be dissolved in either phase, depending on its solubility.

• Apparatus Setup: A spinning drop tensiometer is used. This device has a horizontal capillary tube that is filled with the denser phase (typically the aqueous solution).

• Droplet Injection: A small droplet of the less dense phase (decane) is injected into the capillary.

• Rotation: The capillary is rotated at high speed. Centrifugal force elongates the decane droplet along the axis of rotation, while interfacial tension works to keep it spherical.

• Equilibrium and Measurement: At a constant rotational speed, the droplet reaches an equilibrium shape. The length and diameter of the elongated droplet are measured using a camera and analysis software.

• IFT Calculation: The IFT is calculated from the droplet dimensions, the rotational speed, and the density difference between the two phases using the Vonnegut equation. This process is repeated under different temperatures, pressures, or chemical concentrations to map the system's behavior.[28]

Visualization: Role of Decane in a Surfactant-Stabilized Emulsion

Caption: Surfactant molecules at a decane-water interface.

Conclusion

N-decane's role as a model compound is critical for advancing fundamental and applied science. Its structural simplicity, well-documented properties, and representative behavior of the alkane class allow researchers to deconstruct complex phenomena in combustion, catalysis, and interfacial science.[1][5] By providing a consistent and reliable baseline, decane facilitates the development of predictive models, the screening of novel materials, and a deeper understanding of hydrocarbon chemistry, ultimately accelerating innovation across multiple disciplines.

References

• 1. How Decane Provides Insights into Hydrocarbon Chain Dynamics [eureka.patsnap.com]
• 2. Decane Overview, Formula & Structure - Lesson | Study.com [study.com]
• 3. Decane - Wikipedia [en.wikipedia.org]
• 4. study.com [study.com]
• 5. webqc.org [webqc.org]
• 6. Decane | C10H22 | CID 15600 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Decane's Mechanism of Action in Functional Material Development [eureka.patsnap.com]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. Decane - Sciencemadness Wiki [sciencemadness.org]
• 10. scispace.com [scispace.com]
• 11. researchgate.net [researchgate.net]
• 12. osti.gov [osti.gov]
• 13. web.stanford.edu [web.stanford.edu]
• 14. mdpi.com [mdpi.com]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. research.universityofgalway.ie [research.universityofgalway.ie]
• 18. research.universityofgalway.ie [research.universityofgalway.ie]
• 19. researchgate.net [researchgate.net]
• 20. elibrary.ru [elibrary.ru]
• 21. Decane Enhancement in Reaction Pathway Analysis for Catalysis [eureka.patsnap.com]
• 22. savemyexams.com [savemyexams.com]
• 23. mdpi.com [mdpi.com]
• 24. researchgate.net [researchgate.net]
• 25. Catalytic Oxidation of n-Decane, n-Hexane, and Propane over Pt/CeO2 Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Impact of small molecule surfactant type and oil phase composition on Ostwald ripening in model food emulsions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]
• 28. researchgate.net [researchgate.net]
• 29. Interfacial behavior of the decane + brine + surfactant system in the presence of carbon dioxide, methane, and their mixture - Soft Matter (RSC Publishing) [pubs.rsc.org]
• 30. pubs.acs.org [pubs.acs.org]
• 31. Interfacial behavior of the decane + brine + surfactant system in the presence of carbon dioxide, methane, and their mixture - Soft Matter (RSC Publishing) DOI:10.1039/D1SM01267C [pubs.rsc.org]
• 32. scispace.com [scispace.com]

n-Decane: A Comprehensive Technical Guide to CAS Number and Safety Data

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the Chemical Abstracts Service (CAS) number and detailed safety data for n-decane. The following sections present critical data, experimental protocols derived from safety information, and a logical workflow for safe handling to support researchers and professionals in laboratory and drug development settings.

Chemical Identification and Physical Properties

n-Decane is a straight-chain alkane with the chemical formula C₁₀H₂₂. It is a colorless liquid and a component of gasoline and kerosene.[1][2]

CAS Number: 124-18-5[3][4]

The following table summarizes the key physical and chemical properties of n-decane.

Property	Value	Source
Molecular Weight	142.28 g/mol	[5]
Appearance	Colorless liquid	[2][5]
Odor	Gasoline-like	[2]
Density	0.73 g/cm³ at 20°C	[4]
Melting Point	-30 °C	[1]
Boiling Point	174 °C	[1]
Flash Point	46 °C (115 °F) - Closed Cup	[6]
Autoignition Temperature	210 °C (410 °F)	[6]
Solubility in Water	Insoluble	[1][5]
Vapor Pressure	1 mm Hg at 16.5 °C	[1]
Vapor Density	4.9 (Air = 1)	[1]

Safety and Hazard Information

n-Decane is a flammable liquid and presents an aspiration hazard.[7] Repeated exposure may cause skin dryness or cracking.[8]

Hazard Classification

Hazard Category	Classification	Source
Flammable Liquids	Category 3	[7]
Aspiration Hazard	Category 1	[7]
Skin Irritation	Repeated exposure may cause dryness or cracking	[8]

Exposure Limits and Toxicity Data

Parameter	Value	Species	Source
LD₅₀ (Oral)	>5000 mg/kg	Rat	[4]
LD₅₀ (Dermal)	≥3160 mg/kg	Rabbit	[4]
LC₅₀ (Inhalation)	72300 mg/m³ (2 hours)	Mouse	[6]
Explosive Limits	0.8 - 5.4 %	[6]

Experimental Protocols for Safe Handling

The following protocols are derived from standard safety data sheets and should be implemented when working with n-decane.

Personal Protective Equipment (PPE)

• Eye Protection: Wear chemical safety goggles with side shields.

• Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile rubber).

• Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.

• Respiratory Protection: In case of insufficient ventilation, wear a suitable respiratory mask.[9]

Handling and Storage

• Handling: Avoid contact with skin and eyes.[10] Avoid inhalation of vapor or mist.[10] Keep away from sources of ignition, including open flames, hot surfaces, and sparks. Use only non-sparking tools. Take precautionary measures against static discharge.

• Storage: Store in a cool, well-ventilated place. Keep the container tightly closed. Store away from oxidizing agents.[1]

First Aid Measures

• After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention if symptoms persist.

• After Skin Contact: Remove contaminated clothing. Wash the affected area with soap and water.

• After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek medical attention.

• After Ingestion: Do NOT induce vomiting. If vomiting occurs, keep the head low so that stomach content doesn't get into the lungs. Call a physician or poison control center immediately.

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

• Unsuitable Extinguishing Media: Do not use a heavy water stream.

• Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash back.[8] Containers may explode when heated.[8]

• Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective gear.

Logical Workflow for Safe Handling of n-Decane

The following diagram illustrates the key decision-making and action steps for the safe handling of n-decane in a laboratory setting.

n-Decane Safe Handling Workflow

References

• 1. Decane | 124-18-5 [chemicalbook.com]
• 2. Decane Overview, Formula & Structure - Lesson | Study.com [study.com]
• 3. carlroth.com:443 [carlroth.com:443]
• 4. carlroth.com [carlroth.com]
• 5. Decane | C10H22 | CID 15600 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 7. fishersci.com [fishersci.com]
• 8. louisville.edu [louisville.edu]
• 9. chemos.de [chemos.de]
• 10. hpc-standards.com [hpc-standards.com]

An In-depth Technical Guide to the Polarity and Intermolecular Forces of Decane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of n-decane (C₁₀H₂₂), focusing on its molecular polarity and the nature of its intermolecular forces. Understanding these fundamental properties is critical for its application as a nonpolar solvent, a component in fuel surrogates, and a model compound in various physicochemical studies relevant to pharmaceutical and materials science.

Molecular Structure and Polarity

Decane (B31447) is a straight-chain saturated hydrocarbon, or alkane, with the chemical formula C₁₀H₂₂.[1][2][3] Its structure consists of a ten-carbon backbone with all carbon atoms exhibiting sp³ hybridization and tetrahedral geometry.[4] The molecule adopts a flexible, zig-zag conformation.[4]

The polarity of a molecule is determined by the vector sum of its individual bond dipoles, which arise from differences in electronegativity between bonded atoms.

• Carbon-Hydrogen (C-H) and Carbon-Carbon (C-C) Bonds: The electronegativity difference between carbon (≈2.55) and hydrogen (≈2.20) is minimal, resulting in C-H bonds having very low polarity. C-C bonds are perfectly nonpolar as they connect identical atoms.

• Molecular Symmetry and Dipole Moment: Due to the highly symmetrical and linear nature of the n-decane molecule, the small bond dipoles of the numerous C-H bonds effectively cancel each other out.[5] This results in a negligible net molecular dipole moment.[4][5] Experimental measurements confirm this, with decane exhibiting a very small dipole moment of approximately 0.07 Debye.[4][6] Consequently, decane is classified as a nonpolar molecule.[1][7][8][9]

Intermolecular Forces (IMFs)

The physical properties of decane, such as its state as a liquid at room temperature and its boiling point, are dictated by the attractive forces between its molecules.[10] As a nonpolar substance, the predominant intermolecular forces are London dispersion forces.[4][11]

London Dispersion Forces (LDFs): LDFs are the weakest type of van der Waals force and are present in all molecules, whether polar or nonpolar.[12][13] They originate from temporary, instantaneous dipoles that arise from the random, unsymmetrical distribution of electrons within the electron cloud of a molecule.[13][14] This transient dipole in one molecule can then induce a corresponding temporary dipole in an adjacent molecule, leading to a weak electrostatic attraction.[13]

The strength of LDFs is influenced by two main factors:

• Molecular Size and Electron Count: Decane is a significantly larger molecule than lower alkanes like methane (B114726) or ethane (B1197151).[14] With a molecular formula of C₁₀H₂₂, it possesses a large number of electrons (82). The greater the number of electrons, the more polarizable the electron cloud, leading to the formation of more significant instantaneous dipoles and thus stronger LDFs.[14][15]

• Molecular Surface Area: The elongated, linear shape of n-decane provides a large surface area for intermolecular contact.[10][14] This allows for more extensive interaction between adjacent molecules, maximizing the cumulative effect of the dispersion forces.[10][11] This contrasts with branched isomers of decane, which are more compact and have a smaller surface area, resulting in weaker LDFs and consequently lower boiling points.[8][16]

These relatively strong LDFs are the reason decane has a much higher boiling point (174.1°C) compared to smaller alkanes like ethane (-88.6°C) and requires more energy to transition from a liquid to a gaseous state.[7][14]

Quantitative Data Summary

The following table summarizes key quantitative properties of n-decane related to its polarity and intermolecular forces.

Property	Value	Source(s)
Molecular Formula	C₁₀H₂₂	[1][2]
Molar Mass	142.28 g/mol	[7][17]
Boiling Point	174.1 °C	[1][2][7]
Melting Point	-29.7 °C	[4][7]
Density	0.730 g/mL (at 20°C)	[1]
Dipole Moment	≈ 0.07 D	[4][6]
Dielectric Constant	2.0 (at 20°C)	[18][19]
Surface Tension	0.0238 N/m	[1][4]
Water Solubility	Insoluble (0.00005 g/L)	[7][17][20]
logP (Octanol-Water)	5.01 - 5.802	[1][4][17]

Experimental Protocols

The characterization of decane's properties involves several key experimental techniques.

4.1 Measurement of Dielectric Constant The dielectric constant is a measure of a substance's ability to store electrical energy in an electric field and is a direct indicator of its polarity.[18]

• Methodology: A common method involves using a capacitance meter or an impedance analyzer. The liquid decane sample is placed between the two parallel plates of a capacitor. The capacitance of this setup (C_sample) is measured. The capacitance of the empty cell (C_air) is also measured. The dielectric constant (ε) is then calculated as the ratio of the capacitance of the capacitor with the sample to the capacitance with a vacuum (or air, as a close approximation).

  • Formula: ε = C_sample / C_air

4.2 Determination of Molecular Structure and Purity Confirming the structure and purity of the decane sample is crucial for accurate property measurement. Gas chromatography and spectroscopic methods are standard.

• Gas Chromatography (GC):

  • Methodology: GC is the primary method for identifying and quantifying decane.[4] A small volume of the liquid sample is injected into the instrument, where it is vaporized. An inert carrier gas (e.g., helium) sweeps the vaporized sample through a long, thin column containing a stationary phase. Because decane is nonpolar, it interacts weakly with common nonpolar stationary phases (like polydimethylsiloxane), and its retention time is used for identification. Retention indices of approximately 1000 are characteristic on nonpolar columns.[4] Purity is assessed by the presence of a single peak.

  • Detection: A Mass Spectrometer (MS) is often coupled to the GC (GC-MS). It provides definitive identification by showing the molecular ion at m/z 142 and a characteristic fragmentation pattern.[4]

• Fourier-Transform Infrared (FTIR) Spectroscopy:

  • Methodology: An infrared beam is passed through the decane sample. The instrument measures the absorption of IR radiation at various frequencies, which correspond to the vibrational frequencies of the chemical bonds. For decane, this confirms the presence of C-H bonds through characteristic stretching vibrations (2800-3000 cm⁻¹) and bending vibrations (1350-1470 cm⁻¹).[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Methodology: ¹H NMR spectroscopy provides detailed structural information. The sample is placed in a strong magnetic field and irradiated with radio waves. The resulting spectrum shows distinct signals for the methyl (CH₃) and methylene (B1212753) (CH₂) protons. The integration ratio of these signals (6:16 for CH₃:CH₂ protons) confirms the n-decane structure.[4]

Visualizations

The following diagrams illustrate the relationships governing decane's properties and a typical experimental workflow for its characterization.

Caption: Logical relationship between decane's molecular structure and its physical properties.

Caption: Simplified experimental workflow for the characterization of liquid decane.

References

• 1. Decane - Wikipedia [en.wikipedia.org]
• 2. energyeducation.ca [energyeducation.ca]
• 3. Decane | High-Purity Aliphatic Hydrocarbon Solvent [benchchem.com]
• 4. webqc.org [webqc.org]
• 5. m.youtube.com [m.youtube.com]
• 6. decane [stenutz.eu]
• 7. study.com [study.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. nbinno.com [nbinno.com]
• 10. Alkane - Wikipedia [en.wikipedia.org]
• 11. Solved: Explain why decane has a greater boiling point than hexane. [Chemistry] [gauthmath.com]
• 12. Alkane Bonding, Intermolecular Forces, and Functional Groups [universalclass.com]
• 13. London Dispersion Forces [chem.purdue.edu]
• 14. brainly.com [brainly.com]
• 15. quora.com [quora.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. Decane | C10H22 | CID 15600 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. alfa-chemistry.com [alfa-chemistry.com]
• 19. prod-edam.honeywell.com [prod-edam.honeywell.com]
• 20. Decane CAS#: 124-18-5 [m.chemicalbook.com]

An In-depth Technical Guide to the Vapor Pressure-Temperature Relationship of n-Decane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the vapor pressure characteristics of n-decane as a function of temperature. The following sections present tabulated quantitative data, detailed experimental protocols for vapor pressure determination, and a visualization of the thermodynamic relationship, intended to serve as a valuable resource for scientific and research applications.

Data Presentation: Vapor Pressure and Antoine Equation Parameters

The vapor pressure of n-decane, a critical parameter in many scientific and industrial processes, has been determined through various experimental methods. The data presented below is compiled from several reputable sources.

Tabulated Vapor Pressure Data for n-Decane

The following table summarizes experimentally determined vapor pressure values for n-decane at various temperatures.

Temperature (K)	Temperature (°C)	Vapor Pressure (kPa)	Vapor Pressure (mmHg)
298.15	25.0	0.17	1.275
323.15	50.0	1.33	9.976
348.15	75.0	4.5	33.75
373.15	100.0	12.0	90.0
398.15	125.0	28.0	210.0
423.15	150.0	58.0	435.0
447.15	174.0	101.325	760.0

Note: Data is compiled and interpolated from various sources for illustrative purposes.

Antoine Equation Parameters for n-Decane

The Antoine equation is a semi-empirical correlation that describes the relationship between vapor pressure and temperature for pure components. The equation is given as:

log₁₀(P) = A - (B / (T + C))

Where:

• P is the vapor pressure.

• T is the temperature.

• A, B, and C are component-specific constants.

The following table lists Antoine equation parameters for n-decane from various sources. It is crucial to use the parameters only within their specified temperature range and with the correct units for pressure and temperature.

Source	A	B	C	Temperature Range (K)	Pressure Units	Temperature Units
NIST WebBook[1][2]	4.07857	1501.268	-64.932	367.63 to 448.27	bar	K
My Engineering Tools[3]	6.96375	1508.75	195.374	331.15 to 476.15	mmHg	°C
ResearchGate[4]	6.96375	1508.75	195.374	331.15 to 476.15	mmHg	°C

Experimental Protocols

The determination of vapor pressure is a fundamental experimental procedure in physical chemistry and chemical engineering. Two common methods for measuring the vapor pressure of a liquid like n-decane are the static method using an isoteniscope and the dynamic method of ebulliometry.

Static Method: Isoteniscope (ASTM D2879)

The isoteniscope method is a precise static technique for determining the vapor pressure of a liquid by balancing the vapor pressure of the sample against a known pressure of an inert gas.[1][3][5][6][7]

Apparatus:

• Isoteniscope: A glass apparatus consisting of a sample bulb, a small U-tube manometer, and an arm for connection to a pressure/vacuum system.

• Constant Temperature Bath: A bath capable of maintaining a stable temperature to within ±0.1°C.

• Pressure Measurement System: A calibrated manometer or a digital pressure transducer.

• Vacuum Pump: For degassing the sample.

• Inert Gas Source: Typically nitrogen, for pressure balancing.

Procedure:

• Sample Preparation: The n-decane sample is introduced into the isoteniscope bulb.

• Degassing: The sample is thoroughly degassed to remove any dissolved air or other volatile impurities. This is typically achieved by repeatedly freezing the sample with liquid nitrogen, evacuating the headspace with the vacuum pump, and then thawing the sample. This cycle is repeated until no more gas is evolved upon thawing.

• Measurement:

  • The isoteniscope is placed in the constant temperature bath set to the desired temperature.

  • The system is allowed to reach thermal equilibrium.

  • Inert gas is slowly introduced into the system to balance the pressure in the U-tube of the isoteniscope, such that the liquid levels in both arms of the U-tube are equal.

  • The pressure of the inert gas, which is equal to the vapor pressure of the sample at that temperature, is then measured using the external manometer or pressure transducer.

• Data Collection: The procedure is repeated at various temperatures to obtain a vapor pressure versus temperature curve.

Dynamic Method: Ebulliometry

Ebulliometry involves measuring the boiling point of a liquid at a controlled pressure.

Apparatus:

• Ebulliometer: An apparatus designed to measure the boiling point of a liquid accurately. It typically consists of a boiling flask, a condenser, and a temperature sensor placed in the vapor-liquid equilibrium zone.

• Pressure Control System: A system to maintain a constant pressure within the ebulliometer.

• Heating Mantle: To heat the liquid in the boiling flask.

• Calibrated Temperature Sensor: A high-precision thermometer or thermocouple.

Procedure:

• Sample Introduction: The n-decane sample is placed in the boiling flask of the ebulliometer.

• Pressure Setting: The pressure inside the apparatus is set and maintained at a desired value using the pressure control system.

• Heating: The sample is heated to its boiling point under the set pressure.

• Equilibrium Measurement: The temperature at which the liquid and vapor phases are in equilibrium (i.e., the boiling point at that pressure) is carefully measured.

• Data Collection: The procedure is repeated for a range of pressures to obtain a series of corresponding boiling points.

Mandatory Visualization

The following diagram illustrates the fundamental relationship between temperature and the vapor pressure of a pure substance like n-decane, leading to a phase change.

References

• 1. ASTM D2879 - eralytics [eralytics.com]
• 2. Vapor Pressures - LTP - Laboratory for Thermophysical Properties [ltp-oldenburg.de]
• 3. Maintenance Mode | ASTM [astm.org]
• 4. phys.chem.elte.hu [phys.chem.elte.hu]
• 5. Maintenance Mode | ASTM [astm.org]
• 6. standards.iteh.ai [standards.iteh.ai]
• 7. laboratuar.com [laboratuar.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of Decane as a Nonpolar Solvent in Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Decane (B31447) (C₁₀H₂₂) is a linear-chain alkane that serves as a nonpolar, high-boiling-point solvent for various applications in chemical synthesis.[1][2] Its chemical inertness and stability at elevated temperatures make it a suitable medium for reactions involving nonpolar reactants or requiring significant thermal energy.[1] As a non-coordinating, aprotic solvent, it is particularly useful for processes where solvent participation is undesirable. This document provides detailed application notes, experimental protocols, and safety information regarding the use of decane in synthetic chemistry.

Decane is a colorless, flammable liquid with an odor similar to gasoline.[3][4] It is insoluble in water but soluble in other nonpolar organic solvents.[2][3] Its lack of polarity makes it an excellent choice for dissolving hydrophobic compounds, oils, and fats.[1]

Physicochemical Properties of n-Decane

A summary of key quantitative data for n-decane is presented in Table 1.

Property	Value	Citations
Molecular Formula	C₁₀H₂₂	[1][2]
Molar Mass	142.28 g·mol⁻¹	[2][3]
Appearance	Colorless liquid	[3][4]
Density	0.730 g·mL⁻¹ (at 20 °C)	[2][5]
Melting Point	-29.7 °C	[3]
Boiling Point	174.1 °C	[1][3]
Flash Point	46 °C (115 °F)	[3][4]
Solubility in Water	Insoluble (0.083 mg/L at 25 °C)	[4][5]
Refractive Index (n²⁰/D)	1.411	[6][7]

Application Note 1: High-Temperature Synthesis of Nanoparticles

Decane and its long-chain alcohol derivative, 1-decanol (B1670082), are effective solvents for the high-temperature synthesis of metal and metal oxide nanoparticles. Their high boiling points allow for the necessary thermal energy to drive the decomposition of organometallic precursors and facilitate the crystallization of nanoparticles.[1] The non-coordinating nature of decane ensures that the solvent does not interfere with the capping agents that control particle growth and stability.

Protocol: Synthesis of Iron Oxide (Fe₃O₄) Nanoparticles

This protocol describes the thermal decomposition of an iron-oleate complex to form monodisperse Fe₃O₄ nanoparticles. Here, 1-decanol is used as the high-boiling-point solvent, illustrating a common application for long-chain hydrocarbons and their derivatives in nanomaterial synthesis.[1]

Materials:

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O)

• Sodium oleate (B1233923)

• 1-Decanol

• Oleic acid

• Ethanol (B145695)

• Hexane (B92381)

Procedure:

• Preparation of Iron-Oleate Complex:

  • Dissolve iron(III) chloride hexahydrate and sodium oleate in a mixture of ethanol, distilled water, and hexane.

  • Heat the mixture to 70 °C and stir for four hours.

  • After the reaction, the upper organic layer containing the iron-oleate complex is washed with distilled water to remove sodium chloride.

  • The hexane is evaporated to yield the iron-oleate complex as a waxy solid.

• Synthesis of Fe₃O₄ Nanoparticles:

  • In a three-neck flask equipped with a condenser and a thermocouple, combine the iron-oleate complex, 1-decanol, and oleic acid.

  • Heat the mixture to 320 °C under a nitrogen atmosphere with vigorous stirring.

  • Maintain the reaction temperature for 30 minutes. The solution will turn from brown to black, indicating nanoparticle formation.[1]

  • Cool the reaction mixture to room temperature.

• Isolation and Purification:

  • Add excess ethanol to the cooled mixture to precipitate the Fe₃O₄ nanoparticles.

  • Separate the nanoparticles by centrifugation.

  • Wash the collected nanoparticles multiple times with ethanol to remove residual oleic acid and solvent.

  • Redisperse the final product in a nonpolar solvent such as hexane or toluene (B28343) for storage.

Quantitative Data for Nanoparticle Synthesis

Parameter	Value / Conditions
Reactants	Iron-oleate complex, Oleic acid
Solvent	1-Decanol
Reaction Temperature	320 °C
Reaction Time	30 minutes
Atmosphere	Nitrogen
Precipitating Agent	Ethanol
Final Product	Fe₃O₄ Nanoparticles

Experimental Workflow for Fe₃O₄ Nanoparticle Synthesis

Caption: Workflow for Fe₃O₄ Nanoparticle Synthesis.

Application Note 2: Use in Organometallic Chemistry

Hydrocarbon solvents like decane are suitable for certain organometallic reactions, particularly when a non-coordinating medium is required.[6] However, for the most common organometallic reagents, such as Grignard and organolithium reagents, decane is not an appropriate solvent.

Limitations: Grignard and Organolithium Reagent Synthesis

The formation and stabilization of Grignard (R-MgX) and organolithium (R-Li) reagents require a coordinating aprotic solvent, typically an ether like diethyl ether or tetrahydrofuran (B95107) (THF).[3][8] The lone pairs on the ether's oxygen atom solvate and stabilize the magnesium center of the Grignard reagent, preventing aggregation and maintaining its reactivity.

In a non-coordinating solvent like decane, the Grignard reagent is poorly solvated, leading to precipitation and a significant loss of nucleophilicity. Furthermore, the initial reaction between the alkyl halide and magnesium metal is often difficult to initiate without a coordinating solvent.[8] Therefore, alkanes are generally unsuitable for the preparation and use of these critical reagents.

Logical Relationship: Solvent Choice for Grignard Reagents

Caption: Solvent Choice Logic for Grignard Reagents.

Application Note 3: Suitability for Common Cross-Coupling and Olefination Reactions

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a palladium-catalyzed reaction between an organoboron compound and an organohalide.[5][9] The reaction is typically performed in a variety of solvents, including ethers (dioxane, THF), aromatic hydrocarbons (toluene), and polar aprotic solvents (DMF), often with the addition of water.[5] A base is essential for the activation of the organoboron species.[10]

While an aromatic hydrocarbon like toluene is a common solvent, the complete substitution with a long-chain alkane like decane is not typical. The solubility of the palladium catalyst, ligands, and base can be limited in highly nonpolar alkanes, potentially leading to poor reaction efficiency.

Wittig Reaction

The Wittig reaction converts aldehydes or ketones to alkenes using a phosphorus ylide.[7] The choice of solvent depends on the stability of the ylide. Unstabilized ylides are often generated and used in non-polar, aprotic solvents like THF or diethyl ether.[11] While a solvent-free Wittig reaction is possible, using a liquid aldehyde as a "pseudo-solvent," decane is not a standard choice for this transformation.[12] The polarity of the solvent can influence the stereochemical outcome (E/Z ratio) of the reaction, and decane's extreme non-polarity would make it an unconventional medium.[11]

General Protocol for High-Temperature Synthesis in Decane

The primary advantage of decane as a solvent is its high boiling point and chemical inertness.[1] It is best suited for reactions between nonpolar reagents that require high temperatures and where the solvent should not coordinate to any reactant, intermediate, or catalyst. An example would be a high-temperature intramolecular cyclization or rearrangement of a nonpolar substrate.

Disclaimer: The following is a generalized protocol and should be adapted for specific substrates and reactions.

Materials & Equipment:

• High-quality, dry n-decane

• Reactants (must be soluble in decane)

• Three-neck flask, condenser, thermocouple, and nitrogen/argon inlet

• Heating mantle

• Standard glassware for workup

Procedure:

• Setup:

  • Assemble and flame-dry all glassware to ensure anhydrous conditions.

  • Charge the reaction flask with the nonpolar reactant(s) and a magnetic stir bar.

  • Add a sufficient volume of dry decane to dissolve the reactants and allow for effective stirring.

  • Purge the system with an inert gas (nitrogen or argon) for 15-20 minutes.

• Reaction:

  • Heat the mixture to the desired reaction temperature (e.g., 150-170 °C) under a positive pressure of inert gas.

  • Monitor the reaction progress using an appropriate technique (e.g., TLC, GC-MS by sampling the reaction mixture).

  • Once the reaction is complete, turn off the heat and allow the mixture to cool to room temperature.

• Workup and Purification:

  • Option A (Product precipitates on cooling): If the product is a solid with low solubility in cold decane, it may precipitate upon cooling. Collect the solid by filtration and wash with a cold, low-boiling alkane (e.g., hexane) to remove residual decane.

  • Option B (Product remains in solution):

    • Dilute the reaction mixture with a lower-boiling solvent (e.g., hexane) to reduce viscosity.

    • Wash the organic solution with water or an appropriate aqueous solution to remove any polar byproducts. Note: Emulsion formation is possible and may require careful separation or the addition of brine.

    • Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄).

    • Remove the solvent via rotary evaporation. Due to decane's high boiling point, this may require high vacuum and elevated temperatures.

    • Purify the crude product by column chromatography, recrystallization, or distillation.

General Experimental Workflow in Decane

Caption: General Workflow for High-Temperature Rxn in Decane.

Safety, Handling, and Purification

Safety and Handling Summary

Decane is a flammable liquid and poses an aspiration hazard if swallowed.[9][11] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All operations should be conducted in a well-ventilated chemical fume hood.

Hazard	Precaution	Citations
Flammability	Flammable liquid and vapor. Keep away from heat, sparks, and open flames. Use spark-proof tools.	[9][11][12]
Aspiration Toxicity	May be fatal if swallowed and enters airways. Do NOT induce vomiting. Seek immediate medical attention if ingested.	[9][11]
Skin Contact	Repeated exposure may cause skin dryness or cracking. Wear protective gloves.	[9][12]
Inhalation	High concentrations of vapor may cause dizziness and central nervous system depression. Use in a well-ventilated area or fume hood.	[4][12]
Storage	Store in a cool, well-ventilated place in a tightly closed container. Recommended storage temperature: 15–25 °C.	[5]

Purification Protocol

For syntheses requiring high-purity, anhydrous solvent, commercial decane can be purified using the following procedure.[6]

• Shake the decane with concentrated sulfuric acid to remove unsaturated impurities.

• Wash successively with water, aqueous sodium bicarbonate (NaHCO₃), and again with water.

• Dry the decane over anhydrous magnesium sulfate (B86663) (MgSO₄).

• For rigorous drying, reflux the decane over metallic sodium (Na) under an inert atmosphere.

• Distill the purified decane under an inert atmosphere, collecting the fraction boiling at 174 °C.

• Alternatively, pass through a column of activated silica (B1680970) gel or alumina.[6]

References

• 1. benchchem.com [benchchem.com]
• 2. odp.library.tamu.edu [odp.library.tamu.edu]
• 3. benchchem.com [benchchem.com]
• 4. Grignard Reaction [organic-chemistry.org]
• 5. Yoneda Labs [yonedalabs.com]
• 6. EP2439208A1 - Method of preparing organometallic compounds - Google Patents [patents.google.com]
• 7. odp.library.tamu.edu [odp.library.tamu.edu]
• 8. leah4sci.com [leah4sci.com]
• 9. youtube.com [youtube.com]
• 10. Suzuki Coupling [organic-chemistry.org]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. community.wvu.edu [community.wvu.edu]

Application Notes and Protocols for High-Temperature Organic Reactions in Decane Medium

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for conducting various high-temperature organic reactions using decane (B31447) as a non-polar solvent. Decane's high boiling point (approximately 174°C), chemical stability, and non-polar nature make it an excellent medium for a range of synthetic applications where elevated temperatures are necessary to overcome activation energy barriers.[1]

Catalytic Cracking of Hydrocarbons

Application Note:

Catalytic cracking is a fundamental process in the petrochemical industry used to break down large hydrocarbon molecules into smaller, more valuable ones, such as alkanes and alkenes.[2][3] Decane can serve as a model compound for studying the cracking of long-chain alkanes or as the reaction medium itself. High temperatures are employed to induce thermal decomposition, while a catalyst is used to increase the reaction rate and selectivity towards desired products.[4][5] The use of catalysts like H-ZSM-5 or aluminum oxide (Al₂O₃) can significantly enhance the conversion and selectivity towards light olefins, especially at temperatures below 600°C, compared to thermal cracking alone.[6]

Experimental Protocol: Catalytic Cracking of Decane

Objective: To produce smaller alkanes and alkenes from decane via catalytic cracking.

Materials:

• n-Decane (C₁₀H₂₂)

• H-ZSM-5 zeolite or Aluminum Oxide (Al₂O₃) catalyst

• High-temperature steel chamber or tube furnace

• Gas chromatography-mass spectrometry (GC-MS) equipment for product analysis

• Inert gas (e.g., Nitrogen or Argon)

Procedure:

• Place the catalyst (e.g., H-ZSM-5) into the steel reaction chamber.

• Heat the chamber to the desired reaction temperature (e.g., 500-750°C) under a flow of inert gas to prevent combustion.[2][4]

• Introduce vaporized decane into the pre-heated chamber, allowing it to pass over the catalyst.

• The reaction products, which will be in the gaseous state, are then cooled to separate condensable liquids from non-condensable gases.

• Analyze the resulting mixture of smaller alkanes and alkenes using GC-MS to determine the product distribution and conversion rate.

Quantitative Data:

Parameter	Thermal Cracking	Catalytic Cracking (H-ZSM-5)
Temperature Range (°C)	> 600[6]	500 - 600[3][6]
Pressure	High (up to 70 atm)[4]	Moderately Low[3]
Typical Products	Methane, Ethane, smaller alkanes and alkenes[6]	C₅-C₁₀ hydrocarbons, high proportion of alkenes[3][6]
Conversion of Decane at 750°C	~45-54%[6]	Significantly higher than thermal cracking[6]
Selectivity	Low for light olefins[6]	High for light olefins[6]

Logical Workflow for Catalytic Cracking:

Caption: Workflow for the catalytic cracking of decane.

Synthesis of Cadmium Selenide (B1212193) (CdSe) Quantum Dots

Application Note:

Decane is a suitable high-boiling point, non-polar solvent for the synthesis of semiconductor nanocrystals, such as cadmium selenide (CdSe) quantum dots.[7] The synthesis typically involves the high-temperature thermal decomposition of organometallic precursors.[7][8] The size of the quantum dots, which determines their fluorescent properties, can be controlled by varying the reaction time and temperature.[9] While solvents like 1-octadecene (B91540) are commonly used for higher temperatures, decane is effective for syntheses requiring temperatures up to its boiling point of 174°C. For reactions requiring higher temperatures, the synthesis can be conducted in a pressurized reactor.

Experimental Protocol: Synthesis of CdSe Quantum Dots in Decane

Objective: To synthesize CdSe quantum dots via thermal decomposition of precursors in a decane medium.

Materials:

• Cadmium oxide (CdO)

• Oleic acid

• Decane

• Selenium powder

• Trioctylphosphine (B1581425) (TOP)

• Three-neck flask, condenser, heating mantle, and temperature controller

• Inert gas (Nitrogen or Argon)

• Toluene (B28343) and Methanol (B129727) for purification

Procedure:

• Cadmium Precursor Preparation: In a three-neck flask, combine CdO, oleic acid, and decane. Heat the mixture to ~150°C under an inert atmosphere until the solution becomes clear, indicating the formation of cadmium oleate.

• Selenium Precursor Preparation: In a separate flask, dissolve selenium powder in TOP to form a trioctylphosphine selenide (TOPSe) solution. This may require gentle heating.[9]

• Nanoparticle Nucleation and Growth: Heat the cadmium precursor solution to the desired reaction temperature (e.g., 160-170°C).

• Rapidly inject the TOPSe solution into the hot cadmium precursor solution. The color of the solution will change, indicating the formation of CdSe nanocrystals.[9]

• Allow the reaction to proceed for a controlled amount of time (1-10 minutes) to allow for particle growth. The size of the quantum dots is dependent on the growth time.[7]

• To stop the reaction, quickly cool the flask in a water bath.

• Purification: Add toluene to the cooled solution, followed by methanol to precipitate the CdSe quantum dots. Centrifuge the mixture, discard the supernatant, and re-disperse the quantum dot pellet in toluene.[7]

Quantitative Data:

Parameter	Value
Reaction Temperature	160-170 °C (in decane)
Cadmium Oxide	13 mg (representative)[9]
Oleic Acid	0.6 mL (representative)[9]
Decane	10 mL
Selenium Powder	30 mg (in TOP) (representative)[9]
Trioctylphosphine (TOP)	0.4 mL (representative)[9]
Growth Time	1-10 minutes[7]
Expected Product	CdSe Quantum Dots with size-dependent fluorescence

Signaling Pathway for Quantum Dot Formation:

Caption: Formation pathway of CdSe quantum dots.

Suzuki-Miyaura Cross-Coupling Reaction

Application Note:

The Suzuki-Miyaura coupling is a versatile palladium-catalyzed cross-coupling reaction that forms a carbon-carbon bond between an organoboron compound and an organohalide.[10][11] The use of a decane-based catalytic system has been shown to be effective, offering benefits such as improved tolerance to air and moisture.[12] Decane's non-polar nature and high boiling point allow the reaction to be carried out at elevated temperatures, which can increase reaction rates and yields, particularly for less reactive substrates.[13] A base is required to activate the boronic acid for transmetalation.[14]

Experimental Protocol: Suzuki-Miyaura Coupling in Decane

Objective: To synthesize a biaryl compound via a palladium-catalyzed Suzuki-Miyaura coupling in decane.

Materials:

• Aryl halide (e.g., bromobenzene)

• Arylboronic acid (e.g., phenylboronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃)

• Decane

• Reaction vessel with reflux condenser

• Inert gas (Nitrogen or Argon)

Procedure:

• To a reaction vessel, add the aryl halide, arylboronic acid, palladium catalyst, and base.

• Add decane as the solvent.

• Flush the vessel with an inert gas and maintain a positive pressure.

• Heat the reaction mixture to a high temperature (e.g., 100-150°C) with stirring.

• Monitor the reaction progress using an appropriate technique (e.g., TLC or GC).

• Upon completion, cool the reaction mixture to room temperature.

• Add water and an organic solvent (e.g., ethyl acetate) to extract the product.

• Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Quantitative Data:

Parameter	Example Value
Aryl Halide (Bromobenzene)	1.0 mmol
Arylboronic Acid (Phenylboronic Acid)	1.2 mmol
Palladium Catalyst (Pd(PPh₃)₄)	1-5 mol%
Base (K₂CO₃)	2.0 mmol
Decane	5-10 mL
Reaction Temperature	120 °C
Reaction Time	2-12 hours
Expected Product	Biphenyl

Catalytic Cycle of Suzuki-Miyaura Coupling:

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

High-Temperature Decarboxylation

Application Note:

Decarboxylation is a chemical reaction that removes a carboxyl group, releasing carbon dioxide (CO₂).[15] While some carboxylic acids decarboxylate readily upon heating, others require high temperatures.[16] Decane provides a stable, high-boiling, and inert medium for conducting such reactions, preventing unwanted side reactions that might occur in more reactive solvents. This is particularly useful in the final steps of complex syntheses in drug development, where a clean removal of a carboxyl group is required.

Experimental Protocol: General High-Temperature Decarboxylation

Objective: To remove a carboxyl group from a carboxylic acid by heating in decane.

Materials:

• Carboxylic acid substrate (e.g., a substituted indole-2-carboxylic acid)[17]

• Decane

• Reaction vessel with a reflux condenser or a setup to vent CO₂ safely

• Heating mantle

Procedure:

• Dissolve or suspend the carboxylic acid in decane in a reaction vessel.

• Heat the mixture to a temperature close to the boiling point of decane (or lower, depending on the substrate's reactivity) with stirring.

• The reaction will proceed with the evolution of CO₂ gas. Ensure proper ventilation.

• Monitor the reaction by TLC or another suitable method until the starting material is consumed.

• Cool the reaction mixture.

• The product can be isolated by cooling to induce precipitation, followed by filtration, or by removing the decane under reduced pressure (if the product is not volatile). Further purification can be done by recrystallization or chromatography.

Quantitative Data:

Parameter	General Conditions
Substrate Concentration	0.1 - 1.0 M in decane
Reaction Temperature	150 - 174 °C
Reaction Time	1 - 24 hours (highly substrate dependent)
Pressure	Atmospheric
Expected Outcome	Decarboxylated product + CO₂

Logical Relationship in Decarboxylation:

Caption: The process of high-temperature decarboxylation.

References

• 1. nbinno.com [nbinno.com]
• 2. savemyexams.com [savemyexams.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. m.youtube.com [m.youtube.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Effect of Molecular Structure of C10 Hydrocarbons on Production of Light Olefins in Catalytic Cracking [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. The Synthesis of Nanoparticles You Don’t Want to Miss – CD Bioparticles Blog [cd-bioparticles.com]
• 9. youtube.com [youtube.com]
• 10. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 11. youtube.com [youtube.com]
• 12. How Decane Catalyzes Cross-Coupling Reactions in Organic Synthesis [eureka.patsnap.com]
• 13. researchgate.net [researchgate.net]
• 14. Suzuki Coupling [organic-chemistry.org]
• 15. Decarboxylation - Wikipedia [en.wikipedia.org]
• 16. What are the conditions for the decarboxylation reaction? How to control the temperature of heating?-LNEYA Industrial Chillers Manufacturer Supplier [lneya.com]
• 17. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Decane as an Internal Standard in GC Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing decane (B31447) as an internal standard for accurate and precise quantitative analysis in gas chromatography (GC). Decane, a C10 alkane, is a non-polar and relatively inert compound, making it an excellent internal standard for a wide range of applications, including the analysis of volatile organic compounds (VOCs), hydrocarbons, essential oils, and residual solvents in pharmaceutical products. Its use helps to correct for variations in sample injection volume, solvent evaporation, and instrument response, leading to more reliable and reproducible results.

Principle of the Internal Standard Method

The internal standard (IS) method involves adding a known amount of a specific compound—in this case, decane—to all samples, calibration standards, and quality control samples. The quantification of the analyte of interest is then based on the ratio of the peak area of the analyte to the peak area of the internal standard. This ratio is plotted against the concentration of the analyte to create a calibration curve. By using this ratio, any variations that affect both the analyte and the internal standard during the analytical process are effectively canceled out.

Properties of Decane as an Internal Standard

Decane is a suitable internal standard for many GC applications due to its chemical and physical properties. It is a non-polar hydrocarbon, which makes it compatible with many common organic solvents and analytes.[1]

Property	Value
Chemical Formula	C₁₀H₂₂
Molecular Weight	142.28 g/mol
Boiling Point	174 °C
Density	0.73 g/mL at 25 °C
Solubility	Insoluble in water, soluble in organic solvents like hexane (B92381), ethanol (B145695), and acetone.
Purity	Available in high purity (≥99%) suitable for analytical standard use.

Applications and Experimental Protocols

Decane's versatility as an internal standard is demonstrated across various fields. Below are detailed protocols for its use in key applications.

Application 1: Analysis of Residual Solvents in Pharmaceuticals

This protocol details the simultaneous determination of 25 residual solvents in pharmaceutical substances using a headspace gas chromatography (HS-GC) method with decane as the internal standard.[2]

Experimental Protocol:

1. Preparation of Solutions:

• Internal Standard (IS) Solution: Prepare a solution of decane in N-Methyl-2-pyrrolidone (NMP) at a concentration of approximately 0.05 mg/mL.[2]

• Standard Stock Solution: Prepare a stock solution containing the target residual solvents at a concentration specified by regulatory guidelines (e.g., ICH Q3C).

• Calibration Standards: Prepare a series of calibration standards by diluting the standard stock solution with the IS solution to achieve a range of concentrations covering 10% to 200% of the specification limit for each solvent.[2]

• Sample Solution: Accurately weigh the pharmaceutical substance and dissolve it in the IS solution to a final nominal concentration of 50 mg/mL.[2]

2. GC Conditions:

• Instrument: Agilent 6890N GC with FID and Gerstel MPS2 Headspace Autosampler.[2]

• Column: DB-624, 30 m x 0.32 mm ID, 1.8 µm film thickness.[2]

• Carrier Gas: Helium at a constant flow of 2.5 mL/min.[2]

• Injector Temperature: 250 °C.[2]

• Oven Temperature Program: 40 °C (hold for 5 min), ramp to 240 °C at 15 °C/min, hold for 5 min.[2]

• Detector Temperature (FID): 250 °C.[2]

• Headspace Parameters: Oven temperature: 120 °C; Vial equilibration time: 10 min.[2]

3. Data Analysis:

• Calculate the relative response factor (RRF) for each solvent against decane using the slope of the calibration curve.[2]

• Quantify the residual solvents in the sample using the established RRFs and the peak area ratios of the analytes to the internal standard.

Quantitative Data Summary:

Parameter	Result
Linearity (R²)	> 0.99 for all solvents in the range of 10-200% of the ICH Q3C limit.[2]
Reporting Limit (S/N ratio)	≥ 10 for all solvents at 10% of the individual concentration limit.[2]
Precision (%RSD)	< 15% for all solvents.[2]
Accuracy (% Recovery)	85-115% for all solvents.[2]

Application 2: Analysis of Volatile Organic Compounds (VOCs) in Water

This protocol is based on the principles of EPA Method 8260 for the analysis of VOCs in water by purge-and-trap GC-MS, adapted for the use of decane as an internal standard.[3][4][5]

Experimental Protocol:

1. Preparation of Solutions:

• Internal Standard Spiking Solution: Prepare a stock solution of decane in methanol (B129727) at a concentration of 5 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by adding known amounts of a certified VOC standard mixture to reagent-free water. Spike each standard with the decane internal standard solution to achieve a final concentration of 50 µg/L.

• Sample Preparation: Collect water samples in vials with zero headspace. Just before analysis, add the decane internal standard solution to each sample to a final concentration of 50 µg/L.

2. GC-MS Conditions:

• Instrument: GC-MS system equipped with a purge-and-trap concentrator.[4]

• Column: DB-624 or equivalent, 30 m x 0.25 mm ID, 1.4 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Purge and Trap Conditions: Purge time: 11 min; Purge flow: 40 mL/min; Desorb time: 2 min; Desorb temperature: 245 °C.

• Injector Temperature: 200 °C.

• Oven Temperature Program: 35 °C (hold for 2 min), ramp to 95 °C at 6 °C/min, then ramp to 220 °C at 20 °C/min, hold for 2 min.

• Mass Spectrometer: Scan range 35-300 amu.

3. Data Analysis:

• Construct a calibration curve by plotting the ratio of the analyte peak area to the decane peak area against the analyte concentration.

• Quantify the VOCs in the samples using the calibration curve.

Expected Performance Data (based on typical EPA method validation):

Parameter	Expected Result
Linearity (R²)	≥ 0.995 over a range of 1-200 µg/L.
Method Detection Limit (MDL)	Typically in the range of 0.1-1 µg/L for most VOCs.
Precision (%RSD)	< 20% for replicate analyses.
Accuracy (% Recovery)	70-130% for spiked samples.

Application 3: Quantitative Analysis of Essential Oil Components

This protocol provides a general framework for the quantification of major components in essential oils using GC-FID with decane as an internal standard.

Experimental Protocol:

1. Preparation of Solutions:

• Internal Standard Stock Solution: Prepare a stock solution of decane in ethanol or hexane at a concentration of 10 mg/mL.

• Standard Solutions: Prepare individual stock solutions of the major essential oil components to be quantified (e.g., linalool, limonene, eucalyptol) in the same solvent.

• Calibration Standards: Create a series of calibration standards by mixing known volumes of the individual standard stock solutions and the decane internal standard stock solution. Dilute with the solvent to achieve a range of concentrations that bracket the expected concentrations in the essential oil samples.

• Sample Preparation: Accurately weigh a known amount of the essential oil sample and dissolve it in a known volume of the solvent containing the decane internal standard at a fixed concentration.

2. GC-FID Conditions:

• Instrument: GC-FID system.

• Column: A polar column such as a DB-WAX or a non-polar column like a DB-5, depending on the specific components of interest. A common choice is a 30 m x 0.25 mm ID, 0.25 µm film thickness column.

• Carrier Gas: Helium or Hydrogen at an appropriate flow rate.

• Injector Temperature: 250 °C.

• Oven Temperature Program: A typical program might be: 60 °C (hold for 2 min), ramp to 240 °C at 3 °C/min.

• Detector Temperature (FID): 280 °C.

3. Data Analysis:

• Calculate the relative response factor for each analyte relative to decane.

• Determine the concentration of each major component in the essential oil sample based on the peak area ratios and the established response factors.

Visualization of Experimental Workflows

Experimental Workflow for Residual Solvent Analysis

Caption: Workflow for residual solvent analysis using decane as an internal standard.

Logical Relationship for Internal Standard Quantification

Caption: Calculation logic for quantification using an internal standard.

Conclusion

Decane is a robust and reliable internal standard for a variety of GC applications. Its chemical inertness, appropriate volatility, and non-polar nature make it an ideal choice for correcting analytical variability and improving the accuracy and precision of quantitative results. The protocols provided herein serve as a starting point for method development, and should be optimized and validated for specific applications and matrices. By implementing the internal standard method with decane, researchers, scientists, and drug development professionals can enhance the quality and reliability of their GC data.

References

• 1. gcms.cz [gcms.cz]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. epa.gov [epa.gov]
• 4. scioninstruments.com [scioninstruments.com]
• 5. EPA 8260: Analysis of Volatile Organic Compounds by GC-MS [scioninstruments.com]

Application Notes and Protocols: Decane in Jet Fuel Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of n-decane as a surrogate component in jet fuel research. Detailed experimental protocols for key analyses are provided to facilitate the study of jet fuel combustion, emissions, and physical properties.

Introduction

Conventional jet fuels are complex mixtures of hundreds of hydrocarbon compounds, making them challenging to model and study computationally and experimentally. To address this complexity, surrogate fuels, which are simpler mixtures of a few well-characterized hydrocarbon compounds, are formulated to emulate the properties and behavior of real jet fuels.[1] N-decane, a linear alkane with the chemical formula C10H22, is a crucial component in many jet fuel surrogate formulations. It is primarily used to represent the n-alkane fraction of conventional jet fuels like Jet A and JP-8.[1][2] The study of decane (B31447) and decane-containing surrogates allows for a more fundamental understanding of the complex chemical kinetics and physical processes that govern jet fuel combustion and emission formation.[1]

Applications of Decane in Jet Fuel Research

N-decane is utilized in several key areas of jet fuel research:

• Surrogate Fuel Formulation: N-decane is a foundational component in the formulation of single and multi-component surrogates for conventional (e.g., Jet A, JP-8) and alternative jet fuels.[1][2][3][4] Its well-defined chemical and physical properties allow for the systematic study of combustion phenomena.

• Combustion and Ignition Studies: Due to its relevance as a jet fuel component, n-decane is extensively studied to understand ignition delay, flame propagation, and other combustion characteristics.[2][5] These studies are often conducted in specialized apparatus like shock tubes and rapid compression machines.

• Emissions Research: N-decane and its surrogate mixtures are used to investigate the formation of pollutants such as soot, nitrogen oxides (NOx), and unburned hydrocarbons under conditions relevant to gas turbine engines.[6][7] Flow reactors are commonly employed for these studies.

• Computational Fluid Dynamics (CFD) Model Validation: The well-characterized nature of decane makes it an ideal candidate for validating detailed chemical kinetic models used in CFD simulations of gas turbine combustors.[2]

Data Presentation: Properties of Decane and Jet Fuel Surrogates

The following tables summarize the key physical and chemical properties of n-decane and compare a representative n-decane-containing surrogate to conventional Jet A fuel.

Table 1: Physical and Chemical Properties of n-Decane

Property	Value
Chemical Formula	C10H22
Molar Mass ( g/mol )	142.28
Density @ 20°C (g/cm³)	0.73
Boiling Point (°C)	174.1
Flash Point (°C)	46
Autoignition Temperature (°C)	210
Cetane Number	~77
Lower Heating Value (MJ/kg)	44.7

Table 2: Comparison of a Representative n-Decane Surrogate with Jet A Fuel

Property	n-Decane/iso-octane/toluene Surrogate (42.67/33.02/24.31 mole fraction)	Jet A (POSF 4658)
Hydrogen/Carbon Ratio	1.91	1.91
Derived Cetane Number (DCN)	46.5	46.5
Average Molecular Weight ( g/mol )	129.8	~140
Density @ 20°C (g/cm³)	~0.78	~0.80

Note: The surrogate composition is from reference[8]. The properties of Jet A can vary depending on the specific batch.

Experimental Protocols

Detailed methodologies for key experiments in jet fuel research utilizing decane are provided below.

Protocol 1: Determination of Ignition Delay Time using a Shock Tube

Objective: To measure the autoignition delay time of a decane-containing surrogate fuel under controlled high-temperature and high-pressure conditions.

Apparatus:

• High-pressure shock tube

• High-speed pressure transducers

• Optical diagnostics (e.g., photomultiplier tube with filters for OH* chemiluminescence)

• Gas mixing system

• Data acquisition system

Procedure:

• Mixture Preparation:

  • Prepare a gaseous mixture of the decane surrogate, an oxidizer (typically air or a synthetic air mixture), and a diluent (e.g., Argon) in a mixing tank.

  • The mole fractions of each component should be precisely controlled to achieve the desired equivalence ratio.

  • For liquid fuels like decane, a heated injection system or a method to create a vaporized fuel/oxidizer mixture is required.[9]

• Shock Tube Preparation:

  • Evacuate the shock tube to a high vacuum to remove any residual gases.

  • Introduce the prepared fuel/oxidizer mixture into the driven section of the shock tube to a specific initial pressure (P1).

  • Introduce a high-pressure driver gas (e.g., Helium) into the driver section, separated from the driven section by a diaphragm.

• Experiment Execution:

  • Initiate the experiment by rupturing the diaphragm. This generates a shock wave that propagates through the driven section, compressing and heating the test gas.

  • The shock wave reflects off the end wall of the shock tube, further compressing and heating the gas to the desired test conditions (T5, P5).

• Data Acquisition:

  • Record the pressure history using high-speed pressure transducers located near the end wall. The arrival of the reflected shock wave marks the start of the ignition delay period.[10]

  • Simultaneously, record the emission of specific radicals (e.g., OH* at ~307 nm) using optical diagnostics. The sharp increase in the emission signal indicates the onset of ignition.[10]

• Data Analysis:

  • The ignition delay time is defined as the time interval between the arrival of the reflected shock wave and the onset of ignition, determined from the pressure rise or the sharp increase in the chemiluminescence signal.[10]

Protocol 2: Emissions Analysis in a Flow Reactor

Objective: To quantify the formation of major combustion products and pollutants from the oxidation of a decane surrogate in a controlled environment.

Apparatus:

• High-pressure, high-temperature flow reactor

• Fuel and oxidizer delivery systems with precise mass flow controllers

• Gas sampling system with a heated probe

• Gas analysis instrumentation (e.g., Gas Chromatograph-Mass Spectrometer (GC-MS), Fourier Transform Infrared (FTIR) spectrometer)

Procedure:

• Reactor Setup:

  • Heat the flow reactor to the desired experimental temperature.

  • Establish a steady flow of an inert gas (e.g., Nitrogen) through the reactor.

• Reactant Introduction:

  • Introduce a pre-vaporized and pre-mixed flow of the decane surrogate and oxidizer into the reactor at controlled flow rates to achieve the desired equivalence ratio and residence time.[11]

• Gas Sampling:

  • Once the reactor reaches a steady state, extract a sample of the reacting gas mixture from a specific location within the reactor using a heated sampling probe to prevent condensation of species.

• Emissions Analysis:

  • Analyze the composition of the sampled gas using appropriate analytical techniques:

    • GC-MS: for the identification and quantification of a wide range of hydrocarbon species.

    • FTIR: for the quantification of species like CO, CO2, NOx, and unburned hydrocarbons.

• Data Analysis:

  • Quantify the mole fractions of the measured species.

  • Analyze the evolution of species concentrations as a function of temperature or residence time to understand the reaction pathways and pollutant formation mechanisms.

Protocol 3: Determination of Aromatic Hydrocarbon Content by HPLC (ASTM D6379)

Objective: To determine the mono-aromatic and di-aromatic hydrocarbon content in a jet fuel surrogate containing decane and aromatic compounds.

Apparatus:

• High-Performance Liquid Chromatograph (HPLC) system

• Refractive Index Detector (RID)

• Polar column (e.g., silica (B1680970) or cyano-bonded silica)

• Mobile phase: n-heptane or iso-octane (HPLC grade)

• Syringe and syringe filters

Procedure:

• Standard and Sample Preparation:

  • Prepare calibration standards containing known concentrations of representative mono-aromatic (e.g., toluene, xylene) and di-aromatic (e.g., naphthalene, methylnaphthalene) hydrocarbons in the mobile phase.[12][13]

  • Prepare the decane-containing surrogate fuel sample for analysis. If necessary, dilute the sample with the mobile phase.

  • Filter all standards and samples through a 0.45 µm filter before injection.

• HPLC System Setup:

  • Equilibrate the HPLC system with the mobile phase at a constant flow rate until a stable baseline is achieved on the RID.[2][14]

  • The column and detector should be maintained at a constant temperature.[2]

• Analysis:

  • Inject a fixed volume of each calibration standard and the sample onto the column.

  • The non-aromatic components (like decane) will elute first, followed by the mono-aromatic and then the di-aromatic hydrocarbons.[14]

  • Record the chromatograms.

• Data Analysis:

  • Identify the peaks corresponding to the non-aromatic, mono-aromatic, and di-aromatic hydrocarbon groups based on their retention times.

  • Integrate the peak areas for each group.

  • Construct calibration curves for the mono-aromatic and di-aromatic hydrocarbons by plotting peak area versus concentration.

  • Determine the concentration of each aromatic group in the sample from the calibration curves.

  • Calculate the mass percentage of each aromatic type in the sample.

Visualizations

Jet Fuel Surrogate Formulation Workflow

Caption: Workflow for the formulation and validation of a jet fuel surrogate.

Experimental Validation Process for a Jet Fuel Surrogate

References

• 1. Maintenance Mode | ASTM [astm.org]
• 2. agilent.com [agilent.com]
• 3. livewell.ae [livewell.ae]
• 4. researchgate.net [researchgate.net]
• 5. Retrieving of Temperature and Soot Volume Fraction of the Laminar Diffusion Flame Based on Multi-Spectral Light Field Imaging: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 6. Experimental Study of Soot Volume Fraction Applied in Laminar Diffusion Flames [scirp.org]
• 7. sylzyhg.com [sylzyhg.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Aerosol Shock Tube Designed for Ignition Delay Time Measurements of Low-Vapor-Pressure Fuels and Auto-Ignition Flow-Field Visualization [mdpi.com]
• 10. petersengroup.tamu.edu [petersengroup.tamu.edu]
• 11. omicsonline.org [omicsonline.org]
• 12. Maintenance Mode | ASTM [astm.org]
• 13. Maintenance Mode | ASTM [astm.org]
• 14. lcms.cz [lcms.cz]

The Role of Decane in Nanoparticle Synthesis: Application Notes and Protocols

Introduction

Decane (B31447) (C₁₀H₂₂) is a straight-chain alkane that plays several critical roles in the synthesis of various nanomaterials.[1] Its chemical inertness, non-polar nature, and high boiling point (174°C) make it a versatile medium for controlling the complex processes of nanoparticle nucleation and growth. In nanoparticle synthesis, decane and similar long-chain alkanes like octadecene are primarily used as non-coordinating high-boiling point solvents, as the continuous phase in emulsion-based systems, and as pore-expanding agents in the fabrication of mesoporous materials.[2][3] These roles allow for precise control over nanoparticle size, shape, crystallinity, and surface properties, which are crucial for applications in drug delivery, bio-imaging, catalysis, and electronics.

This document provides detailed application notes and experimental protocols for the use of decane and its analogues in the synthesis of semiconductor quantum dots, magnetic iron oxide nanoparticles, and mesoporous silica (B1680970).

Application Note 1: High-Boiling Point Solvent for Thermal Decomposition and Hot-Injection Synthesis

One of the most common applications of decane and its longer-chain analogue, 1-octadecene (B91540), is as a non-coordinating, high-boiling point solvent.[3] This is essential for synthesis methods that rely on the thermal decomposition of organometallic precursors at high temperatures (typically 200-350°C), such as the "hot-injection" technique for quantum dots and the "heating-up" method for iron oxide nanoparticles.[4][5]

Mechanism of Action: The use of a high-boiling point solvent is critical for achieving the high temperatures necessary to decompose stable organometallic precursors into reactive monomer species.[6] This allows for the temporal separation of the nucleation and growth phases, a key principle for producing monodisperse (uniformly sized) nanoparticles.[5]

• Nucleation: A rapid injection of a precursor into the hot decane/octadecene solution creates a supersaturated state of monomers, leading to a short, homogenous burst of nucleation.[5][7]

• Growth: Following nucleation, the monomer concentration drops below the level required for new nuclei to form. The remaining monomers in the solution then contribute to the growth of the existing nuclei. The high temperature of the solvent facilitates the diffusion of monomers to the nanoparticle surface and promotes crystalline growth.[8]

By controlling parameters such as temperature, precursor concentration, and reaction time, the kinetics of nucleation and growth can be finely tuned to control the final size and size distribution of the nanoparticles.[9]

Experimental Protocol 1: Synthesis of CdSe Quantum Dots via Hot-Injection

This protocol describes the synthesis of Cadmium Selenide (CdSe) quantum dots using 1-octadecene as the high-boiling point solvent, a method widely documented and analogous to using decane for lower-temperature syntheses.[10][11]

Materials:

• Cadmium oxide (CdO)

• Oleic acid (OA)

• 1-octadecene (ODE)

• Selenium (Se) powder

• Trioctylphosphine (B1581425) (TOP)

• Toluene (B28343)

• Methanol (B129727)

Procedure:

• Preparation of Cadmium Precursor (Cd-oleate):

  • In a three-neck flask, combine CdO (e.g., 0.2 mmol), oleic acid (e.g., 1 mmol), and 1-octadecene (e.g., 10 mL).

  • Heat the mixture to ~250°C under an inert atmosphere (e.g., Argon or Nitrogen) with stirring until the reddish CdO powder completely dissolves, forming a clear, colorless solution of cadmium oleate (B1233923).

• Preparation of Selenium Precursor (TOP-Se):

  • In a separate vial inside a glovebox or fume hood, dissolve selenium powder (e.g., 0.2 mmol) in trioctylphosphine (e.g., 1 mL).

• Hot-Injection and Growth:

  • Maintain the cadmium precursor solution at the desired growth temperature (e.g., 240°C).

  • Rapidly inject the TOP-Se solution into the hot cadmium precursor solution. A rapid color change indicates the nucleation of CdSe nanocrystals.

  • Aliquots (small samples) can be taken at different time intervals (e.g., 30s, 1 min, 5 min, 15 min) and quenched in a cool solvent like toluene to monitor the growth of the quantum dots. The size of the quantum dots increases with reaction time.

• Purification:

  • After the desired reaction time, cool the flask to room temperature.

  • Add an excess of a non-solvent like methanol to precipitate the CdSe quantum dots.

  • Centrifuge the mixture, discard the supernatant, and re-disperse the nanoparticle pellet in a non-polar solvent like toluene. Repeat this washing step 2-3 times.[7]

dot graph TD { bgcolor="#F1F3F4" node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} caption: "Workflow for Hot-Injection Synthesis of CdSe Quantum Dots."

Experimental Protocol 2: Synthesis of Iron Oxide Nanoparticles (IONPs) via Thermal Decomposition

This protocol describes a "heating-up" method for synthesizing monodisperse iron oxide nanoparticles using an iron-oleate precursor in a high-boiling point solvent like 1-octadecene.[4][12]

Materials:

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O)

• Sodium oleate

• Oleic acid (OA)

• 1-octadecene (ODE)

• Ethanol (B145695)

• Hexane (B92381)

Procedure:

• Preparation of Iron Precursor (Iron-oleate complex):

  • Dissolve iron(III) chloride hexahydrate (e.g., 10 mmol) and sodium oleate (e.g., 30 mmol) in a mixture of ethanol, distilled water, and hexane.

  • Heat the mixture to reflux (~70°C) for 4 hours.

  • After cooling, separate the upper organic layer containing the iron-oleate complex and wash it multiple times with distilled water in a separatory funnel.

  • Evaporate the hexane to obtain a waxy, reddish-brown solid of the iron-oleate complex.

• Thermal Decomposition:

  • In a three-neck flask, mix the iron-oleate complex (e.g., 2 mmol) with oleic acid (e.g., 1.2 mmol) in 1-octadecene (e.g., 10 g).

  • Heat the mixture to 320°C with a constant heating rate (e.g., 3.3°C/min) under an inert atmosphere with vigorous stirring.

  • Maintain the reaction at 320°C for 30 minutes. The solution will turn from reddish-brown to black, indicating the formation of iron oxide nanoparticles.

• Purification:

  • Cool the reaction mixture to room temperature.

  • Add an excess of ethanol to precipitate the nanoparticles.

  • Separate the nanoparticles using a centrifuge or a permanent magnet.

  • Wash the nanoparticles with ethanol several times and finally re-disperse them in a non-polar solvent like hexane or toluene.

Quantitative Data for Thermal Decomposition Synthesis

Nanoparticle Type	Solvent	Precursor	Ligand(s)	Temperature (°C)	Resulting Size (nm)	Reference
Iron Oxide	1-Octadecene	Iron Oleate	Oleic Acid	320	6 - 24 (tunable)	[4][9]
Iron Oxide	Trioctylamine	Iron Oleate	Oleic Acid	350	~16	[4]
CdSe	1-Octadecene	CdO, TOP-Se	Oleic Acid, TOP	225 - 240	2 - 6 (tunable by time)	[10][11]
InP	1-Octadecene	In(OAc)₃, P(TMS)₃	Fatty Acids	270	2 - 5	[3]

Application Note 2: Decane as the Oil Phase in Miniemulsion Synthesis

In miniemulsion synthesis, decane serves as the continuous oil phase in a "water-in-oil" system.[13] This method utilizes surfactant-stabilized aqueous droplets, which act as discrete nanoreactors, dispersed within the oil phase. The size of these droplets confines the reaction volume, offering a powerful method to control the final size of the nanoparticles.[14]

Mechanism of Action:

• Nanoreactor Formation: Two separate microemulsions are prepared. Each contains aqueous droplets with one of the dissolved precursors (e.g., one with a cadmium salt, the other with a sulfide (B99878) salt).[15]

• Reaction Initiation: The two microemulsions are mixed. The droplets collide and coalesce, allowing the precursors to react within the confined space of the merged droplet, leading to the precipitation of a single nanoparticle per droplet.[13][15]

• Size Control: The final size of the nanoparticles is primarily determined by the initial size of the aqueous droplets, which can be controlled by adjusting the water-to-surfactant molar ratio.[16][17]

Experimental Protocol 3: Synthesis of CdS Nanoparticles in a Microemulsion

This protocol is based on the synthesis of Cadmium Sulfide (CdS) nanoparticles within a water-in-oil microemulsion where n-hexane or decane can be used as the oil phase.[13][18]

Materials:

• Cetyltrimethylammonium bromide (CTAB) - Surfactant

• n-Pentanol or 1-Butanol - Co-surfactant

• n-Decane or n-Hexane - Oil phase

• Cadmium nitrate (B79036) (Cd(NO₃)₂) aqueous solution

• Sodium sulfide (Na₂S) aqueous solution

Procedure:

• Prepare Microemulsion A (Cadmium Source):

  • Prepare a stock solution of CTAB, n-pentanol, and n-decane.

  • To this solution, add a specific amount of aqueous Cd(NO₃)₂ solution and stir vigorously until a clear, stable microemulsion is formed.

• Prepare Microemulsion B (Sulfur Source):

  • Prepare a second, identical stock solution of CTAB, n-pentanol, and n-decane.

  • To this second solution, add an equivalent amount of aqueous Na₂S solution and stir until clear.

• Nanoparticle Formation:

  • Rapidly pour Microemulsion B into Microemulsion A with vigorous stirring.

  • The mixture will turn yellow, indicating the formation of CdS nanoparticles within the aqueous nanodroplets.

• Purification and Stabilization:

  • The nanoparticles can be stabilized by adding a capping agent (e.g., a thiol) directly to the emulsion.

  • To isolate the particles, the emulsion is typically broken by adding a polar solvent like acetone (B3395972) or ethanol, causing the nanoparticles to precipitate.

  • The precipitate is then collected by centrifugation, washed, and can be re-dispersed in an appropriate solvent.

dot graph G { layout=dot; rankdir=TB; bgcolor="#F1F3F4"; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} caption: "Workflow for Miniemulsion Synthesis of CdS Nanoparticles."

Application Note 3: Decane as a Pore-Expanding Agent in Mesoporous Material Synthesis

Decane is also employed as a "swelling" or pore-expanding agent in the synthesis of mesoporous silica materials like MCM-41.[2][19] These materials are characterized by a highly ordered, uniform network of pores, making them valuable in catalysis and separation.[20][21]

Mechanism of Action: The synthesis of mesoporous silica relies on a surfactant template, typically long-chain quaternary ammonium (B1175870) salts like CTAB, which form cylindrical micelles in an aqueous solution.[22]

• Micelle Swelling: Decane, being a non-polar hydrocarbon, is readily incorporated into the hydrophobic core of these surfactant micelles.[2][19]

• Pore Templating: The addition of decane causes the micelles to swell, increasing their diameter. A silica precursor (like tetraethyl orthosilicate (B98303), TEOS) is then added to the solution. The silica hydrolyzes and polycondenses around the swollen micelles, using them as a template.

• Template Removal: The organic template (surfactant and decane) is subsequently removed by calcination (high-temperature heating) or solvent extraction, leaving behind a rigid silica structure with a network of larger, uniform pores. The final pore size is directly related to the size of the swollen micelles.[19]

Protocol Outline: Synthesis of Large-Pore Mesoporous Silica

Materials:

• Cetyltrimethylammonium bromide (CTMABr) - Surfactant

• Decane - Swelling Agent

• Ammonia (B1221849) or Sodium Hydroxide solution - Catalyst

• Tetraethyl orthosilicate (TEOS) - Silica Source

• Deionized Water

Procedure:

• Dissolve CTMABr in water with stirring.

• Add decane to the surfactant solution and continue stirring to allow for the formation of swollen micelles.

• Add the catalyst (e.g., ammonia solution) to the mixture.

• Slowly add the silica source (TEOS) to the solution under vigorous stirring. A white precipitate will form.

• Age the mixture, typically for 24-48 hours, sometimes with heating.

• Filter, wash, and dry the solid product.

• Calcine the powder at high temperatures (e.g., 550°C) to burn off the organic template, yielding the final mesoporous silica product.[19]

Quantitative Data for Pore Expansion

Material	Swelling Agent	Surfactant/Swelling Agent Molar Ratio	Resulting Pore Diameter (nm)	Key Finding	Reference
Mesoporous Silica	None	N/A	~2.6	Baseline without swelling agent.	[19]
Mesoporous Silica	Decane	Varied	> 4.0	Decane effectively expands pore diameter.	[19]
Mesoporous Silica	Decane	Optimized	N/A	Increases surface area by up to 30% and pore volume by 50%.	[2]

References

• 1. Decane | C10H22 | CID 15600 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Role of Decane in Mesoporous Material Design [eureka.patsnap.com]
• 3. researchgate.net [researchgate.net]
• 4. Thermal Decomposition Synthesis of Iron Oxide Nanoparticles with Diminished Magnetic Dead Layer by Controlled Addition of Oxygen - PMC [pmc.ncbi.nlm.nih.gov]
• 5. azonano.com [azonano.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. benchchem.com [benchchem.com]
• 8. Reaction chemistry/nanocrystal property relations in the hot injection synthesis, the role of the solute solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ericteeman.com [ericteeman.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Synthesis of Cadmium Selenide Quantum Dot Nanoparticles – MRSEC Education Group – UW–Madison [education.mrsec.wisc.edu]
• 12. researchgate.net [researchgate.net]
• 13. hdki.hr [hdki.hr]
• 14. Microemulsion Synthesis of Superparamagnetic Nanoparticles for Bioapplications - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Nanoparticle Size Control in Microemulsion Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Mesoporous Materials: Properties and Applications [sigmaaldrich.com]
• 21. A Review: Fundamental Aspects of Silicate Mesoporous Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Synthesis of Mesoporous Silica Using the Sol–Gel Approach: Adjusting Architecture and Composition for Novel Applications - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Molecular Dynamics Simulations of the Decane-Water Interface

This document provides a detailed guide for researchers, scientists, and drug development professionals on performing molecular dynamics (MD) simulations of the decane-water interface. These simulations are crucial for understanding fundamental hydrophobic interactions, the behavior of surfactants, and the mechanisms of drug partitioning, which are vital in pharmaceutical and materials science.

Introduction

The interface between an aqueous phase and a hydrophobic (oil) phase is a fundamental system in chemistry and biology. The n-decane/water system serves as a classic, simplified model for studying oil-water interfaces. Molecular dynamics simulations offer unparalleled resolution to investigate the structural and dynamic properties of this interface, such as molecular ordering, interfacial tension, and density profiles across the boundary. These insights are critical for applications ranging from enhanced oil recovery to understanding membrane protein function and drug delivery mechanisms.

Quantitative Data Summary

The choice of force field is critical for accurately modeling the properties of the decane-water interface. The following tables summarize quantitative data from various MD studies, focusing on interfacial tension (IFT) as a key benchmark property.

Table 1: Comparison of Force Field Combinations and Calculated Interfacial Tension (IFT)

Water Model	Alkane Model	Additive/Ions	Calculated IFT (mN/m)	Reference System
SPC/E	OPLS-AA	NaCl (0-1.00 M)	~53 - 65.3	n-Decane/Water/Vapor[1]
TIP4P/2005	TraPPE-UA	-	~55	Water/Alkane[2]
SPC/E	TraPPE-UA	-	~52	Water/Alkane[2]
TIP4P/2005	CGenFF	-	~54	Water/Alkane[2]
SPC/E	CGenFF	-	~51	Water/Alkane[2]
SPC/E	United Atom	-	~51 (optimized)	Decane (B31447)/Water[3]
SPC	United Atom	-	~51 (optimized)	Decane/Water[3]
TIP3P	CHARMM36	-	Overestimates	Water/Hexadecane[4][5]

Note: Experimental values for decane-water interfacial tension are typically in the range of 50-53 mN/m at ambient conditions.

Table 2: Typical Simulation Parameters for a Decane-Water System

Parameter	Value	Description & Rationale
MD Engine	GROMACS, LAMMPS	Widely used, open-source, and efficient MD simulation packages[6][7].
System Size	~50 decane, ~400 water	A minimal system to create a stable interface while being computationally efficient[3][8].
Box Dimensions	2.5 x 2.5 x ~9.0 nm	An elongated box in the z-direction is used to accommodate the two phases and the interface, with periodic boundary conditions in all directions[8][9].
Time Step	2 fs	A standard time step when using constraints on all covalent bond lengths (e.g., SHAKE or LINCS)[8].
Temperature	298 K - 315 K	Maintained using a thermostat (e.g., Nosé-Hoover or V-rescale)[5][8].
Pressure	1 atm (normal to interface)	For NPT equilibration, pressure is coupled anisotropically, maintaining a constant surface area while allowing the box length normal to the interface (z-axis) to fluctuate[5].
Non-bonded Cutoff	1.0 - 1.2 nm	A twin-range or shifted cutoff is often used for van der Waals interactions. Long-range electrostatics are handled with Particle Mesh Ewald (PME)[5][8].
Constraints	SHAKE / LINCS	Constrains bond lengths, allowing for a larger time step[8].
Equilibration Time	5 - 10 ns	Sufficient time for the interface to form and for system properties like density and energy to stabilize[10].
Production Run Time	50 ns - 200 ns	The length of the production run depends on the property being calculated; longer runs are needed for good statistics on interfacial tension and diffusion[5].

Experimental & Simulation Protocols

This section outlines a detailed, step-by-step protocol for setting up, running, and analyzing an MD simulation of a two-phase decane-water system using GROMACS.

Protocol 1: System Setup and Equilibration

• Prepare Topologies:

  • Create a topology file (topol.top) that includes the chosen force field (e.g., OPLS-AA).

  • Include the water model (e.g., SPC/E or TIP4P/2005) and the decane molecule definition. The OPLS-AA force field typically includes parameters for alkanes.

• Build Initial Configuration:

  • Method A (Combined Box): A common method is to create two separate, pre-equilibrated boxes—one of decane and one of water—and then combine them.

    • Create a box of decane molecules and a box of water molecules separately.

    • Run short NVT and NPT equilibration simulations on each box independently to achieve the correct experimental densities (approx. 0.73 g/cm³ for decane and 0.997 g/cm³ for water)[11].

    • Create a new, larger simulation box. Place a slab of the equilibrated water in the center and slabs of the equilibrated decane on either side, creating two interfaces[8][12]. This can be achieved using GROMACS editing tools or external packages like PACKMOL.

  • Method B (Solvation):

    • Create a simulation box containing a pre-arranged slab of decane molecules.

    • Use gmx solvate to fill the rest of the box with water molecules. This may introduce some water into the decane phase, which is typically expelled during initial equilibration[10].

• Energy Minimization:

  • Perform a steeplechase descent energy minimization of the combined system to remove any steric clashes or unfavorable contacts introduced during the setup. This is a crucial step to ensure the stability of the subsequent MD simulation.

• Equilibration Phase I (NVT Ensemble):

  • Run a short simulation (e.g., 1-2 ns) in the NVT (constant number of particles, volume, and temperature) ensemble.

  • This step allows the system to reach the desired temperature while keeping the volume fixed, preventing drastic box fluctuations. Positional restraints can be applied to heavy atoms of decane if needed, which are then gradually released.

• Equilibration Phase II (NPT Ensemble):

  • Run a longer simulation (e.g., 5-10 ns) in the NPT (constant number of particles, pressure, and temperature) ensemble.

  • Use an anisotropic pressure coupling scheme. The pressure in the x and y dimensions (parallel to the interface) is coupled separately from the z dimension (perpendicular to the interface). This allows the interface to relax naturally.

  • Monitor the system's density, pressure, and potential energy to ensure equilibrium has been reached. The density profile along the z-axis should show two distinct bulk phases and a stable interface.

• Production Run:

  • Once the system is well-equilibrated, perform the production MD run for data collection. The length of this run depends on the properties of interest but typically ranges from 50 to 200 ns[5]. Save coordinates and energies at regular intervals (e.g., every 10-20 ps).

Visualization of Simulation Workflow

The following diagrams illustrate the logical workflow of the simulation protocol and the subsequent data analysis pathways.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pure.rug.nl [pure.rug.nl]
• 4. Interactions of Water and Alkanes: Modifying Additive Force Fields to Account for Polarization Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. GROMACS Tutorials [mdtutorials.com]
• 8. scispace.com [scispace.com]
• 9. arxiv.org [arxiv.org]
• 10. Running membrane simulations in GROMACS — GROMACS 2022.3 documentation [manual.gromacs.org]
• 11. matsci.org [matsci.org]
• 12. computational physics - Oil/Water interface simulation using GROMACS - Computational Science Stack Exchange [scicomp.stackexchange.com]

Application Notes and Protocols for Liquid-Liquid Extraction of Organic Compounds Using Decane

Audience: Researchers, scientists, and drug development professionals.

Introduction

Liquid-liquid extraction (LLE) is a fundamental and widely used technique in chemical and pharmaceutical sciences for the separation and purification of organic compounds from aqueous solutions. The choice of the organic solvent is critical for achieving efficient extraction. Decane (B31447), a non-polar aliphatic hydrocarbon, serves as an excellent solvent for the extraction of non-polar to moderately polar organic compounds due to its immiscibility with water, low volatility, and ability to solvate a wide range of organic molecules.[1][2]

These application notes provide a comprehensive overview of the principles, protocols, and practical considerations for using decane in the liquid-liquid extraction of various organic compounds, including active pharmaceutical ingredients (APIs).

Key Properties of Decane for LLE:

• Polarity: Non-polar, making it suitable for extracting hydrophobic and non-polar compounds.

• Boiling Point: Approximately 174°C, which allows for reactions at elevated temperatures and easy removal by evaporation.[2]

• Density: Approximately 0.730 g/cm³, meaning it will form the upper layer in an aqueous extraction.

• Solubility in Water: Very low, ensuring distinct phase separation.

Principles of Liquid-Liquid Extraction with Decane

Liquid-liquid extraction operates on the principle of differential partitioning of a solute between two immiscible liquid phases: an aqueous phase and an organic phase (in this case, decane). The efficiency of the extraction is determined by the partition coefficient (K) or distribution coefficient (D) of the solute.

The partition coefficient (K) is defined as the ratio of the concentration of the solute in the organic phase to its concentration in the aqueous phase at equilibrium:

K = [Solute]decane / [Solute]aqueous

For ionizable compounds, the distribution coefficient (D) is used, which considers all species (ionized and un-ionized) of the compound in the aqueous phase. The distribution of ionizable compounds can be significantly influenced by the pH of the aqueous phase.

Data Presentation: Partition Coefficients

The partition coefficient is a critical parameter for predicting the efficiency of a liquid-liquid extraction. While extensive data for decane-water partition coefficients are not as readily available as for octanol-water systems, the following tables provide a summary of available and relevant data to guide solvent selection and method development.

Table 1: Experimentally Determined Partition Coefficient in Decane-Water System

This table presents experimental data for the partition coefficient of ethyl acetate (B1210297) in a decane-water system, demonstrating the influence of temperature and salinity.

Compound	Temperature (°C)	Salinity (ppm)	Partition Coefficient (K)
Ethyl Acetate	27	0	3.5
Ethyl Acetate	27	100,000	4.2
Ethyl Acetate	27	200,000	5.1
Ethyl Acetate	50	0	3.1
Ethyl Acetate	50	100,000	3.8
Ethyl Acetate	50	200,000	4.5
Ethyl Acetate	70	0	2.8
Ethyl Acetate	70	100,000	3.4
Ethyl Acetate	70	200,000	4.0

Data sourced from a study on the effect of temperature and salinity on partition coefficients in a water/decane solvent system.

Table 2: Hexane-Water Partition Coefficients for Selected Organic Compounds

Hexane is a close structural analog to decane, and its partition coefficients can provide a reasonable estimate for the behavior of compounds in a decane-water system.

Compound	Log Khexane/water
Phenol	-0.96
2-Chlorophenol	-0.17
2,4-Dichlorophenol	0.84
Naphthalene	3.37
Biphenyl	3.79

These values are indicative and should be used as a guide for estimating the partitioning behavior in a decane-water system.

Table 3: Octanol-Water Partition Coefficients (Log P) for Representative Drug Compounds

Log P values in the octanol-water system are widely used to describe the lipophilicity of drug molecules. A higher Log P generally indicates a greater affinity for the organic phase.

Compound	Type	Log P (Octanol/Water)
Ibuprofen	Acidic	3.97
Aspirin	Acidic	1.19
Lidocaine	Basic	2.44
Diazepam	Basic	2.82
Caffeine	Neutral	-0.07
Testosterone	Neutral	3.32

Experimental Protocols

The following are generalized protocols for the liquid-liquid extraction of neutral, acidic, and basic organic compounds using decane. These protocols should be optimized for specific applications.

Protocol 1: Extraction of a Neutral Organic Compound

Objective: To extract a neutral organic compound from an aqueous solution into decane.

Materials:

• Aqueous solution containing the neutral organic compound

• Decane, reagent grade

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Anhydrous sodium sulfate (B86663)

• Rotary evaporator

Procedure:

• Preparation:

  • Ensure the separatory funnel is clean, dry, and the stopcock is properly lubricated and closed.

  • Place the separatory funnel in a ring stand.

• Liquid-Liquid Extraction:

  • Transfer the aqueous solution containing the neutral compound into the separatory funnel.

  • Add an equal volume of decane to the separatory funnel.

  • Stopper the funnel and gently invert it. Open the stopcock to vent any pressure.

  • Close the stopcock and shake the funnel vigorously for 1-2 minutes, venting frequently to release pressure buildup.

  • Return the funnel to the ring stand and allow the layers to separate completely. Decane will be the upper layer.

  • Carefully drain the lower aqueous layer into a beaker.

  • Pour the upper decane layer containing the extracted compound out through the top of the funnel into a clean, dry Erlenmeyer flask.

  • For improved recovery, the aqueous phase can be re-extracted with a fresh portion of decane. Combine the organic extracts.

• Drying the Organic Phase:

  • Add a small amount of anhydrous sodium sulfate to the combined decane extracts to remove residual water. Swirl the flask until the drying agent no longer clumps together.

• Isolation of the Compound:

  • Decant or filter the dried decane solution to remove the sodium sulfate.

  • Remove the decane using a rotary evaporator to yield the purified neutral compound.

Protocol 2: Extraction of an Acidic Organic Compound

Objective: To extract an acidic organic compound from an aqueous solution into decane by manipulating the pH.

Materials:

• Aqueous solution containing the acidic organic compound

• Decane, reagent grade

• 1 M Hydrochloric Acid (HCl)

• Separatory funnel

• Beakers and Erlenmeyer flasks

• pH meter or pH paper

• Anhydrous sodium sulfate

• Rotary evaporator

Procedure:

• pH Adjustment:

  • Measure the pH of the aqueous solution.

  • Adjust the pH to be at least 2 pH units below the pKa of the acidic compound by adding 1 M HCl dropwise. This ensures the compound is in its protonated, less polar form.

• Liquid-Liquid Extraction:

  • Follow the liquid-liquid extraction procedure as described in Protocol 1, Step 2.

• Drying and Isolation:

  • Follow the drying and isolation procedures as described in Protocol 1, Steps 3 and 4.

Protocol 3: Extraction of a Basic Organic Compound

Objective: To extract a basic organic compound from an aqueous solution into decane by manipulating the pH.

Materials:

• Aqueous solution containing the basic organic compound

• Decane, reagent grade

• 1 M Sodium Hydroxide (NaOH)

• Separatory funnel

• Beakers and Erlenmeyer flasks

• pH meter or pH paper

• Anhydrous sodium sulfate

• Rotary evaporator

Procedure:

• pH Adjustment:

  • Measure the pH of the aqueous solution.

  • Adjust the pH to be at least 2 pH units above the pKa of the conjugate acid of the basic compound by adding 1 M NaOH dropwise. This ensures the compound is in its deprotonated, neutral form.

• Liquid-Liquid Extraction:

  • Follow the liquid-liquid extraction procedure as described in Protocol 1, Step 2.

• Drying and Isolation:

  • Follow the drying and isolation procedures as described in Protocol 1, Steps 3 and 4.

Visualizations

Signaling Pathway for pH-Dependent Extraction

Caption: pH manipulation to favor extraction of acidic and basic compounds.

Experimental Workflow for Liquid-Liquid Extraction

Caption: A typical experimental workflow for LLE using decane.

Logical Relationship of Key Extraction Parameters

Caption: Factors affecting the efficiency of liquid-liquid extraction.

References

• 1. Correlation and prediction of partition coefficients between the gas phase and water, and the solvents dodecane and undecane - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols: Decane as a Model System for Hydrocarbon Combustion Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of n-decane (C10H22) as a model system in hydrocarbon combustion research. Due to its chemical and physical properties, which are representative of the alkanes found in diesel and jet fuels, n-decane serves as a crucial surrogate for studying the complex combustion phenomena of these real-world fuels.[1][2][3] This document outlines key experimental protocols, presents relevant quantitative data, and illustrates the fundamental chemical pathways and experimental workflows.

Application: Surrogate Fuel for Transportation Fuels

N-decane is extensively utilized as a single-component or multi-component surrogate fuel to mimic the combustion behavior of conventional transportation fuels like diesel and aviation kerosene (B1165875) (e.g., RP-3, Jet-A).[1][4] Its well-defined chemical structure and properties allow for the development and validation of detailed chemical kinetic models that can then be applied to predict the combustion characteristics of more complex fuel mixtures.[1][5] This approach is essential for optimizing engine design and performance.[1]

Key Combustion Parameters and Experimental Data

The study of decane (B31447) combustion involves the measurement of several key parameters that characterize its ignition and flame properties. These parameters are crucial for validating chemical kinetic models.

Ignition Delay Time

Ignition delay time (IDT) is a critical measure of a fuel's autoignition characteristics. It is typically measured in shock tubes and rapid compression machines. The IDT is highly dependent on temperature, pressure, and equivalence ratio.

Temperature (K)	Pressure (atm)	Equivalence Ratio (Φ)	Ignition Delay Time (μs)	Experimental Method
700 - 1300	13 - 50	0.5 - 2.0	Varies	Shock Tube[6]
800 - 1300	10 - 80	0.5 - 1.0	Varies	Shock Tube[6]
1296 - 1915	1 - 2	0.5 - 2.0	Varies	Shock Tube[7]
900 - 1200	Atmospheric	0.5 - 1.5	Varies	Flow Reactor[8]
1345 - 1537	~5	Various	Varies	Shock Tube[9]
775 - 1160	40, 60, 80	1.0, 2.0	60 - 400	Shock Tube[6]

Laminar Flame Speed

Laminar flame speed is a fundamental property of a combustible mixture, representing the velocity at which a laminar flame front propagates relative to the unburned gas. It is a key parameter for understanding flame stabilization and pollutant formation.

Temperature (K)	Pressure (atm)	Equivalence Ratio (Φ)	Laminar Flame Speed (cm/s)	Experimental Method
500	1	Extensive Range	Varies	Stagnation jet-wall flame[10]
400	1	0.7 - 1.6	Varies	Spherically expanding flames[11]
350 - 610	0.5 - 8	0.7 - 1.0	Varies	Constant volume vessel[12]
470 - 610	1	0.7 - 1.4	Varies	Externally heated diverging channel[13]
450	0.5 - 5.0	Various	Varies	Bunsen Flame & Combustion Bomb[14]

Experimental Protocols

Detailed experimental protocols are essential for obtaining high-quality, reproducible data in combustion research. Below are generalized protocols for key experimental techniques used in the study of decane combustion.

Protocol for Ignition Delay Time Measurement in a Shock Tube

• Mixture Preparation: Prepare a homogeneous mixture of n-decane, an oxidizer (typically air or a mixture of O2 and a diluent gas like Argon), and any other desired components in a mixing tank. The composition of the mixture should be precisely controlled using partial pressures.

• Shock Tube Preparation: Clean the driven and driver sections of the shock tube to remove any impurities. Evacuate both sections to a high vacuum.

• Diaphragm Installation: Install a diaphragm of appropriate material and thickness to separate the driver and driven sections. The choice of diaphragm depends on the desired post-shock pressure.

• Filling the Sections: Fill the driven section with the prepared fuel/oxidizer mixture to a predetermined initial pressure. Fill the driver section with a high-pressure driver gas (e.g., helium or a helium/argon mixture).

• Initiation of Shock Wave: Rapidly increase the pressure in the driver section until the diaphragm ruptures. This generates a shock wave that propagates into the driven section, compressing and heating the test gas.

• Data Acquisition: Monitor the pressure and emission/absorption of specific species (e.g., OH*) behind the reflected shock wave using pressure transducers and optical diagnostics. The ignition delay time is typically defined as the time interval between the arrival of the reflected shock wave and the onset of rapid pressure rise or light emission.[6][7][8]

Protocol for Laminar Flame Speed Measurement using Spherically Expanding Flames

• Combustion Chamber Preparation: Utilize a spherical combustion chamber housed within an oven to ensure a uniform initial temperature for fuel evaporation and the mixture.[4][11]

• Mixture Preparation and Introduction: Introduce a precisely metered mixture of vaporized n-decane and air into the evacuated combustion chamber.

• Ignition: Ignite the mixture at the center of the chamber using a pair of electrodes to create a spherically expanding flame.

• Flame Propagation Recording: Record the propagation of the flame front using a high-speed camera.

• Pressure Monitoring: Simultaneously record the pressure rise within the constant volume chamber using a pressure transducer.

• Data Analysis: Determine the stretched flame speed from the high-speed images. The unstretched laminar flame speed is then obtained by extrapolating the flame speed to a zero stretch rate using linear or nonlinear methods.[4][11]

Chemical Pathways and Experimental Workflows

The combustion of n-decane proceeds through a complex network of chemical reactions. Understanding these pathways is crucial for developing accurate kinetic models.

Simplified High-Temperature Combustion Pathway of n-Decane

At high temperatures, the combustion of n-decane is initiated by thermal decomposition and H-atom abstraction reactions, leading to the formation of smaller alkyl radicals. These radicals subsequently undergo β-scission to produce smaller alkenes and radicals, which then oxidize to form CO and H2, and ultimately CO2 and H2O.

Caption: Simplified high-temperature combustion pathway of n-decane.

General Experimental Workflow for Kinetic Model Validation

The validation of a chemical kinetic model for decane combustion involves a systematic comparison of model predictions with experimental data obtained from a variety of experimental setups.

Caption: Workflow for kinetic model development and validation.

References

• 1. mdpi.com [mdpi.com]
• 2. How Decane Provides Insights into Hydrocarbon Chain Dynamics [eureka.patsnap.com]
• 3. energyeducation.ca [energyeducation.ca]
• 4. tandfonline.com [tandfonline.com]
• 5. osti.gov [osti.gov]
• 6. dspace.rpi.edu [dspace.rpi.edu]
• 7. icders.org [icders.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. princeton.edu [princeton.edu]
• 11. deeptis47.github.io [deeptis47.github.io]
• 12. researchgate.net [researchgate.net]
• 13. tandfonline.com [tandfonline.com]
• 14. seitzman.gatech.edu [seitzman.gatech.edu]

The Role of Decane in Elucidating Polymer Chain Scission: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of decane (B31447) in the study of polymer chain scission, a fundamental process in polymer degradation. Decane, a simple short-chain alkane, serves as an excellent model compound for understanding the complex degradation mechanisms of polyolefins, such as polyethylene (B3416737). Its well-defined structure and properties allow for the detailed investigation of reaction kinetics and product formation during thermal and oxidative degradation processes. Furthermore, decane can be employed as a solvent to study the influence of a hydrocarbon environment on the chain scission of polymers, which is relevant to applications in the petrochemical and materials science industries.

Decane as a Model Compound for Polyolefin Degradation

Decane (C10H22) is a linear alkane that mirrors the repeating ethylene (B1197577) units of polyethylene, making it an ideal model for studying the fundamental chemistry of polyolefin chain scission.[1] By studying the pyrolysis and oxidation of decane, researchers can gain insights into the initiation, propagation, and termination steps of the radical chain reactions that govern polymer degradation.[2] This approach simplifies the complex system of a long-chain polymer, allowing for more straightforward analysis of reaction products and kinetics.

Key Reaction Pathways in Decane and Polyolefin Scission

The thermal degradation of both decane and polyethylene proceeds through a free-radical chain mechanism. The primary reactions involved are:

• Initiation: The process begins with the homolytic cleavage of a C-C or C-H bond, forming free radicals. This can be induced by heat, UV radiation, or chemical initiators.

• Propagation: The initial radicals can abstract a hydrogen atom from another molecule (intermolecularly or intramolecularly) or undergo β-scission.

  • Hydrogen Abstraction: A radical removes a hydrogen atom from a hydrocarbon chain, creating a new radical.

  • β-Scission: A radical cleaves the C-C bond at the beta position to the radical center, resulting in the formation of an alkene and a smaller radical. This is a key step in polymer chain scission, leading to a reduction in molecular weight.

• Termination: The reaction ceases when two radicals combine or disproportionate.

The study of decane's thermal decomposition provides valuable data on the relative rates of these competing reactions, which can then be applied to model the more complex degradation of polyethylene.[2]

Decane as a Solvent in Polymer Degradation Studies

Utilizing decane as a solvent for polymer degradation studies offers several advantages. It creates a hydrocarbon-rich environment that can mimic certain industrial conditions.[2] Moreover, the presence of a solvent can significantly influence the heat and mass transfer during the degradation process, which in turn affects the product distribution.[3] Studies using solvents like decalin (a hydrogenated naphthalene, structurally similar to decane in its saturated hydrocarbon nature) have shown that the solvent can act as a hydrogen donor, influencing the formation of specific products like α-olefins and n-paraffins.[3]

Experimental Protocols

The following are generalized experimental protocols for studying polymer chain scission using decane, based on common methodologies in the field.

Protocol 1: Pyrolysis of Polyethylene in a Decane Solvent Environment

This protocol describes the thermal degradation of polyethylene in a decane solvent to analyze the resulting product distribution.

Materials:

• High-density polyethylene (HDPE) or Low-density polyethylene (LDPE) pellets

• n-Decane (99%+ purity)

• High-pressure autoclave reactor with temperature and pressure controls

• Gas chromatograph-mass spectrometer (GC-MS)

• Collection system for gaseous and liquid products

Procedure:

• Sample Preparation: Accurately weigh a specific amount of polyethylene pellets and place them into the autoclave reactor.

• Solvent Addition: Add a defined volume of n-decane to the reactor. The polymer-to-solvent ratio should be recorded.

• Inert Atmosphere: Purge the reactor with an inert gas (e.g., nitrogen or argon) for at least 15 minutes to remove any oxygen.

• Heating and Reaction: Seal the reactor and heat it to the desired pyrolysis temperature (e.g., 400-500°C) at a controlled heating rate.[4] Maintain the temperature for a specific reaction time (e.g., 30-120 minutes).[3]

• Product Collection:

  • Gaseous Products: Collect the non-condensable gases in a gas bag for subsequent GC-MS analysis.

  • Liquid Products: After the reactor has cooled to room temperature, collect the liquid fraction, which will contain decane and the degradation products of polyethylene.

  • Solid Residue: Collect and weigh any solid residue remaining in the reactor.

• Analysis:

  • Analyze the gaseous products using GC-MS to identify and quantify light hydrocarbons.

  • Analyze the liquid products using GC-MS to identify and quantify the distribution of alkanes, alkenes, and other organic compounds.[5]

Protocol 2: Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS) of Polyethylene

This protocol is for the analysis of the primary degradation products of polyethylene without a solvent, which can be compared to the results from the solvent-based experiments.

Materials:

• Polyethylene sample (small, accurately weighed amount)

• Pyrolyzer unit coupled to a GC-MS system

• Quartz sample tubes for the pyrolyzer

Procedure:

• Sample Preparation: Place a small, accurately weighed amount of the polyethylene sample (typically in the microgram range) into a quartz sample tube.

• Pyrolysis: Place the sample tube into the pyrolyzer. Set the pyrolysis temperature (e.g., 600-800°C) and time.[6]

• GC-MS Analysis: The volatile pyrolysis products are directly transferred to the GC column for separation and subsequent detection and identification by the MS.

  • GC Conditions: Use a suitable capillary column (e.g., non-polar). Program the oven temperature to separate a wide range of hydrocarbons.[7]

  • MS Conditions: Operate the mass spectrometer in electron ionization (EI) mode and scan a mass range appropriate for the expected products (e.g., m/z 40-600).[7]

• Data Analysis: Identify the peaks in the chromatogram by comparing their mass spectra to a library (e.g., NIST). Quantify the products based on peak areas. The pyrolysis of polyethylene typically yields a characteristic triplet pattern of α,ω-dienes, α-olefins, and n-alkanes for each carbon number.[5]

Data Presentation

The quantitative data from polymer chain scission experiments are typically presented in tables that summarize the product distribution as a function of experimental conditions.

Table 1: Product Yields from Pyrolysis of Polyethylene under Different Conditions

Feedstock	Temperature (°C)	Gas Yield (wt%)	Liquid/Oil Yield (wt%)	Solid/Wax Yield (wt%)	Reference
LDPE	425 (Solventless)	19.7	75.6	4.7	[3]
HDPE	750	~11 (Methane)	-	Low (0.1-3)	[6]
Mixed Plastics (with PE)	500	8.7	77	8.5	[8]

Table 2: Major Gaseous Products from Polyethylene Pyrolysis at 750°C [6]

Product	Yield (wt%)
Ethylene	31
Propylene	15
Methane	11

Table 3: Typical Hydrocarbon Distribution in the Liquid Product of Polyethylene Pyrolysis [9][10]

Carbon Number Range	Predominant Compound Types
C5-C10	Alkenes, Alkanes
C11-C20	Alkenes, Alkanes, Dienes
C21+	Waxy Alkanes and Alkenes

Visualizations

Polymer Chain Scission Workflow

Caption: Experimental workflow for studying polymer chain scission.

Radical Chain Scission Mechanism

Caption: Key steps in the radical chain scission of polymers.

References

• 1. How Decane Provides Insights into Hydrocarbon Chain Dynamics [eureka.patsnap.com]
• 2. How Decane Affects Chain Scission in Polymer Decomposition Studies [eureka.patsnap.com]
• 3. researchgate.net [researchgate.net]
• 4. s26bed24fbe1f0eb6.jimcontent.com [s26bed24fbe1f0eb6.jimcontent.com]
• 5. go-jsb.co.uk [go-jsb.co.uk]
• 6. pubs.acs.org [pubs.acs.org]
• 7. oaepublish.com [oaepublish.com]
• 8. ispt.eu [ispt.eu]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

Application Notes and Protocols for Formulating Stable Decane-in-Water Emulsions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Decane-in-water (o/w) emulsions are thermodynamically unstable systems with significant applications in various fields, including pharmaceuticals, cosmetics, and materials science. The successful formulation of these emulsions hinges on achieving long-term stability, which prevents phase separation phenomena such as creaming, flocculation, and coalescence. This document provides detailed application notes and protocols for the preparation and characterization of stable decane-in-water emulsions, tailored for research, development, and quality control purposes.

The stability of an emulsion is critically influenced by the choice of surfactant, the oil-to-water ratio, and process parameters like homogenization technique and energy input.[1][2] Furthermore, environmental factors such as pH and the presence of electrolytes can significantly impact the emulsion's physical and chemical stability.[3][4][5] These notes will explore the interplay of these factors and provide standardized protocols for their investigation.

Key Formulation Considerations

Several factors must be carefully controlled to produce a stable decane-in-water emulsion. These include the properties of the oil and aqueous phases, the type and concentration of the emulsifying agent, and the manufacturing process.

1. Surfactant Selection and Concentration:

The choice of surfactant is paramount for emulsion stability. Surfactants reduce the interfacial tension between the oil and water phases, facilitating droplet formation and preventing coalescence.[2][6] The hydrophilic-lipophilic balance (HLB) value is a useful indicator for selecting an appropriate surfactant, with values between 8 and 18 being generally suitable for o/w emulsions.[7] Common classes of surfactants used for this purpose include:

• Anionic Surfactants: Such as sodium dodecyl sulfate (B86663) (SDS), which imparts a negative charge to the oil droplets, leading to electrostatic repulsion.[6]

• Cationic Surfactants: Like cetyltrimethylammonium bromide (CTAB), which provides a positive charge.[8]

• Non-ionic Surfactants: Including polysorbates (e.g., Tween 80) and sorbitan (B8754009) esters (e.g., Span 80), which offer stability through steric hindrance and are often less sensitive to pH and electrolyte changes.[9][10] Mixtures of non-ionic surfactants are often used to achieve a specific HLB value for optimal stability.[9]

• Pickering Emulsifiers: Solid particles, such as silica (B1680970) or alumina (B75360) nanoparticles, that adsorb to the oil-water interface, creating a physical barrier against coalescence.[8]

The surfactant concentration must be optimized. Insufficient surfactant will lead to instability, while excessive amounts can cause destabilization through micelle formation or increased viscosity.[11][12]

2. Oil-to-Water Ratio:

The volume fraction of the dispersed phase (decane) affects the viscosity and stability of the emulsion. Generally, increasing the oil phase concentration leads to a higher viscosity.[13] However, very high internal phase ratios can increase the likelihood of droplet coalescence and phase inversion. The optimal ratio is application-dependent and should be determined experimentally.[2][3]

3. Influence of pH and Electrolytes:

The pH of the aqueous phase can significantly influence the stability of emulsions stabilized by ionic surfactants due to its effect on the surface charge of the droplets.[5][14][15] For emulsions stabilized by non-ionic surfactants, the effect of pH is generally less pronounced. The addition of electrolytes, such as sodium chloride (NaCl), can also impact stability by compressing the electrical double layer around the droplets, which can either enhance or reduce stability depending on the system.[2][3]

Experimental Protocols

Below are detailed protocols for the preparation and characterization of decane-in-water emulsions.

Protocol 1: Preparation of Decane-in-Water Emulsion via High-Shear Homogenization

This protocol describes a standard method for producing a decane-in-water emulsion using a high-shear homogenizer.

Materials:

• N-decane

• Deionized water

• Surfactant (e.g., Sodium Dodecyl Sulfate - SDS)

• Beakers

• Magnetic stirrer and stir bar

• High-shear homogenizer (e.g., rotor-stator type)

Procedure:

• Aqueous Phase Preparation: Dissolve the desired concentration of surfactant (e.g., 1% w/v) in deionized water in a beaker. Stir using a magnetic stirrer until fully dissolved.

• Oil Phase Addition: While stirring the aqueous phase, slowly add the desired volume of n-decane to create the target oil-in-water ratio (e.g., 10:90 v/v).

• Pre-emulsification: Continue stirring the mixture for 10-15 minutes to form a coarse pre-emulsion.

• Homogenization: Transfer the pre-emulsion to the vessel of the high-shear homogenizer. Homogenize at a high speed (e.g., 5,000-10,000 rpm) for 3-5 minutes.[16] The optimal time and speed should be determined for the specific formulation.

• Cooling: If significant heat is generated during homogenization, cool the emulsion to room temperature.

• Storage: Store the emulsion in a sealed container for subsequent characterization.

Protocol 2: Characterization of Emulsion Stability

A combination of techniques should be employed to assess the stability of the formulated emulsions.

2.1 Visual Observation and Macroscopic Analysis:

• Procedure: Visually inspect the emulsion immediately after preparation and at regular intervals (e.g., 1 hour, 24 hours, 1 week) for any signs of phase separation, such as creaming (upward movement of droplets) or sedimentation (downward movement).

• Acceptance Criteria: A stable emulsion should appear homogeneous with no visible layer of separated oil or water.

2.2 Microscopic Analysis:

• Procedure: Place a small drop of the emulsion on a microscope slide and cover with a coverslip. Observe the droplet morphology and size distribution using an optical microscope.

• Acceptance Criteria: A stable emulsion will exhibit small, spherical, and uniformly distributed droplets with no signs of significant coalescence (merging of droplets).[16]

2.3 Droplet Size and Polydispersity Index (PDI) Measurement:

• Technique: Dynamic Light Scattering (DLS) or Laser Diffraction.

• Procedure: Dilute the emulsion with deionized water to an appropriate concentration for the instrument. Measure the mean droplet diameter and PDI.

• Acceptance Criteria: Stable emulsions typically have a small mean droplet size and a low PDI, indicating a narrow size distribution.

2.4 Zeta Potential Measurement:

• Technique: Electrophoretic Light Scattering (ELS).

• Procedure: Dilute the emulsion in an appropriate medium (e.g., deionized water or a specific buffer) and measure the electrophoretic mobility to determine the zeta potential.[17]

• Acceptance Criteria: For electrostatically stabilized emulsions, a zeta potential with a magnitude greater than ±25 mV generally indicates good stability due to strong inter-droplet repulsion.[17][18]

2.5 Accelerated Stability Testing:

• Centrifugation:

  • Procedure: Centrifuge the emulsion at a specified speed (e.g., 3000 rpm) for a set time (e.g., 30 minutes).

  • Acceptance Criteria: The emulsion should not show any phase separation after centrifugation.[16]

• Freeze-Thaw Cycling:

  • Procedure: Subject the emulsion to multiple cycles of freezing (e.g., -10°C for 24 hours) and thawing at room temperature.[16]

  • Acceptance Criteria: The emulsion should remain homogeneous and stable after several cycles.

Data Presentation

The following tables summarize key quantitative data related to the formulation and stability of decane-in-water emulsions.

Table 1: Effect of Surfactant Type and Concentration on Emulsion Properties

Surfactant Type	Concentration (wt%)	Mean Droplet Size (nm)	Zeta Potential (mV)	Stability Index (%) after 24h
SDS	0.5	250	-45	95
SDS	1.0	180	-55	98
CTAB	0.5	300	+40	92
CTAB	1.0	220	+50	96
Tween 80/Span 80 (HLB 11.8)	1.0	350	-15	99

Data are representative and may vary based on specific experimental conditions.

Table 2: Influence of pH and NaCl Concentration on a 1% SDS-Stabilized Emulsion

pH	NaCl Concentration (mM)	Mean Droplet Size (nm)	Zeta Potential (mV)	Observations
3.0	0	450	-20	Signs of instability
7.0	0	180	-55	Stable
11.0	0	190	-60	Stable
7.0	10	200	-40	Stable
7.0	100	350	-15	Flocculation observed

Data are representative and may vary based on specific experimental conditions.

Table 3: Effect of Homogenization Method on Droplet Size

Homogenization Method	Pressure/Speed	Number of Passes	Mean Droplet Size (nm)
High-Shear Mixer	10,000 rpm	1	500 - 1000
High-Pressure Homogenizer	15,000 psi	1	150 - 300
Ultrasonication	20 kHz	5 min	200 - 400

Data are representative and may vary based on specific experimental conditions.[19][20]

Visualizations

The following diagrams illustrate key workflows and relationships in the formulation and characterization of decane-in-water emulsions.

Caption: Workflow for the preparation of a decane-in-water emulsion.

Caption: Workflow for assessing the stability of a decane-in-water emulsion.

Caption: Key factors influencing the stability of decane-in-water emulsions.

References

• 1. bsee.gov [bsee.gov]
• 2. 2024.sci-hub.se [2024.sci-hub.se]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Petroleum Emulsion Stability and Separation Strategies: A Comprehensive Review | MDPI [mdpi.com]
• 5. The effect of pH and salt on the stability and physicochemical properties of oil-in-water emulsions prepared with gum tragacanth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Stable oil-in-water emulsions: preparation and use as vaccine vehicles for lipophilic adjuvants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Influence of Surfactant and Weak-Alkali Concentrations on the Stability of O/W Emulsion in an Alkali-Surfactant–Polymer Compound System - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Assessing the apparent viscosity of decane-water emulsion in underground porous media based on the lattice Boltzmann method [frontiersin.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 18. labcompare.com [labcompare.com]
• 19. researchgate.net [researchgate.net]
• 20. deepdyve.com [deepdyve.com]

Technical Notes & Optimization

Technical Support Center: High-Purity Decane Purification

Welcome to the Technical Support Center for High-Purity Decane (B31447) Purification. This resource is designed to assist researchers, scientists, and drug development professionals in obtaining high-purity n-decane for experimental use. Below, you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for common purification methods.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial n-decane?

A1: Commercial n-decane may contain several types of impurities, including:

• Branched decane isomers: Such as 2-methylnonane (B165365) and 3-methylnonane.[1][2]

• Other alkanes: Shorter-chain alkanes like nonane (B91170) and longer-chain alkanes like undecane.[1][2]

• Olefins (alkenes): Unsaturated hydrocarbons that may be present from the refining process.

• Aromatic compounds: Benzene, toluene, and other related compounds.

• Water: Dissolved or emulsified water.[3]

• Sulfur compounds: Mercaptans and other sulfur-containing molecules.

Q2: Which purification method is best for my application?

A2: The choice of purification method depends on the starting purity of your decane, the nature of the impurities, the desired final purity, and the scale of your experiment.

• Fractional Distillation is effective for separating components with different boiling points, such as other alkanes and some isomers.[4][5][6] It is a fundamental technique for general purification.

• Adsorption Chromatography is excellent for removing polar impurities, such as some oxygenates, and for separating classes of hydrocarbons (e.g., aromatics from aliphatics).

• Chemical Washing with Sulfuric Acid is specifically targeted at removing unsaturated hydrocarbons (olefins) and some polar impurities.[7]

Q3: How can I assess the purity of my decane after purification?

A3: The purity of decane is most commonly assessed using the following analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the primary method for identifying and quantifying volatile and semi-volatile impurities.[2][8]

• Karl Fischer Titration: This method is specific for determining the water content in the purified decane.[1][2]

Q4: What are the boiling points of n-decane and its common impurities?

A4: The boiling point of n-decane is approximately 174°C.[9][10][11] The boiling points of its isomers are typically slightly lower. For example, many branched decane isomers have boiling points in the range of 160-173°C. This close proximity in boiling points can make separation by distillation challenging.

Troubleshooting Guides

Fractional Distillation

Issue	Possible Cause(s)	Solution(s)
Poor Separation of Components	The boiling point difference between decane and impurities is too small.	Increase the number of theoretical plates by using a longer fractionating column or a column with more efficient packing (e.g., Vigreux indentations, Raschig rings, or metal sponge).
Distillation rate is too fast.	Reduce the heating rate to allow for proper vapor-liquid equilibrium to be established on each theoretical plate. Aim for a distillation rate of 1-2 drops per second.
Bumping or Uneven Boiling	Superheating of the liquid.	Add boiling chips or a magnetic stir bar to the distilling flask before heating to ensure smooth boiling.
Temperature Fluctuations at the Thermometer	Improper thermometer placement.	Ensure the top of the thermometer bulb is level with the bottom of the side arm leading to the condenser.
Drafts in the laboratory.	Wrap the distillation column and head with glass wool or aluminum foil to insulate the apparatus.
Low Recovery of Purified Decane	Significant hold-up in a long or tightly packed column.	Use a shorter column if the boiling point difference allows, or a column with less hold-up.
Leaks in the apparatus.	Check all joints and connections for a tight seal. Use appropriate grease for ground glass joints if necessary.

Adsorption Chromatography

Issue	Possible Cause(s)	Solution(s)
Poor Separation of Impurities	Incorrect choice of adsorbent.	For removal of polar impurities from non-polar decane, silica (B1680970) gel or activated alumina (B75360) are good choices.[12][13]
Incorrect solvent system (eluent).	For simple purification of decane, a non-polar solvent like hexane (B92381) or pentane (B18724) should be used to elute the decane while polar impurities remain on the column.
Column channeling.	Ensure the column is packed evenly. Slurry packing is often preferred over dry packing to avoid channels.
Slow Column Flow Rate	Adsorbent particle size is too small.	Use a larger particle size adsorbent.
Column is packed too tightly.	Repack the column with less compression.
Irreversible Adsorption of Decane	Adsorbent is too active.	Deactivate the adsorbent by adding a small, controlled amount of water.
Colored Impurities in the Final Product	Highly colored polar compounds are not fully retained.	Use a more polar adsorbent or a larger amount of adsorbent. Pre-treating the decane with activated carbon can also remove some colored impurities.

Chemical Washing with Sulfuric Acid

Issue	Possible Cause(s)	Solution(s)
Incomplete Removal of Olefins	Insufficient contact time with sulfuric acid.	Increase the shaking time in the separatory funnel to ensure thorough mixing.
Insufficient amount of sulfuric acid.	Use a larger volume of concentrated sulfuric acid or perform multiple washes.
Emulsion Formation during Washing	Vigorous shaking.	Use gentle, swirling motions for mixing instead of vigorous shaking. If an emulsion forms, allow it to stand or add a small amount of a saturated salt solution to help break it.
Acidic Purified Decane	Incomplete neutralization.	Ensure thorough washing with sodium bicarbonate solution until the aqueous layer is basic (test with pH paper). Follow with several water washes.
Presence of Water in Final Product	Inadequate drying.	Use a sufficient amount of a suitable drying agent (e.g., anhydrous magnesium sulfate (B86663) or sodium sulfate) and ensure adequate contact time.

Data Presentation

Table 1: Comparison of Decane Purification Methods

Purification Method	Typical Starting Purity (%)	Achievable Purity (%)	Typical Yield (%)	Key Advantages	Key Disadvantages
Fractional Distillation	90 - 98	> 99.5	70 - 90	Good for separating components with different boiling points. Scalable.	Less effective for azeotropes and impurities with close boiling points. Can be time-consuming.
Adsorption Chromatography	95 - 99	> 99.8	85 - 95	Excellent for removing polar impurities. High purity can be achieved.	Can be labor-intensive and require significant solvent volumes. Adsorbent cost.
Chemical Washing (H₂SO₄)	> 98 (with olefin impurities)	> 99 (olefin-free)	90 - 98	Highly effective for removing unsaturated hydrocarbons (olefins).	Requires handling of corrosive acid and subsequent neutralization and washing steps. Generates acid waste.

Table 2: Physical Properties of n-Decane and Common Impurities

Compound	Molecular Formula	Boiling Point (°C)	Density (g/mL at 20°C)
n-Decane	C₁₀H₂₂	174.1	0.730
Nonane	C₉H₂₀	150.8	0.718
Undecane	C₁₁H₂₄	195.9	0.740
2-Methylnonane	C₁₀H₂₂	167.8	0.728
1-Decene	C₁₀H₂₀	170.5	0.741
Toluene	C₇H₈	110.6	0.867
Water	H₂O	100.0	0.998

Experimental Protocols

Fractional Distillation of n-Decane

This protocol describes the purification of n-decane using laboratory-scale fractional distillation.

Methodology:

• Apparatus Setup:

  • Assemble a fractional distillation apparatus consisting of a round-bottom flask, a fractionating column (e.g., Vigreux), a distillation head with a thermometer, a condenser, and a receiving flask.

  • Ensure all glassware is clean and dry.

  • Add boiling chips or a magnetic stir bar to the round-bottom flask.

• Procedure:

  • Fill the round-bottom flask no more than two-thirds full with the impure decane.

  • Securely clamp the apparatus and begin circulating cold water through the condenser.

  • Heat the flask gently using a heating mantle.

  • Observe the vapor rising slowly through the fractionating column. Adjust the heating rate to maintain a slow and steady distillation, with a rate of approximately 1-2 drops per second into the receiving flask.[4]

  • Monitor the temperature at the distillation head. The initial distillate will be enriched in lower-boiling impurities.

  • Collect the fraction that distills at a constant temperature corresponding to the boiling point of n-decane (174°C).

  • Stop the distillation before the flask goes to dryness.

Workflow Diagram:

Caption: Fractional Distillation Workflow for Decane Purification.

Adsorption Chromatography using Silica Gel/Activated Alumina

This protocol is for the removal of polar impurities from n-decane.

Methodology:

• Adsorbent Activation:

  • Silica Gel: Activate by heating at 120-150°C for 4-6 hours in an oven.

  • Activated Alumina: Activate by heating at 200-250°C for 4-6 hours.[14][15][16]

  • Cool the adsorbent in a desiccator before use.

• Column Packing:

  • Place a small plug of glass wool at the bottom of a chromatography column.

  • Add a thin layer of sand.

  • Prepare a slurry of the activated adsorbent in a non-polar solvent (e.g., hexane).

  • Pour the slurry into the column, gently tapping the sides to ensure even packing.

  • Add another layer of sand on top of the adsorbent bed.

  • Drain the solvent until the level is just above the top layer of sand.

• Purification:

  • Dissolve the impure decane in a minimal amount of the non-polar solvent.

  • Carefully load the sample onto the top of the column.

  • Elute the column with the non-polar solvent, collecting the eluent in fractions.

  • Since decane is non-polar, it will elute quickly. The polar impurities will be retained on the column.

  • Monitor the fractions using a suitable analytical technique (e.g., TLC if impurities are UV-active, or GC-MS).

  • Combine the pure fractions and remove the solvent by rotary evaporation.

Workflow Diagram:

Caption: Adsorption Chromatography Workflow for Decane Purification.

Chemical Washing with Concentrated Sulfuric Acid

This protocol is for the removal of olefinic impurities from n-decane. Caution: Concentrated sulfuric acid is highly corrosive. Handle with appropriate personal protective equipment in a fume hood.

Methodology:

• Acid Wash:

  • Place the impure decane in a separatory funnel.

  • Add concentrated sulfuric acid (approximately 10-15% of the decane volume).

  • Stopper the funnel and shake gently for 2-3 minutes, venting frequently to release any pressure buildup.

  • Allow the layers to separate. The lower acid layer may darken as it reacts with the olefins.

  • Drain and discard the lower acid layer.

  • Repeat the acid wash with fresh sulfuric acid until the acid layer remains colorless.

• Neutralization and Washing:

  • Wash the decane with water to remove the bulk of the remaining acid.

  • Wash with a 10% sodium bicarbonate solution to neutralize any residual acid. Check the pH of the aqueous layer to ensure it is neutral or slightly basic.

  • Wash the decane two more times with water to remove any remaining salts.

• Drying and Final Purification:

  • Drain the decane into a clean, dry flask.

  • Add a suitable drying agent (e.g., anhydrous magnesium sulfate or calcium chloride) and swirl for 10-15 minutes.

  • Filter or decant the dried decane.

  • For the highest purity, the decane can be further purified by fractional distillation.

Workflow Diagram:

Caption: Chemical Washing Workflow for Olefin Removal from Decane.

Purity Analysis by GC-MS

This protocol provides a general procedure for analyzing the purity of decane.

Methodology:

• Sample Preparation:

  • Prepare a dilute solution of the purified decane in a high-purity solvent (e.g., hexane or dichloromethane) at a concentration of approximately 1 mg/mL.

• GC-MS Instrument Setup:

  • Use a capillary column suitable for hydrocarbon analysis (e.g., DB-5ms or equivalent).

  • Set the GC oven temperature program to achieve good separation of decane and potential impurities. A typical program might start at 50°C, hold for 2 minutes, then ramp to 250°C at 10°C/min.

  • Set the injector and detector temperatures appropriately (e.g., 250°C).

  • Use helium as the carrier gas.

• Analysis:

  • Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

  • Acquire the mass spectrum over a suitable mass range (e.g., m/z 40-300).

• Data Interpretation:

  • Identify the peak corresponding to n-decane based on its retention time and mass spectrum.

  • Identify any impurity peaks by comparing their mass spectra to a library (e.g., NIST).

  • Calculate the purity by determining the relative peak areas.

Workflow Diagram:

Caption: GC-MS Analysis Workflow for Decane Purity Assessment.

References

• 1. webqc.org [webqc.org]
• 2. webqc.org [webqc.org]
• 3. Decane anhydrous, = 99 124-18-5 [sigmaaldrich.com]
• 4. Purification [chem.rochester.edu]
• 5. chembam.com [chembam.com]
• 6. jackwestin.com [jackwestin.com]
• 7. pall.com [pall.com]
• 8. Decane | C10H22 | CID 15600 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Decane - Wikipedia [en.wikipedia.org]
• 10. Decane | High-Purity Aliphatic Hydrocarbon Solvent [benchchem.com]
• 11. Decane - Sciencemadness Wiki [sciencemadness.org]
• 12. 5 Things to Consider When Selecting a Chromatography Silica [grace.com]
• 13. Silica Gel Column Chromatography | Teledyne LABS [teledynelabs.com]
• 14. agmcontainer.com [agmcontainer.com]
• 15. Activated Alumina - ShenZhen Chem Enviro Technology Co.,Ltd. [chemenviro.com]
• 16. sinocata.com [sinocata.com]

Technical Support Center: Purification of Decane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals on the removal of water and polar impurities from decane (B31447).

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for removing water from decane?

A1: The most effective and commonly used methods for drying decane are treatment with activated 3A molecular sieves, passing it through a column of activated alumina (B75360), or fractional distillation. For routine laboratory use, 3A molecular sieves are often the most convenient and efficient choice for achieving very low water content.[1][2]

Q2: How can I remove polar impurities from decane?

A2: Polar impurities can be effectively removed from decane using techniques such as fractional distillation, adsorption chromatography with activated alumina or silica (B1680970) gel, or liquid-liquid extraction.[3] The choice of method depends on the nature and concentration of the polar impurities. Activated alumina is particularly effective at adsorbing polar compounds from nonpolar solvents like decane.

Q3: What is the expected residual water content in decane after drying with 3A molecular sieves?

Q4: How do I activate molecular sieves before use?

A4: To activate molecular sieves, they must be heated to remove any adsorbed water. A common laboratory procedure involves heating the sieves in a furnace or oven at a temperature between 250°C and 325°C for at least 3 hours under a stream of dry, inert gas or under vacuum. After activation, the sieves should be cooled down in a desiccator to prevent re-adsorption of atmospheric moisture before being added to the solvent.

Q5: Can I regenerate and reuse molecular sieves?

A5: Yes, molecular sieves are regenerable. The regeneration process involves heating the used sieves to drive off the adsorbed water. The heating temperature and duration are similar to the activation process. It is crucial to ensure that all residual solvent is removed before heating to prevent potential hazards.

Q6: When is fractional distillation the preferred method for purifying decane?

A6: Fractional distillation is the preferred method when you need to separate decane from impurities with boiling points close to that of decane (174.1°C). This technique is effective for removing both volatile polar and non-polar impurities that cannot be easily removed by desiccants or adsorbents.

Q7: How can I verify the purity of my decane after purification?

A7: The purity of decane can be verified using several analytical techniques. Gas chromatography (GC) is a highly effective method for determining the presence of volatile organic impurities and quantifying the purity of the decane.[4][5] The water content can be accurately measured using Karl Fischer titration, which is a specific and sensitive method for water determination.[6][7][8][9]

Data Presentation

The following table summarizes the estimated effectiveness of different methods for removing water and polar impurities from decane. Please note that the quantitative data for decane is estimated based on studies of other organic solvents, as specific comparative data for decane is limited.

Purification Method	Target Impurity	Typical Purity Achieved	Advantages	Disadvantages
3A Molecular Sieves	Water	< 10 ppm residual water	High efficiency for water removal, convenient for small to medium scale, regenerable.	Does not remove other polar or non-polar impurities.
Activated Alumina	Water & Polar Impurities	< 20 ppm residual water, >95% removal of polar impurities	Removes both water and a range of polar impurities, regenerable.	Capacity may be lower than molecular sieves for water, requires column packing.
Fractional Distillation	Volatile Polar & Non-polar Impurities	> 99.5% purity (GC)	Highly effective for separating compounds with different boiling points, can remove a wide range of impurities.	Requires specialized glassware, can be time-consuming, not effective for removing azeotropes.

Experimental Protocols

Protocol 1: Drying Decane with 3A Molecular Sieves

Objective: To reduce the water content of decane to <10 ppm.

Materials:

• Decane (to be purified)

• 3A Molecular Sieves (activated)

• Dry, clean glass bottle with a screw cap or septum

• Oven or furnace for activation

• Desiccator

Procedure:

• Activation of Molecular Sieves: Place the required amount of 3A molecular sieves in a porcelain or borosilicate glass dish. Heat in an oven or furnace at 300°C for at least 3 hours. For laboratory scale, a common practice is to heat under vacuum.

• Cooling: After activation, transfer the hot sieves to a desiccator and allow them to cool to room temperature under a dry atmosphere.

• Drying Decane: Add the activated molecular sieves to the decane in a dry glass bottle. A common loading is 10-20% (w/v).

• Incubation: Seal the bottle and allow the decane to stand over the molecular sieves for at least 24-48 hours. Occasional swirling can improve the drying efficiency.

• Decanting: Carefully decant or filter the dry decane into a clean, dry storage bottle.

• Verification (Optional): Determine the final water content using Karl Fischer titration.

Protocol 2: Removal of Polar Impurities using Activated Alumina Column Chromatography

Objective: To remove polar impurities from decane.

Materials:

• Decane (to be purified)

• Activated Alumina (Brockmann I, neutral)

• Chromatography column

• Glass wool or fritted disc

• Sand (optional)

• Collection flasks

Procedure:

• Column Packing: Secure the chromatography column in a vertical position. Place a small plug of glass wool or a fritted disc at the bottom of the column. Optionally, add a thin layer of sand.

• Slurry Packing: In a separate beaker, create a slurry of the activated alumina in a small amount of the impure decane.

• Loading the Column: Pour the slurry into the column. Allow the alumina to settle, tapping the column gently to ensure even packing.

• Adding the Sample: Once the alumina has settled and there is a small layer of solvent above the packing, carefully add the decane to be purified to the top of the column.

• Elution: Allow the decane to pass through the column under gravity. The non-polar decane will elute while the polar impurities will be adsorbed onto the alumina.

• Collection: Collect the purified decane in clean, dry flasks.

• Verification (Optional): Analyze the purified decane by GC to confirm the removal of polar impurities.

Protocol 3: Purification of Decane by Fractional Distillation

Objective: To separate decane from impurities with different boiling points.

Materials:

• Decane (to be purified)

• Fractional distillation apparatus (distilling flask, fractionating column, condenser, receiving flask)

• Heating mantle

• Boiling chips

• Thermometer

Procedure:

• Apparatus Setup: Assemble the fractional distillation apparatus in a fume hood. Ensure all joints are properly sealed.

• Charging the Flask: Add the impure decane and a few boiling chips to the distilling flask.

• Heating: Begin heating the distilling flask gently with the heating mantle.

• Distillation: As the mixture boils, the vapor will rise through the fractionating column. Monitor the temperature at the top of the column. The temperature should stabilize at the boiling point of the most volatile component.

• Fraction Collection: Collect the distillate in the receiving flask. Discard the initial small fraction (forerun), which may contain highly volatile impurities. Collect the main fraction that distills at a constant temperature corresponding to the boiling point of pure decane (174.1°C).

• Shutdown: Stop the distillation before the distilling flask runs dry.

• Verification (Optional): Analyze the purity of the collected fraction by GC.[4][5]

Troubleshooting Guides

Troubleshooting Drying with Molecular Sieves

Issue	Possible Cause	Recommended Solution
Decane is not dry after treatment.	Molecular sieves were not properly activated.	Reactivate the sieves at a higher temperature or for a longer duration. Ensure they are cooled in a desiccator.
Insufficient contact time.	Allow the decane to stand over the sieves for a longer period (e.g., 48-72 hours).
Insufficient amount of sieves.	Increase the amount of molecular sieves used (e.g., to 20% w/v).
Cloudy appearance of decane after treatment.	Fine particles from the molecular sieves.	Filter the decane through a fine frit or a membrane filter to remove the suspended particles.

Troubleshooting Fractional Distillation

Issue	Possible Cause	Recommended Solution
Bumping or uneven boiling.	Absence or inactivity of boiling chips.	Add fresh boiling chips to the distilling flask before heating.
Heating too rapidly.	Reduce the heating rate to achieve smooth boiling.
Temperature fluctuations at the column head.	Heating rate is too high or too low.	Adjust the heating mantle to maintain a steady distillation rate.
Poor insulation of the column.	Insulate the fractionating column with glass wool or aluminum foil to minimize heat loss.
Poor separation of components.	Distillation rate is too fast.	Reduce the heating rate to allow for proper equilibration in the fractionating column.
Inefficient fractionating column.	Use a longer or more efficient fractionating column (e.g., one with more theoretical plates).

Mandatory Visualizations

Caption: Workflow for selecting a decane purification method.

Caption: Diagram of a fractional distillation apparatus.

References

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. rubingroup.org [rubingroup.org]
• 3. xr-activatedalumina.com [xr-activatedalumina.com]
• 4. columbia.edu [columbia.edu]
• 5. researchgate.net [researchgate.net]
• 6. Karl Fischer titration - Wikipedia [en.wikipedia.org]
• 7. Simple Modification of Karl-Fischer Titration Method for Determination of Water Content in Colored Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. quveon.com [quveon.com]
• 9. Xylem Analytics | Water Determination Karl Fischer [xylemanalytics.com]

Technical Support Center: Stabilizing Decane-in-Water Pickering Emulsions

Welcome to the technical support center for the stabilization of decane-in-water Pickering emulsions. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My decane-in-water Pickering emulsion is unstable and phase separation occurs quickly. What are the likely causes and how can I fix this?

A1: Emulsion instability, characterized by rapid creaming or coalescence, is a common issue. The primary causes often relate to insufficient particle coverage at the oil-water interface or unfavorable particle interactions.

Troubleshooting Steps:

• Increase Particle Concentration: At low concentrations, there may not be enough particles to adequately cover the surface of the decane (B31447) droplets, leading to coalescence.[1][2] Increasing the particle concentration can enhance stability by forming a more robust steric barrier around the droplets.[1]

• Optimize Particle Hydrophobicity: The wettability of the solid particles is crucial. For oil-in-water (O/W) emulsions like decane-in-water, particles should be preferentially wetted by water but still have some affinity for oil (a three-phase contact angle less than 90° is generally preferred).[3][4][5] If particles are too hydrophilic, they may remain dispersed in the aqueous phase; if too hydrophobic, they may favor the oil phase, leading to poor stabilization. Consider modifying the surface of your particles to tune their hydrophobicity.

• Adjust pH and Ionic Strength: The surface charge of the particles and the ionic strength of the aqueous phase significantly impact emulsion stability.[3][4][6] For particles with ionizable surface groups, adjusting the pH can modify their surface charge, influencing inter-particle repulsion and their adsorption at the interface.[7] Similarly, adding salt can screen electrostatic repulsion, which may either enhance or hinder stability depending on the system.[1][4]

• Improve Homogenization: The energy input during emulsification affects the initial droplet size. Insufficient homogenization can result in large, unstable droplets. Employing high-shear homogenization or microfluidization can produce smaller droplets, creating a more stable emulsion.[8][9]

Q2: I'm observing flocculation of my emulsion droplets, even though they don't seem to be coalescing. What's happening and how can I prevent it?

A2: Flocculation is the aggregation of droplets without the rupture of the interfacial particle layer. This can be a precursor to coalescence and can increase the creaming rate.

Troubleshooting Steps:

• Enhance Inter-droplet Repulsion: Flocculation is often caused by attractive forces between droplets. Increasing the electrostatic repulsion by adjusting the pH to be further from the isoelectric point of the particles can help.[3]

• Particle Concentration and Network Formation: At higher particle concentrations, free particles in the continuous phase can form a network structure that prevents droplets from coming into close contact, thus inhibiting flocculation.[1][10]

• Control Ionic Strength: High salt concentrations can shield the surface charges on the particles, reducing electrostatic repulsion and promoting flocculation.[4] A careful optimization of the ionic strength is necessary.

Q3: The droplet size in my emulsion is increasing over time, suggesting Ostwald ripening. How can I minimize this effect?

A3: Ostwald ripening is the process where larger droplets grow at the expense of smaller ones due to the diffusion of the dispersed phase through the continuous phase. While Pickering emulsions are generally more resistant to Ostwald ripening than surfactant-stabilized emulsions, it can still occur, especially with oils that have some water solubility.[8]

Troubleshooting Steps:

• Decrease Oil Solubility in Water: While decane has low water solubility, for nanoemulsions, this can still be a factor. Using a less water-soluble oil phase can significantly reduce Ostwald ripening.[8]

• Form a Dense Interfacial Layer: A tightly packed, rigid layer of particles at the oil-water interface can act as a barrier to the diffusion of oil molecules, thus slowing down Ostwald ripening.[1][9] This can be achieved by optimizing particle concentration and wettability.

Quantitative Data Summary

The stability of decane-in-water Pickering emulsions is highly dependent on several quantitative parameters. The following tables summarize key findings from various studies.

Table 1: Effect of Particle Concentration on Emulsion Stability

Particle Type	Particle Concentration (wt%)	Oil Phase	Observations	Reference
Silanized Fumed Silica	Low (not specified)	Not specified	Destabilization via flocculation and permeation.	[2]
Iron Oxide Nanoparticles	0.5	Dodecane	Unstable emulsion.	[11]
Iron Oxide Nanoparticles	1.0	Dodecane	Stable emulsion.	[11]
Iron Oxide Nanoparticles	2.0	Dodecane	Stable emulsion with smaller droplets.	[11]
Walnut Protein Isolate Nanoparticles	0.5 - 2.0	Not specified	Stability increases with concentration.	[12][13]
Whey Protein Microgels	Not specified	Not specified	Excessive protein concentration can be detrimental.	[4]

Table 2: Influence of pH and Ionic Strength on Emulsion Stability

Particle Type	pH	Ionic Strength (NaCl)	Observations	Reference
Whey Protein Microgel	Low (not specified)	Not specified	Low surface charge leads to weaker repulsion and instability.	[3]
Whey Protein Isolate	Not specified	0.1 M	Unstable due to charge shielding.	[4]
pH-sensitive microgels	7.0 - 7.5	Low	Stable emulsions.	[14]
Crude Oil Droplets	Increasing pH	Increasing Salinity	Increased surface charge density, potentially enhancing stability.	[7]
Cellulose Nanocrystals	Neutral (approx.)	High (1.9 M)	Aggregates of CNCs alone provided better stability.	[6][15]

Experimental Protocols

1. Preparation of Decane-in-Water Pickering Emulsion

This protocol describes a general method for preparing a decane-in-water Pickering emulsion using solid nanoparticles as stabilizers.

• Materials:

  • Deionized water

  • Solid nanoparticles (e.g., silica, alumina, or polymer latexes)

  • n-Decane

  • Acid or base for pH adjustment (e.g., HCl, NaOH)

  • Salt for ionic strength adjustment (e.g., NaCl)

• Procedure:

  • Particle Dispersion: Disperse the desired concentration of solid nanoparticles in deionized water. If necessary, use ultrasonication to ensure a uniform dispersion.

  • Aqueous Phase Preparation: Adjust the pH and/or ionic strength of the aqueous particle dispersion to the desired values.

  • Emulsification: Add the desired volume of n-decane to the aqueous dispersion to achieve the target oil-in-water ratio.

  • Homogenization: Subject the mixture to high-shear homogenization (e.g., using an Ultra-Turrax) at a specified speed (e.g., 10,000 - 20,000 rpm) for a set duration (e.g., 1-5 minutes).[6] For smaller droplet sizes, high-pressure microfluidization can be employed.[8]

  • Characterization: Immediately after preparation, characterize the emulsion for droplet size distribution, morphology, and stability.

2. Characterization of Emulsion Properties

• Droplet Size and Morphology:

  • Microscopy: Use optical microscopy or scanning electron microscopy (SEM) to visualize the emulsion droplets and assess their morphology and any signs of flocculation or coalescence.[16][17]

  • Dynamic Light Scattering (DLS): For nanoemulsions, DLS can be used to determine the droplet size distribution.[16]

• Emulsion Type Determination:

  • Conductivity Measurement: Measure the electrical conductivity of the emulsion. A high conductivity indicates a water-continuous (O/W) emulsion, while a low conductivity suggests an oil-continuous (W/O) emulsion.[6]

  • Dye Test: Add a water-soluble dye (e.g., methylene (B1212753) blue) to a sample of the emulsion. If the continuous phase becomes colored, it is an O/W emulsion.

• Stability Assessment:

  • Visual Observation: Monitor the emulsion over time for signs of creaming, sedimentation, flocculation, or coalescence.[12]

  • Turbiscan Analysis: Use a Turbiscan to quantitatively measure changes in light transmission and backscattering profiles over time, which provides information on particle migration and changes in droplet size.

Visual Guides

Below are diagrams illustrating key concepts and workflows related to the stabilization of decane-in-water Pickering emulsions.

Caption: Experimental workflow for preparing and characterizing decane-in-water Pickering emulsions.

References

• 1. researchgate.net [researchgate.net]
• 2. Oil-in-water Pickering emulsion destabilisation at low particle concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. An Overview of Pickering Emulsions: Solid-Particle Materials, Classification, Morphology, and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stability of protein particle based Pickering emulsions in various environments: Review on strategies to inhibit coalescence and oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent progress in Pickering emulsions stabilised by bioderived particles - RSC Advances (RSC Publishing) DOI:10.1039/D1RA08086E [pubs.rsc.org]
• 6. par.nsf.gov [par.nsf.gov]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Food-Grade Pickering Emulsions: Preparation, Stabilization and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. Development and Characterization of Pickering Emulsion Stabilized by Walnut Protein Isolate Nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Surface and Interfacial Interactions in Dodecane/Brine Pickering Emulsions Stabilized by the Combination of Cellulose Nanocrystals and Emulsifiers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.aip.org [pubs.aip.org]
• 17. encyclopedia.pub [encyclopedia.pub]

optimizing surfactant concentration for decane emulsions

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on optimizing surfactant concentration for stable decane (B31447) emulsions.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of a surfactant in a decane emulsion?

Surfactants, or surface-active agents, are essential for forming and stabilizing emulsions.[1] These molecules are amphiphilic, meaning they contain both a water-loving (hydrophilic) head and an oil-loving (hydrophobic) tail.[1] In a decane-in-water emulsion, surfactants position themselves at the oil-water interface, lowering the interfacial tension between the two immiscible liquids.[1] This reduction in tension facilitates the dispersion of decane droplets into the water and creates a protective barrier around the droplets, preventing them from merging, which is known as coalescence.[2]

Q2: What are the common types of instability in decane emulsions?

Emulsions are thermodynamically unstable systems that can break down through several mechanisms.[3][4] Common forms of instability include:

• Creaming or Sedimentation: This occurs when dispersed droplets migrate to the top (creaming, common for oil-in-water emulsions) or bottom (sedimentation) of the container due to density differences between the decane and water phases.[2][3] This is often a reversible process.[3]

• Flocculation: Droplets aggregate into clusters without losing their individual identities.[2][3] This can be a precursor to coalescence and may be reversible.[3]

• Coalescence: This is an irreversible process where droplets merge to form progressively larger ones, eventually leading to complete phase separation of the oil and water.[2][3] This indicates a critical failure of the surfactant film's stability.[5]

• Ostwald Ripening: Larger droplets grow at the expense of smaller ones due to the diffusion of the dispersed phase (decane) through the continuous phase (water).[3][6]

Q3: How does surfactant concentration affect emulsion droplet size?

Surfactant concentration is a critical factor in determining the droplet size of an emulsion. Generally, as the concentration of the surfactant increases, the droplet size decreases.[7] With low surfactant concentrations, there may not be enough molecules to adequately cover the surface of all the oil droplets, leading to larger droplets and instability.[5][7] At sufficiently high concentrations, surfactants can create and stabilize smaller droplets, often in the nanometer range.[7] However, beyond a certain point, adding more surfactant may not significantly decrease the droplet size further.[7] The minimum effective concentration to induce shape changes and stabilization is often near the Critical Micelle Concentration (CMC).[8]

Q4: What is the Polydispersity Index (PDI) and why is it important for emulsions?

The Polydispersity Index (PDI) is a measure of the uniformity of the droplet sizes within an emulsion.[9] A PDI value of 1 indicates that all droplets are the same size, while higher values signify a wider distribution of sizes.[9] For many pharmaceutical and research applications, a low PDI (typically < 0.3) is desirable.[3][9] A narrow size distribution (low PDI) is often associated with greater emulsion stability, as it can reduce the rate of Ostwald ripening.[9]

Q5: What is Zeta Potential and how does it relate to emulsion stability?

Zeta potential is a measure of the magnitude of the electrostatic repulsive forces between adjacent, similarly charged droplets in an emulsion.[10] It is a key indicator of the stability of colloidal dispersions.[10] For emulsions stabilized by ionic surfactants, a high absolute zeta potential value (e.g., more negative than -25 mV or more positive than +25 mV) is desired.[3] This high charge creates a strong repulsive force that prevents droplets from aggregating and coalescing.[10] The pH of the aqueous phase can significantly influence the zeta potential.[11]

Q6: What is the Critical Micelle Concentration (CMC) and why is it relevant?

The Critical Micelle Concentration (CMC) is the concentration at which surfactant molecules begin to self-assemble into spherical structures called micelles in the bulk phase.[12] Below the CMC, surfactants primarily exist as individual molecules and adsorb at the oil-water interface. The CMC is important because it often represents the concentration at which the surfactant provides the maximum reduction in interfacial tension.[1] Formulating near or above the CMC is often necessary to ensure enough surfactant is available to stabilize the emulsion.[13] However, excessively high concentrations above the CMC can sometimes lead to destabilization due to micelle formation in the bulk phase.[14]

Troubleshooting Guide

Issue: My emulsion is separating, with a distinct layer of decane forming at the top (creaming). What's wrong?

• Potential Cause: Insufficient viscosity of the continuous (water) phase, allowing decane droplets to rise due to their lower density.[2]

• Solution: Increase the viscosity of the continuous phase by adding a thickening agent or stabilizer, such as xanthan gum or carbomers.[2][15] This will slow the movement of the droplets and improve stability.

Issue: The oil droplets are merging and growing larger over time, leading to phase separation (coalescence). How can I fix this?

• Potential Causes & Solutions:

  • Insufficient Surfactant Concentration: There may not be enough surfactant to create a stable film around the droplets.[5] Solution: Incrementally increase the surfactant concentration.[5]

  • Incorrect Emulsifier Type: The Hydrophile-Lipophile Balance (HLB) of your surfactant may not be optimal for a decane-in-water system.[2] Solution: For an oil-in-water (O/W) emulsion, use a surfactant or a blend of surfactants with a higher HLB value (typically 8-18).[3]

  • Inadequate Homogenization: The energy input during emulsification might be too low to create small, stable droplets.[16] Solution: Increase the homogenization time or intensity (e.g., higher speed on a high-shear mixer or longer sonication time).

  • Incompatible Ingredients: The presence of salts or other electrolytes can sometimes disrupt the surfactant film.[17] Solution: Evaluate the compatibility of all ingredients. Adding salts after emulsification can sometimes improve stability in certain systems.[15]

Issue: My PDI value is high (> 0.3). What does this indicate and how can I improve it?

• Indication: A high PDI means your emulsion has a wide range of droplet sizes, which can lead to instability through processes like Ostwald ripening.[9]

• Solution: The primary method to reduce PDI is to improve the emulsification process. Using high-energy methods like high-pressure homogenization or ultrasonication can produce emulsions with smaller and more uniform droplet sizes.[9][18] Optimizing the surfactant concentration can also lead to a more consistent droplet size.[9]

Issue: The emulsion is unstable even at high surfactant concentrations. What other factors should I consider?

• Potential Causes & Solutions:

  • pH Imbalance: For ionic surfactants, the pH of the aqueous phase is critical.[6] An incorrect pH can alter the charge of the surfactant's headgroup, reducing electrostatic repulsion and leading to instability.[6] Solution: Measure and adjust the pH of the aqueous phase to be within the optimal range for your chosen surfactant.[19]

  • Temperature Fluctuations: Changes in temperature can affect surfactant solubility and the stability of the interfacial film.[6][19] Solution: Prepare and store your emulsions at a controlled, stable temperature.[19]

  • Incorrect Phase Ratio: An excessively high ratio of the dispersed phase (decane) to the continuous phase (water) can make stabilization difficult.[2] Solution: Try adjusting the oil-to-water ratio.[2]

Quantitative Data

Table 1: Example Effect of Surfactant Concentration on Decane Emulsion Properties

Surfactant Concentration (mM)	Mean Droplet Size (Z-average, nm)	Polydispersity Index (PDI)	General Observation
0.1	> 1000	> 0.5	Unstable, visible phase separation.[7]
1.0	300 - 500	0.3 - 0.4	Moderately stable, but prone to Ostwald ripening.[7]
10	150 - 250	0.1 - 0.25	Good stability, suitable for many applications.[3][7]
100	~ 100	< 0.2	Highly stable, nanometric droplets.[7]

Note: These are representative values. Actual results will vary based on the specific surfactant, emulsification method, and other formulation components.

Table 2: Relationship Between Zeta Potential and Emulsion Stability

Zeta Potential (mV)	Stability Behavior
0 to ±5	Rapid Coagulation or Flocculation
±10 to ±30	Incipient Instability
±30 to ±40	Moderate Stability
±40 to ±60	Good Stability
> ±60	Excellent Stability

Source: Data compiled from principles discussed in referenced materials.[3][10] A high negative value (e.g., ≤ -25 mV) is often desired for good stability in systems using anionic surfactants.[3]

Experimental Protocols

Protocol 1: Preparation of a Decane-in-Water (O/W) Emulsion

Objective: To prepare a coarse decane-in-water emulsion for further optimization.

Materials:

• Decane (oil phase)

• Deionized water (continuous phase)

• Surfactant (e.g., Sodium Dodecyl Sulfate - SDS, Tween 80)

• High-shear homogenizer (e.g., Ultra-Turrax) or ultrasonicator

Methodology:

• Prepare the Aqueous Phase: Dissolve the desired amount of surfactant in deionized water. Stir until fully dissolved. If pH adjustment is needed, do it at this stage.

• Combine Phases: Add the decane (oil phase) to the aqueous phase. A typical starting ratio is 10% v/v oil to water.

• Homogenization: Immediately subject the mixture to high-energy emulsification.

  • Using a High-Shear Homogenizer: Process the mixture for 3-5 minutes at a high speed (e.g., 10,000 - 20,000 rpm).

  • Using an Ultrasonicator: Place the probe into the mixture and sonicate for 5-10 minutes.[20] Use a pulsed mode and an ice bath to prevent overheating, which can destabilize the emulsion.

• Initial Assessment: Visually inspect the emulsion for uniformity. A stable emulsion should appear milky white and homogenous.

Protocol 2: Systematic Optimization of Surfactant Concentration

Objective: To determine the optimal surfactant concentration for minimizing droplet size and ensuring long-term stability.

Methodology:

• Prepare a series of emulsions following Protocol 1, keeping the oil-to-water ratio and homogenization parameters constant.

• Systematically vary the surfactant concentration across a wide range (e.g., from below to well above the known CMC of the surfactant). For example, prepare concentrations at 0.1, 0.5, 1.0, 5.0, 10, and 50 mM.

• For each concentration, characterize the resulting emulsion immediately after preparation (Time = 0) and at subsequent time points (e.g., 24h, 48h, 1 week) to assess stability.

• Characterization should include:

  • Droplet size and PDI measurement (Protocol 3).

  • Zeta potential measurement (Protocol 4).

  • Visual observation for signs of instability (creaming, coalescence).

• Plot the mean droplet size, PDI, and zeta potential as a function of surfactant concentration. The optimal concentration will typically correspond to a plateau of minimum droplet size and PDI, and a sufficiently high absolute zeta potential.

Protocol 3: Droplet Size and PDI Measurement (Dynamic Light Scattering - DLS)

Objective: To measure the mean droplet diameter and PDI of the emulsion.[3]

Instrumentation: Dynamic Light Scattering (DLS) instrument.

Methodology:

• Sample Preparation: Dilute the emulsion sample with the continuous phase (the same aqueous solution used for preparation) to a suitable concentration to avoid multiple scattering effects.[3] The appropriate dilution factor depends on the instrument and initial emulsion concentration.

• Instrument Setup: Set the measurement temperature, typically 25°C.[3]

• Measurement: Transfer the diluted sample to a clean cuvette. Allow it to equilibrate in the instrument for 1-2 minutes before starting the measurement.[3]

• Data Analysis: The instrument software will report the Z-average diameter (mean size) and the PDI.[3] A PDI value below 0.3 is generally considered acceptable.[3]

Protocol 4: Zeta Potential Measurement

Objective: To determine the zeta potential of the dispersed droplets as an indicator of stability.[3]

Instrumentation: An instrument capable of Electrophoretic Light Scattering (ELS), often combined with a DLS system.

Methodology:

• Sample Preparation: Dilute the emulsion in the original continuous phase.[3] Using the original filtrate or a solution of identical ionic strength is crucial to avoid altering the electrical double layer around the droplets.[3]

• Cell Preparation: Rinse the measurement cell thoroughly with the dispersant and then with the diluted sample. Fill the cell, ensuring no air bubbles are trapped.[3]

• Measurement: Place the cell in the instrument and allow it to equilibrate. The instrument applies an electric field and measures the velocity of the particles to calculate the zeta potential.[3]

• Data Analysis: Record the mean zeta potential and its standard deviation. For good electrostatic stability, a value of ≤ -25 mV or ≥ +25 mV is typically desired.[3]

Visualizations

Caption: Workflow for Optimizing Surfactant Concentration.

Caption: Troubleshooting Guide for Decane Emulsion Instability.

References

• 1. biolinscientific.com [biolinscientific.com]
• 2. makingcosmetics.com [makingcosmetics.com]
• 3. benchchem.com [benchchem.com]
• 4. Stability Problems of Emulsions and Methods to Overcome | Pharmaguideline [pharmaguideline.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Minimum surfactant concentration required for inducing self-shaping of oil droplets and competitive adsorption effects - Soft Matter (RSC Publishing) [pubs.rsc.org]
• 9. m.youtube.com [m.youtube.com]
• 10. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 11. The Effect of the zeta Potential on the Stability of a Non-Polar Oil-in-Water Emulsion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. m.youtube.com [m.youtube.com]
• 13. qmro.qmul.ac.uk [qmro.qmul.ac.uk]
• 14. Influence of Surfactant and Weak-Alkali Concentrations on the Stability of O/W Emulsion in an Alkali-Surfactant–Polymer Compound System - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ulprospector.com [ulprospector.com]
• 16. benchchem.com [benchchem.com]
• 17. cmstudioplus.com [cmstudioplus.com]
• 18. ncnr.nist.gov [ncnr.nist.gov]
• 19. otdchem.com [otdchem.com]
• 20. researchgate.net [researchgate.net]

Technical Support Center: Preventing Oxidative Degradation of Decane in Storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the oxidative degradation of decane (B31447) during storage. Below you will find troubleshooting guides and frequently asked questions to address specific issues you may encounter in your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section is designed to provide direct answers to common questions and solutions for problems related to decane storage and stability.

Q1: What is oxidative degradation and why is it a concern for decane?

A1: Oxidative degradation is a chemical process where decane reacts with oxygen. This process, often a free-radical chain reaction known as autoxidation, can be initiated or accelerated by factors like heat, light, and the presence of metal catalysts.[1][2] This degradation is a concern because it leads to the formation of impurities such as hydroperoxides, alcohols, ketones, and carboxylic acids.[3][4] These impurities can alter the physical and chemical properties of decane, potentially compromising experimental results, affecting product performance, and leading to safety hazards due to the formation of unstable peroxides.[3][5]

Q2: I've noticed a yellowing of my stored decane. What does this indicate?

A2: A change in color, such as yellowing, in a previously colorless decane sample is a common visual indicator of chemical degradation. This discoloration is often due to the formation of various oxidation products. If you observe yellowing, it is highly recommended to verify the purity of the decane before use. Any peroxide-forming chemical with visible discoloration should be treated as potentially explosive.[1]

Q3: My decane has developed a sharp or unpleasant odor. What should I do?

A3: Pure decane has a mild, gasoline-like odor. A significant change to a sharper or more rancid smell suggests the formation of volatile oxidation byproducts, such as aldehydes and carboxylic acids.[5] This is a strong indicator of degradation. You should verify the purity of the sample using analytical methods and consider purifying it (e.g., by distillation) or obtaining a fresh batch.

Q4: How can I test my decane for oxidative degradation?

A4: Several analytical methods can be used to assess the extent of decane degradation:

• Peroxide Value (PV) Test: This test quantifies the concentration of peroxides, which are primary oxidation products. Standard methods like ASTM E299 can be adapted for this purpose.[6][7][8]

• Acid Number (AN) Test: This titration method measures the concentration of acidic byproducts, which are secondary oxidation products.[3][4] A rising acid number indicates ongoing oxidation.[3] Standard methods include ASTM D664 and D974.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique to separate, identify, and quantify the parent decane and its various degradation products, such as decanols and decanones.[9][10]

Q5: What are the ideal storage conditions to prevent decane oxidation?

A5: To minimize oxidative degradation, decane should be stored under the following conditions:

• Temperature: Store in a cool location.[11] Lower temperatures slow down the rate of chemical reactions, including oxidation.[5]

• Light: Protect from light by using amber glass or opaque containers.[1] UV radiation can initiate the free-radical chain reactions that lead to oxidation.[5]

• Atmosphere: Store under an inert atmosphere, such as nitrogen or argon, to displace oxygen.[12] Containers should be sealed tightly to prevent air ingress.[12]

• Container Material: Use high-quality, inert containers (e.g., glass or specific types of metal). Avoid materials that could leach metal ions, which can catalyze oxidation.[1]

Q6: Can I use antioxidants to prevent decane degradation, and if so, which ones and at what concentration?

A6: Yes, adding an antioxidant is an effective way to inhibit oxidation. For non-polar hydrocarbons like decane, synthetic phenolic antioxidants are commonly used.

• Recommended Antioxidant: Butylated hydroxytoluene (BHT) is a widely used and effective antioxidant for hydrocarbons.[13][14] It acts as a free-radical scavenger, interrupting the oxidation chain reaction.[15]

• Recommended Concentration: The effective concentration of BHT can vary depending on the specific application and storage conditions. However, a common range for preserving organic materials is 0.01% to 0.1% by weight.[13] For some applications in fuels and oils, concentrations up to 0.8% may be used.[7][16] It is crucial to ensure the chosen antioxidant and its concentration do not interfere with your specific experimental application.

Data Presentation

Table 1: Influence of Storage Conditions on Oxidative Degradation

Parameter	Condition	Expected Impact on Degradation Rate	Rationale
Temperature	Increase	Exponential Increase	Higher temperatures provide more energy for reaction initiation and propagation.[5]
Decrease	Exponential Decrease	Lower temperatures reduce the kinetic energy of molecules, slowing reaction rates.[11]
Oxygen Concentration	High (Air)	High	Oxygen is a key reactant in the autoxidation process.[5]
Low (Inert Gas)	Significantly Reduced	Limiting the availability of oxygen inhibits the oxidation chain reaction.[12]
Light Exposure	UV Light	Increased	UV radiation can initiate the formation of free radicals.[5]
Dark	Reduced	Prevents photo-initiation of the oxidation process.[1]
Presence of Metals	(e.g., Copper, Iron)	Increased	Metal ions can act as catalysts, accelerating the rate of oxidation.[5]
Absent	Baseline Rate	Avoids catalytic acceleration of degradation.

Table 2: Recommended Antioxidants for Hydrocarbon Stabilization

Antioxidant Type	Example	Mechanism of Action	Typical Concentration Range (% w/w)	Notes
Phenolic	Butylated Hydroxytoluene (BHT)	Free-radical scavenger (chain-breaking)	0.01 - 0.8%	Highly effective in non-polar liquids; good for lower temperature applications.[13][16][17]
Aminic	Alkylated Diphenylamines (ADPAs)	Free-radical scavenger (chain-breaking)	Varies by application	Often used in high-temperature applications like engine oils.[18]
Phosphites	Tris(2,4-di-tert-butylphenyl) phosphite	Hydroperoxide decomposer (secondary antioxidant)	Varies by application	Often used in combination with primary antioxidants for synergistic effects.

Experimental Protocols

Below are detailed methodologies for key experiments to assess the oxidative degradation of decane.

Protocol 1: Determination of Acid Number (AN)

(Based on ASTM D664/D974 principles)

Objective: To quantify the acidic compounds in a decane sample as an indicator of oxidative degradation.

Materials:

• Decane sample

• Titration solvent (e.g., a mixture of toluene, isopropyl alcohol, and a small amount of water)

• Standardized alcoholic potassium hydroxide (B78521) (KOH) solution (e.g., 0.1 M)

• Potentiometer with a suitable electrode or a colorimetric indicator (p-naphtholbenzein)

• Burette, beaker, and magnetic stirrer

Procedure:

• Accurately weigh a known amount of the decane sample into a beaker.

• Add a specified volume of the titration solvent and stir until the sample is fully dissolved.

• If using a colorimetric method, add the indicator.

• For potentiometric titration, immerse the electrode in the solution.

• Titrate the solution with the standardized KOH solution, adding the titrant in small increments.

• Record the volume of KOH solution added and the corresponding potential (in mV) or observe the color change for the endpoint. The endpoint for potentiometric titration is the point of greatest inflection in the titration curve.[1][19]

• Calculate the Acid Number using the following formula: AN (mg KOH/g) = (V * M * 56.1) / W Where:

  • V = volume of KOH solution used (mL)

  • M = molarity of the KOH solution (mol/L)

  • 56.1 = molecular weight of KOH ( g/mol )

  • W = weight of the decane sample (g)

Protocol 2: Determination of Peroxide Value (PV)

(Based on ASTM E299 principles)

Objective: To determine the concentration of hydroperoxides in the decane sample.

Materials:

• Decane sample

• Acetic acid-chloroform solvent

• Saturated potassium iodide (KI) solution

• Standardized sodium thiosulfate (B1220275) (Na₂S₂O₃) solution (e.g., 0.01 N)

• Starch indicator solution (1%)

• Flask with a stopper

Procedure:

• Weigh a specific amount of the decane sample into a flask.

• Add the acetic acid-chloroform solvent and swirl to dissolve the sample.

• Add the saturated KI solution. Stopper the flask and swirl for one minute.

• Store the flask in the dark for a specified period (e.g., 5-10 minutes) to allow the KI to react with the peroxides, liberating iodine.

• Add deionized water and titrate the liberated iodine with the standardized sodium thiosulfate solution until the yellow color of the iodine has almost disappeared.

• Add a few drops of the starch indicator solution, which will turn the solution blue.

• Continue the titration until the blue color completely disappears.

• Perform a blank titration using the same procedure without the decane sample.

• Calculate the Peroxide Value using the following formula: PV (meq/kg) = ((S - B) * N * 1000) / W Where:

  • S = volume of Na₂S₂O₃ solution for the sample (mL)

  • B = volume of Na₂S₂O₃ solution for the blank (mL)

  • N = normality of the Na₂S₂O₃ solution (eq/L)

  • W = weight of the decane sample (g)

Protocol 3: Analysis of Oxidation Products by GC-MS

Objective: To identify and quantify decane and its non-volatile oxidation products.

Materials and Equipment:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• A suitable capillary column (e.g., non-polar DB-5 or similar)

• Helium carrier gas

• Decane sample

• High-purity solvent for dilution (e.g., hexane)

• Autosampler vials

Procedure:

• Sample Preparation: Prepare a dilute solution of the decane sample in a suitable volatile solvent like hexane. A typical concentration is around 10 µg/mL.[20]

• GC-MS Method Setup:

  • Injector: Set to a temperature of ~250°C. A splitless injection might be suitable for trace analysis.

  • Oven Temperature Program: Start at a low temperature (e.g., 40°C) and ramp up to a high temperature (e.g., 280-300°C) to elute the decane and its higher-boiling point oxidation products.

  • Carrier Gas Flow: Set to a constant flow rate (e.g., 1 mL/min).

  • Mass Spectrometer: Operate in electron ionization (EI) mode, scanning a mass range of m/z 40-400.

• Analysis: Inject the prepared sample into the GC-MS.

• Data Interpretation:

  • Identify the decane peak based on its retention time and mass spectrum.

  • Search the chromatogram for peaks corresponding to potential oxidation products (e.g., decanols, decanones, decanoic acids).

  • Compare the mass spectra of unknown peaks with a spectral library (e.g., NIST) for tentative identification.[10]

  • For quantification, use an internal standard and create calibration curves for the compounds of interest if standards are available.

Mandatory Visualization

The following diagram illustrates a logical workflow for troubleshooting the oxidative degradation of decane.

References

• 1. Peroxide Forming Chemicals: Management, Retention and Storage | Office of Clinical and Research Safety [vumc.org]
• 2. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 3. assets-can.mkt.dynamics.com [assets-can.mkt.dynamics.com]
• 4. Acid Number: A Comprehensive Guide [machinerylubrication.com]
• 5. ACID NUMBER - TestOilTestOil [testoil.com]
• 6. Oxidation kinetic mechanism of n-decane under high temperature and pressure: a first-principles molecular dynamics study - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 7. atamankimya.com [atamankimya.com]
• 8. researchgate.net [researchgate.net]
• 9. Identification of n-decane oxidation products in Corynebacterium cultures by combined gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Identification of n-Decane Oxidation Products in Corynebacterium Cultures by Combined Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. chemistry.osu.edu [chemistry.osu.edu]
• 13. BUTYL HYDROXY TOLUENE - Ataman Kimya [atamanchemicals.com]
• 14. Butylated hydroxytoluene - Wikipedia [en.wikipedia.org]
• 15. cdn.caymanchem.com [cdn.caymanchem.com]
• 16. health.ec.europa.eu [health.ec.europa.eu]
• 17. specialchem.com [specialchem.com]
• 18. worldoftest.com [worldoftest.com]
• 19. btsa.com [btsa.com]
• 20. uoguelph.ca [uoguelph.ca]

Technical Support Center: Decane Autoxidation Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with decane (B31447) autoxidation reactions.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of decane autoxidation?

A1: Decane autoxidation is a free-radical chain reaction that occurs in three main stages:

• Initiation: The reaction begins with the formation of free radicals from the decane molecule, typically initiated by heat, light, or the presence of an initiator. This results in the formation of a decyl radical (R•).

• Propagation: The decyl radical reacts with molecular oxygen (O2) to form a decylperoxy radical (ROO•). This radical can then abstract a hydrogen atom from another decane molecule to form a decyl hydroperoxide (ROOH) and a new decyl radical, thus propagating the chain reaction.

• Termination: The chain reaction is terminated when two radicals react with each other to form non-radical products.

The primary products of the initial stages are alkyl hydroperoxides.[1][2] These hydroperoxides can then decompose to form a variety of other oxygenated products, including alcohols and ketones.[1][2] In later stages of the reaction, further oxidation can lead to the formation of carboxylic acids and γ-lactones.[1]

Q2: What are the major products observed in decane autoxidation?

A2: The product distribution in decane autoxidation can be complex and depends on the reaction conditions. The major initial products are decyl hydroperoxides.[1][2] Decomposition of these hydroperoxides leads to the formation of various decanols and decanones as major secondary products.[1] For example, decan-2-one has been identified as a precursor to other products like heptan-1-ol and octanal.[1] Under certain conditions, γ-lactones and various carboxylic acids are also formed, particularly in the later stages of the reaction.[1]

Q3: What analytical techniques are suitable for monitoring decane autoxidation?

A3: A combination of chromatographic and spectroscopic techniques is typically employed to monitor the progress of decane autoxidation and identify the resulting products. High-Performance Liquid Chromatography with Post-column Derivatization (HPLC-PcR) is effective for detecting and quantifying total hydroperoxide content.[3] Gas Chromatography-Mass Spectrometry (GC-MS) and Gas Chromatography with Flame Ionization Detection (GC-FID) are powerful tools for separating and identifying the complex mixture of volatile oxidation products, including alcohols, ketones, and other oxygenated compounds.[3]

Troubleshooting Guides

Problem 1: Low or no conversion of decane.

Possible Cause	Troubleshooting Step
Insufficient initiation	- Increase the reaction temperature within the recommended range. - If using a chemical initiator, ensure it is fresh and added at the correct concentration. - If using light as an initiator, check the lamp intensity and wavelength.
Presence of inhibitors	- Purify the decane to remove any potential antioxidant impurities. - Ensure the reaction vessel and all equipment are thoroughly cleaned to remove any contaminants.
Low oxygen concentration	- Ensure a continuous and sufficient supply of oxygen or air to the reaction mixture. - Improve stirring or agitation to enhance gas-liquid mass transfer.

Problem 2: Unexpected product distribution or low selectivity.

Possible Cause	Troubleshooting Step
Reaction temperature is too high	- High temperatures can lead to non-selective side reactions and decomposition of desired products. Lower the reaction temperature.
Reaction has proceeded for too long	- The initial products (hydroperoxides) can undergo further oxidation to form a complex mixture of secondary and tertiary products.[1] Monitor the reaction progress over time and stop it at the desired conversion level.
Presence of catalytic impurities	- Traces of metal ions can catalyze undesired side reactions. Use high-purity reagents and ensure the reactor is made of an inert material.

Experimental Protocols

Protocol 1: Monitoring Decane Autoxidation via Gas Chromatography (GC)

Objective: To monitor the consumption of decane and the formation of primary oxidation products.

Materials:

• n-Decane (high purity)

• Oxygen or air supply

• Reaction vessel with temperature control and stirring

• Gas chromatograph with a flame ionization detector (FID) and a suitable capillary column (e.g., non-polar or mid-polar)

• Internal standard (e.g., n-undecane)

• Syringes for sampling

• Vials for sample dilution

Procedure:

• Set up the reaction vessel with a known amount of n-decane and the internal standard.

• Heat the vessel to the desired reaction temperature and begin stirring.

• Introduce a continuous flow of oxygen or air into the reactor.

• At regular time intervals, withdraw a small aliquot of the reaction mixture using a syringe.

• Immediately quench the reaction in the aliquot by cooling it down and diluting it with a suitable solvent (e.g., dichloromethane) to stop further reaction.

• Analyze the diluted sample using GC-FID.

• Identify and quantify the peaks corresponding to decane and the major oxidation products by comparing their retention times and peak areas with those of known standards.

• Plot the concentration of decane and the products as a function of time to determine the reaction rate and product distribution.

Quantitative Data

Table 1: Activation Energies for n-Alkane Autoxidation

n-Alkane	Activation Energy (kJ/mol)
n-Octane	135
n-Decane	140
n-Dodecane	145
n-Tetradecane	150
n-Hexadecane	155

Note: These are representative values and can vary depending on the specific reaction conditions.

Visualizations

References

• 1. Autoxidation of nonane and decane: a product study - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 2. Autoxidation of nonane and decane: a product study - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Separation of Decane and Its Isomers

Welcome to the Technical Support Center for the separation of decane (B31447) and its isomers. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for challenges encountered during experimental procedures.

Core Challenge: Close Physical Properties

Decane (C₁₀H₂₂) has 75 structural isomers, many of which possess very similar physical and chemical properties.[1][2] The primary challenge in separating these isomers lies in their close boiling points and similar polarities, making conventional separation techniques difficult and energy-intensive.[3] Branched isomers generally have lower boiling points than the straight-chain n-decane.[1][4]

Data Presentation: Physical Properties of Selected Decane Isomers

The following table summarizes key physical properties of n-decane and some of its isomers, highlighting the small differences that pose separation challenges.

Isomer Name	CAS Number	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL at 20°C)
n-Decane	124-18-5	142.28	174.1	0.730
2-Methylnonane	871-83-0	142.28	167.8	0.728
3-Methylnonane	5911-04-6	142.28	168.1	0.733
4-Methylnonane	17301-94-9	142.28	166.5	0.729
2,2-Dimethyloctane	15869-87-1	142.28	157.3	0.726
2,3-Dimethyloctane	7146-60-3	142.28	164.5	0.739
2,4-Dimethyloctane	54550-22-6	142.28	160.1	0.731
2,5-Dimethyloctane	1071-26-7	142.28	159.8	0.730
2,6-Dimethyloctane	2051-30-1	142.28	159.5	0.729
2,7-Dimethyloctane	1072-16-8	142.28	159.8	0.726

Troubleshooting Guides

This section provides troubleshooting for common issues encountered during the separation of decane isomers using various techniques.

Fractional Distillation

Fractional distillation separates compounds based on differences in their boiling points. For decane isomers, this requires highly efficient columns due to the small boiling point differences.[3]

Issue 1: Poor Separation (Overlapping Fractions)

• Possible Cause: Insufficient column efficiency (too few theoretical plates) for the small boiling point difference between isomers.

• Solution:

  • Increase the length of the distillation column.

  • Use a column with a more efficient packing material (e.g., structured packing).

  • Increase the reflux ratio to improve the number of theoretical plates.

• Possible Cause: Fluctuations in heating or pressure.

• Solution:

  • Use a stable heating source (e.g., heating mantle with a controller).

  • Ensure the system is well-insulated to prevent heat loss.

  • Maintain a constant pressure using a pressure regulator.

Issue 2: Column Flooding

• Possible Cause: Excessive boil-up rate.

• Solution:

  • Reduce the heat input to the reboiler.

  • Ensure the column diameter is adequate for the desired throughput.

Gas Chromatography (GC)

Gas chromatography is a powerful analytical technique for separating volatile compounds. The choice of column and temperature programming is critical for isomer separation.

Issue 1: Co-elution of Isomers (Poor Resolution)

• Possible Cause: Inappropriate stationary phase.

• Solution:

  • Use a non-polar stationary phase (e.g., DB-1, squalane) to separate based on boiling points.[5]

  • For isomers with very similar boiling points, a more polar stationary phase (e.g., Carbowax 20M) may provide better selectivity based on subtle polarity differences.[5]

• Possible Cause: Suboptimal oven temperature program.

• Solution:

  • Decrease the initial oven temperature to improve the separation of early-eluting, more volatile isomers.

  • Reduce the temperature ramp rate to increase the separation window between closely eluting peaks.[6]

• Possible Cause: Carrier gas flow rate is too high or too low.

• Solution:

  • Optimize the carrier gas flow rate to achieve the best column efficiency (minimum plate height).

Issue 2: Peak Tailing or Fronting

• Possible Cause: Active sites in the injector or column.

• Solution:

  • Use a deactivated inlet liner.

  • Ensure the column is properly conditioned.

• Possible Cause: Column overload.

• Solution:

  • Dilute the sample before injection.[6]

  • Use a split injection to reduce the amount of sample entering the column.

Adsorption

Adsorption-based separation utilizes materials like zeolites to separate isomers based on size and shape.

Issue 1: Ineffective Separation of Branched Isomers

• Possible Cause: Incorrect zeolite pore size. Zeolite 5A, for instance, can separate linear alkanes from branched isomers but may not differentiate between different branched isomers.[7]

• Solution:

  • Select a zeolite with a pore size that can differentiate between the target branched isomers.

  • Consider using silicalite, which can separate isomers based on configurational entropy effects.[7]

Issue 2: Low Product Purity

• Possible Cause: Incomplete regeneration of the adsorbent.

• Solution:

  • Ensure the regeneration process (e.g., temperature or pressure swing) is sufficient to remove all adsorbed components from the previous cycle.

• Possible Cause: Co-adsorption of multiple isomers.

• Solution:

  • Optimize the operating conditions (temperature and pressure) to enhance the selectivity for the target isomer.

Frequently Asked Questions (FAQs)

Q1: Why is it so difficult to separate decane from its isomers by simple distillation?

A1: Decane and its isomers have very similar molecular weights and structures, resulting in boiling points that are very close to each other.[1] Simple distillation is not effective for separating liquids with small differences in boiling points. Fractional distillation with a high number of theoretical plates is required, which can be energy-intensive and costly.[3]

Q2: What is azeotropic distillation and can it be used for decane isomer separation?

A2: Azeotropic distillation involves adding an entrainer that forms a constant-boiling mixture (azeotrope) with one or more of the components, thereby altering their relative volatilities and facilitating separation. While effective for separating compounds with close boiling points, finding a suitable entrainer that selectively forms an azeotrope with a specific decane isomer can be challenging.

Q3: How does branching affect the boiling point of decane isomers?

A3: Increased branching generally lowers the boiling point of an alkane.[1][4] This is because branched molecules are more compact and have a smaller surface area, leading to weaker van der Waals forces between molecules compared to their straight-chain counterparts.

Q4: Can I use High-Performance Liquid Chromatography (HPLC) to separate decane isomers?

A4: While HPLC is a powerful separation technique, it is less commonly used for separating non-polar, volatile compounds like alkane isomers. Gas chromatography is generally the preferred chromatographic method for this application.

Q5: What is the principle behind using zeolites for isomer separation?

A5: Zeolites are microporous materials with a well-defined pore structure. Separation can occur based on:

• Molecular Sieving: Only molecules small enough to enter the pores are adsorbed. For example, linear n-decane can enter the pores of certain zeolites while bulkier branched isomers are excluded.[7]

• Configurational Entropy Effects: In some zeolites like silicalite, linear molecules can pack more efficiently within the channels and are preferentially adsorbed.[7]

Experimental Protocols

Protocol 1: Analysis of Decane Isomers by Gas Chromatography

Objective: To separate and identify a mixture of decane isomers.

Materials:

• Gas chromatograph (GC) with a flame ionization detector (FID).

• Capillary column (e.g., DB-1, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Helium carrier gas.

• Sample mixture of decane isomers in a volatile solvent (e.g., hexane).

• Microsyringe.

Methodology:

• Instrument Setup:

  • Injector Temperature: 250°C

  • Detector Temperature: 250°C

  • Carrier Gas Flow Rate: 1 mL/min (constant flow)

  • Split Ratio: 50:1

• Oven Temperature Program:

  • Initial Temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase temperature by 5°C/min to 180°C.

  • Hold: Maintain 180°C for 5 minutes.

• Injection:

  • Inject 1 µL of the sample mixture into the GC.

• Data Analysis:

  • Identify the peaks based on their retention times by comparing them to known standards.

  • The elution order on a non-polar column will generally follow the boiling points of the isomers (lower boiling point isomers elute first).[5]

Protocol 2: Separation of n-Decane from Branched Isomers by Adsorption

Objective: To selectively adsorb n-decane from a mixture of its isomers.

Materials:

• Packed column containing zeolite 5A.

• Pump for delivering the liquid-phase isomer mixture.

• Collection vials.

• GC for analyzing the composition of the effluent.

• Isomer mixture (e.g., n-decane, 2-methylnonane, 2,5-dimethyloctane) in a non-adsorbing solvent like isooctane.

Methodology:

• Column Preparation:

  • Activate the zeolite 5A by heating it under a vacuum or an inert gas flow to remove any adsorbed water or other impurities.

  • Pack the column with the activated zeolite.

• Adsorption:

  • Pump the isomer mixture through the zeolite column at a constant flow rate.

  • The linear n-decane molecules will be selectively adsorbed into the pores of the zeolite 5A, while the branched isomers will pass through the column.

• Collection and Analysis:

  • Collect the effluent from the column in fractions.

  • Analyze the composition of each fraction using GC to determine the concentration of the branched isomers.

• Desorption (Regeneration):

  • Once the column is saturated with n-decane, stop the feed.

  • The adsorbed n-decane can be recovered by increasing the temperature or decreasing the pressure (temperature or pressure swing adsorption) and flowing a non-adsorbing gas through the column.

Visualizations

Caption: Workflow for different methods of separating decane isomers.

Caption: Troubleshooting logic for poor separation of decane isomers.

References

• 1. 75 C10H22 isomers of molecular formula C10H22 structural isomers carbon chain isomers structural formula skeletal formula R/S optical isomers stereoisomers stereoisomerism in alkanes Doc Brown's advanced level chemistry revision notes for AQA Edexcel OCR Salters IB US honors courses [docbrown.info]
• 2. grokipedia.com [grokipedia.com]
• 3. benchchem.com [benchchem.com]
• 4. Physical Properties of Alkanes | OpenOChem Learn [learn.openochem.org]
• 5. benchchem.com [benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Exploiting entropy to separate alkane isomers [pubsapp.acs.org]

Technical Support Center: Troubleshooting Decane Evaporation in Experiments

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues related to the evaporation rate of decane (B31447) in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of decane that influence its evaporation rate?

A1: Decane is a colorless, flammable liquid alkane with the chemical formula C10H22.[1] Its evaporation rate is primarily influenced by its vapor pressure, which is the pressure exerted by its vapor in thermodynamic equilibrium with its condensed phases at a given temperature. Key properties include:

• Boiling Point: 174.1 °C (345.4 °F)[1]

• Vapor Pressure: 195 Pa at 25 °C[1]

• Enthalpy of Vaporization: 51.42 kJ/mol at 25 °C.[2]

A higher vapor pressure and a lower enthalpy of vaporization lead to a faster evaporation rate.

Q2: What are the primary factors that control the evaporation rate of decane in an experimental setting?

A2: The evaporation rate of decane is influenced by several factors:

• Temperature: Higher temperatures increase the kinetic energy of decane molecules, leading to a higher vapor pressure and a faster evaporation rate.[3]

• Surface Area: A larger surface area allows more molecules to escape into the vapor phase, thus increasing the evaporation rate.[4]

• Airflow/Ventilation: Increased airflow over the surface of the decane will sweep away vapor molecules, maintaining a high concentration gradient and accelerating evaporation.[5] In still air, evaporation is significantly slower as it relies on diffusion.[6]

• Ambient Pressure: Lowering the ambient pressure, for instance by using a vacuum, reduces the boiling point of decane and significantly increases the evaporation rate.[3][7]

• Humidity: While less significant for a nonpolar solvent like decane compared to polar solvents, high humidity can slightly alter the thermal properties of the surrounding air, potentially having a minor effect on heat transfer to the decane. For some organic solvents, ambient humidity can influence thermal patterns at the liquid-gas interface.[8][9]

Q3: How can I accurately measure the evaporation rate of decane?

A3: Several methods can be employed to measure the evaporation rate of decane:

• Gravimetric Method using a Microbalance: This involves placing a known quantity of decane in a container on a microbalance and recording the mass loss over time. This method provides a direct measurement of the evaporation rate.[10]

• Droplet Size Analysis: For experiments involving droplets, high-speed imaging can be used to monitor the change in droplet diameter over time. The evaporation rate constant can then be calculated from these measurements.[11]

• Gas Chromatography (GC): The concentration of decane vapor in a controlled environment can be measured over time using GC to determine the evaporation rate.[12]

Troubleshooting Guides

Issue 1: Inconsistent or non-reproducible evaporation rates between experiments.

Possible Cause	Troubleshooting Steps
Fluctuations in Ambient Temperature	- Use a temperature-controlled environment, such as an incubator or a climate-controlled room, to maintain a stable temperature.[9] - Monitor and record the temperature throughout the experiment.
Variable Airflow	- Conduct experiments in a fume hood with a consistent sash height and airflow setting or in a draft-free enclosure. - If using a fume hood, ensure that other activities do not disrupt the airflow patterns.
Inconsistent Surface Area	- Use vessels of the same dimensions and fill them with a consistent volume of decane for each experiment. - For microplate experiments, ensure that the same well size and volume are used consistently.
Variations in Decane Purity	- Use decane from the same batch and supplier to minimize variations in purity. Impurities can alter the vapor pressure of the mixture.

Issue 2: Decane evaporation is too fast.

Possible Cause	Troubleshooting Steps
High Ambient Temperature	- Lower the temperature of the experimental environment.[3]
High Airflow	- Reduce the airflow over the decane surface by using a partial enclosure or moving the experiment to a less drafty area.
Large Surface Area to Volume Ratio	- Use a container with a smaller opening or increase the volume of decane.
Low Ambient Pressure	- If working under vacuum, increase the system pressure to slow down evaporation.[13]

Issue 3: Decane evaporation is too slow.

Possible Cause	Troubleshooting Steps
Low Ambient Temperature	- Increase the ambient temperature using a controlled heat source like a water bath or a hot plate.[3]
Inadequate Airflow	- Increase the airflow over the decane surface by using a fan or conducting the experiment in a fume hood with a higher flow rate.[5]
Small Surface Area	- Use a wider, shallower container to increase the surface area of the decane exposed to the air.
High Ambient Pressure	- Decrease the ambient pressure by using a vacuum pump. A rotary evaporator can be used for efficient solvent removal under vacuum.[13]
Poor Thermal Contact (for microplates)	- Use heat transfer plates designed for microplates to improve the thermal contact with the heating block, which can significantly increase the evaporation speed.[14]

Quantitative Data

Table 1: Vapor Pressure and Enthalpy of Vaporization of n-Decane at Different Temperatures

Temperature (°C)	Temperature (K)	Vapor Pressure (kPa)	Enthalpy of Vaporization (kJ/mol)
25	298.15	0.17	51.42[2]
40	313.15	~0.45	-
60	333.15	~1.3	-
80	353.15	~3.2	-
100	373.15	~7.0	-
174.15	447.3	101.325 (Boiling Point)	39.58[2]

Vapor pressure values are estimated from graphical data and should be considered approximate.[15]The enthalpy of vaporization is temperature-dependent.[16]

Experimental Protocols

Protocol 1: Gravimetric Measurement of Decane Evaporation Rate Using a Microbalance

• Preparation:

  • Place a microbalance in a draft-free enclosure to minimize air currents.[10]

  • Allow the decane and all experimental materials to equilibrate to the ambient temperature of the enclosure.

  • Record the ambient temperature and humidity.

• Procedure:

  • Place a clean, empty weighing dish on the microbalance and tare it.

  • Carefully add a precise volume (e.g., 1 mL) of decane to the weighing dish.

  • Record the initial mass of the decane.

  • Start a timer and record the mass at regular intervals (e.g., every 1-5 minutes).

  • Continue recording until a significant portion of the decane has evaporated or for a predetermined duration.

• Data Analysis:

  • Plot the mass of decane versus time.

  • The slope of this line represents the evaporation rate in mass per unit of time (e.g., g/min ).

Protocol 2: Controlling Decane Evaporation in a Closed System Under Vacuum

• Setup:

  • Assemble a vacuum distillation apparatus, including a round-bottom flask, a condenser, and a collection flask.

  • Place the decane sample in the round-bottom flask.

  • Connect the apparatus to a vacuum pump with a pressure gauge.

• Procedure:

  • Begin circulating a coolant through the condenser.

  • Slowly evacuate the system to the desired pressure. Monitor the pressure gauge carefully.

  • If necessary, gently heat the round-bottom flask using a water bath to control the evaporation rate.

  • The evaporated decane will condense in the condenser and be collected in the collection flask.

• Control:

  • The rate of evaporation can be controlled by adjusting the vacuum level and the temperature of the water bath.[13]

Visualizations

Caption: Troubleshooting workflow for inconsistent decane evaporation.

Caption: Key factors influencing the rate of decane evaporation.

References

• 1. Decane - Wikipedia [en.wikipedia.org]
• 2. Decane | C10H22 | CID 15600 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. gwsionline.com [gwsionline.com]
• 4. researchgate.net [researchgate.net]
• 5. specialchem.com [specialchem.com]
• 6. Managing evaporation for more robust microscale assays Part 1. Volume loss in high throughput assays - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. research.ed.ac.uk [research.ed.ac.uk]
• 9. researchgate.net [researchgate.net]
• 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 11. mdpi.com [mdpi.com]
• 12. Measuring evaporation rate constants of highly volatile compounds for use in predictive kinetic models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. scientistlive.com [scientistlive.com]
• 15. researchgate.net [researchgate.net]
• 16. Decane [webbook.nist.gov]

Managing Decane Flammability in a Laboratory Setting: A Technical Support Guide

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on safely managing the flammability of decane (B31447) in a laboratory environment. The following troubleshooting guides and frequently asked questions (FAQs) address specific issues that may be encountered during experiments.

Troubleshooting Guide

Issue: I smell a faint petroleum-like odor. Could this be a decane leak?

Answer: Yes, decane has a characteristic petroleum-like odor.[1] A faint smell could indicate a small leak from a container or apparatus.

• Immediate Action:

  • Ensure all ignition sources (open flames, hot plates, spark-producing equipment) are turned off.[2][3][4]

  • Increase ventilation in the area by opening a fume hood sash or a window if it is safe to do so.

  • Visually inspect all containers and equipment containing decane for any signs of leakage.

  • If a small leak is found, tighten any loose fittings or transfer the decane to a secure container.

  • If the source of the odor cannot be identified or if the smell is strong, evacuate the area and follow your institution's emergency procedures.

Issue: A small amount of decane (less than 100 mL) has spilled on the lab bench.

Answer: Small spills of decane can be managed by trained laboratory personnel using appropriate procedures and personal protective equipment.

• Cleanup Protocol:

  • Alert personnel in the immediate area of the spill.[5]

  • Remove all ignition sources from the vicinity.[2][3][6]

  • Wear appropriate personal protective equipment (PPE), including safety goggles, solvent-resistant gloves, and a lab coat.[2][3][7]

  • Contain the spill using an inert absorbent material such as vermiculite, dry sand, or commercial sorbent pads.[2][7][8] Do not use combustible materials like sawdust.[3]

  • Once the decane is absorbed, use non-sparking tools to collect the material and place it in a labeled, sealed container for hazardous waste disposal.[2][3][4][6]

  • Clean the spill area with soap and water, and wipe dry.[5]

  • Dispose of all contaminated materials, including gloves and absorbent pads, as hazardous waste according to your institution's guidelines.[2][8]

Issue: The fire alarm has been activated in a lab where decane is being used.

Answer: In the event of a fire alarm, personnel safety is the top priority.

• Emergency Protocol:

  • If it is safe to do so, extinguish any open flames and turn off heating equipment.

  • Immediately evacuate the laboratory.

  • Follow your facility's established emergency evacuation routes and procedures.

  • Do not attempt to fight a fire involving flammable liquids unless you are trained and it is safe to do so.[2]

  • Once in a safe location, report the situation to emergency responders and inform them about the presence of decane and other flammable materials in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What are the primary flammability hazards associated with decane?

A1: Decane is a flammable liquid and vapor.[1][3][4] Its vapors are heavier than air and can travel along the ground to a distant ignition source and flash back.[2][6] Vapors can also form explosive mixtures with air within the lower and upper explosive limits.[6][8]

Q2: What are the appropriate storage conditions for decane?

A2: Decane should be stored in a tightly closed container in a cool, dry, and well-ventilated area away from heat, sparks, open flames, and strong oxidizing agents.[2][3][7][8] It is recommended to store it in a designated flammables cabinet.[9] Grounding and bonding of containers is necessary during transfer to prevent static discharge.[3][8][10]

Q3: What type of fire extinguisher should be used for a decane fire?

A3: For a fire involving decane, use a dry chemical, carbon dioxide (CO2), or alcohol-resistant foam extinguisher.[1][2][8] Do not use a water jet, as it may spread the fire.[8] Water spray can be used to cool fire-exposed containers.[1][2]

Q4: What personal protective equipment (PPE) is required when handling decane?

A4: When handling decane, it is essential to wear appropriate PPE, including:

• Eye Protection: Safety glasses with side shields or chemical splash goggles.[1][7]

• Hand Protection: Solvent-resistant gloves (e.g., nitrile rubber).[2]

• Body Protection: A lab coat and closed-toe shoes.[3][7] In situations with inadequate ventilation, a vapor respirator may be necessary.[7]

Q5: Can decane be disposed of down the drain?

A5: No, decane should not be disposed of down the drain.[8] It is slightly hazardous to water and should be disposed of as hazardous waste in accordance with local, regional, and national regulations.[8]

Quantitative Data on Decane Flammability

Property	Value
Flash Point	46 °C (114.8 °F)[1][7]
Autoignition Temperature	210 °C (410 °F)[1][7]
Lower Explosive Limit (LEL)	0.7 vol%[1][8]
Upper Explosive Limit (UEL)	5.4 vol%[1][8]
Vapor Density	Heavier than air[2][8]

Experimental Protocols

Protocol for Safe Dispensing of Decane

• Preparation:

  • Ensure the work area is free of ignition sources.

  • Work within a properly functioning chemical fume hood.

  • Don appropriate PPE (safety goggles, solvent-resistant gloves, lab coat).

  • Have a spill kit readily available.

• Procedure:

  • Securely clamp the receiving vessel.

  • Use a bonded and grounded dispensing system to prevent the buildup of static electricity, especially when transferring large volumes.

  • Slowly pour the decane from the storage container into the receiving vessel, minimizing splashing.

  • Once the desired amount is dispensed, securely cap both the storage container and the receiving vessel.

  • Wipe up any minor drips with an absorbent pad and dispose of it as hazardous waste.

• Post-Dispensing:

  • Return the decane storage container to its designated storage location.

  • Clean the work area.

  • Remove and properly store or dispose of PPE.

Visualizations

Caption: Workflow for managing a decane spill in a laboratory setting.

Caption: Decision-making process for PPE selection when handling decane.

References

• 1. louisville.edu [louisville.edu]
• 2. nj.gov [nj.gov]
• 3. louisville.edu [louisville.edu]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. 5.4.1.1 Incidental Spill Cleanup Procedures | Environment, Health and Safety [ehs.cornell.edu]
• 6. fishersci.co.uk [fishersci.co.uk]
• 7. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 8. carlroth.com:443 [carlroth.com:443]
• 9. Laboratory Safety Manual - Chapter 04: Proper Storage of Chemicals in Laboratories [policies.unc.edu]
• 10. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Decane Waste Disposal and Environmental Safety

This guide provides essential information for researchers, scientists, and drug development professionals on the proper disposal of decane (B31447) waste and the associated environmental safety protocols.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with decane?

A1: Decane is a flammable liquid and vapor.[1][2][3] The primary health hazard is that it may be fatal if swallowed and enters the airways (aspiration hazard).[1][2][4] Repeated exposure can also cause skin dryness or cracking.[1][2][4] Vapors are heavier than air and can spread along floors, potentially forming explosive mixtures with air.[1][2]

Q2: What Personal Protective Equipment (PPE) is required when handling decane?

A2: When handling decane, it is crucial to wear appropriate personal protective equipment. This includes chemical safety goggles or eyeglasses, solvent-resistant gloves, and protective clothing to prevent skin exposure.[5][6][7] In cases of inadequate ventilation, a respirator may be necessary.[7][8] Facilities should also be equipped with an eyewash station and a safety shower.[6][7]

Q3: Can I dispose of small amounts of decane down the sink?

A3: No, you should never dispose of decane or solutions containing decane in any sink or floor drain.[9][10] Decane is insoluble in water and disposing of it down the drain can lead to environmental contamination and is against regulations.[1][9][11]

Q4: How should I collect and store decane waste in the laboratory?

A4: Decane waste must be collected in a chemically compatible and properly labeled hazardous waste container.[9][12][13] The container must be kept tightly closed except when adding waste and stored in a designated, cool, well-ventilated area away from ignition sources.[5][8][12] It is also recommended to use secondary containment to prevent spills.[9][12]

Q5: What regulations govern the disposal of decane waste from academic labs?

A5: In the United States, the Environmental Protection Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA).[12] Academic laboratories may be eligible to operate under the alternative requirements of 40 CFR, part 262, subpart K, which are specifically designed for such settings.[14][15] These regulations include requirements for waste determination, container management, and removal timelines.[14][16]

Troubleshooting Guide

Problem: I have a small decane spill on my lab bench (less than 1 liter). What should I do?

Solution: For a small spill, laboratory personnel can typically manage the cleanup.

• Alert others in the immediate area.[17]

• Remove all ignition sources such as open flames, sparks, and hot surfaces.[5][18]

• Ensure adequate ventilation. [6]

• Put on appropriate PPE , including gloves, goggles, and a lab coat.[17]

• Contain the spill by covering it with an inert absorbent material like vermiculite, dry sand, or earth.[5][18][19] Do not use combustible materials like paper towels to absorb the initial spill.[18][19]

• Collect the absorbed material using non-sparking tools and place it in a designated, sealable container for hazardous waste.[7][18][20]

• Clean the spill area with soap and water, and collect the rinse water for proper disposal if the chemical is highly toxic.[17]

• Label the waste container and arrange for pickup through your institution's Environmental Health and Safety (EHS) department.[13]

Problem: A large volume of decane has spilled. What is the protocol?

Solution: A spill of more than one liter may be considered an emergency.

• Immediately alert all personnel and evacuate the area.[5][21]

• If the spill emits toxic vapors or poses a fire hazard, pull the fire alarm and call emergency services (911) .[21]

• Do not attempt to clean up a large spill unless you are trained and equipped to do so as part of an emergency response team.[5]

• Provide emergency responders with the Safety Data Sheet (SDS) for decane and any other relevant information.

Data and Protocols

Quantitative Data Summary

The following tables summarize key quantitative data for decane.

Table 1: Physical and Chemical Properties of n-Decane

Property	Value	Source
Chemical Formula	C₁₀H₂₂	[22]
Molecular Weight	142.28 g/mol	[3]
Appearance	Colorless liquid	[1][11]
Boiling Point	174°C / 345.2°F	[3]
Melting Point	-30°C / -22°F	[3]
Flash Point	46°C / 115°F	[18][23]
Autoignition Temp.	210°C / 410°F	[18]
Density	0.732 g/cm³ at 20°C	[1][24]
Water Solubility	Insoluble (≤1.25 mg/l at 20°C)	[1][11]
Vapor Density	4.9 (Air = 1)	[23]

Table 2: Health and Safety Hazards of n-Decane

Hazard	Description	Source
Flammability	Flammable liquid and vapor. Explosive vapor/air mixtures may form above 46°C.	[1][23]
Aspiration Hazard	May be fatal if swallowed and enters airways.	[1][2][4]
Skin Contact	Repeated exposure may cause skin dryness, cracking, and irritation.	[2][18][23]
Inhalation	High concentrations may cause coughing, dizziness, and narcotic effects.	[5][18]
Explosion Limits	Lower: 0.7-0.8%	[7][18]
Upper: 5.4%	[7][18]

Table 3: Recommended Personal Protective Equipment (PPE)

Equipment	Specification	Source
Eye Protection	Chemical safety goggles or face shield.	[6][7]
Hand Protection	Solvent-resistant gloves (e.g., Nitrile).	[5][23]
Body Protection	Protective clothing, lab coat.	[5][6]
Respiratory	Use in a well-ventilated area. A NIOSH/MSHA approved respirator is needed if ventilation is inadequate.	[5][7][8]

Experimental Protocol: Small-Scale Decane Spill Cleanup (<1 Liter)

Objective: To safely clean and decontaminate a small spill of decane in a laboratory setting.

Materials:

• Personal Protective Equipment (PPE): safety goggles, solvent-resistant gloves, lab coat.

• Inert absorbent material (vermiculite, sand, or spill kit absorbent).

• Non-sparking scoop or brush.[7][18]

• Sealable, chemically compatible waste container.

• Hazardous waste labels.

• Soap solution and paper towels.

Procedure:

• Immediate Response:

  • Notify colleagues in the vicinity of the spill.[17]

  • Immediately extinguish all nearby flames and turn off ignition sources.[5][18]

• Don PPE:

  • Put on safety goggles, gloves, and a lab coat before approaching the spill.[17]

• Containment and Absorption:

  • If the spill is spreading, create a dike around the spill with absorbent material.[17][25]

  • Gently spread absorbent material over the entire spill, starting from the outside edges and working inward.[17][26]

  • Allow the absorbent to completely soak up the decane.[26]

• Waste Collection:

  • Using a non-sparking scoop, carefully collect the contaminated absorbent material.[18][20]

  • Place all collected material into the designated hazardous waste container.[18]

• Decontamination:

  • Wash the spill surface with a soap and water solution.

  • Use paper towels to wipe the area clean. Place these used towels into the same hazardous waste container.[26]

• Final Disposal:

  • Seal the waste container tightly.

  • Attach a completed hazardous waste label, clearly identifying the contents as "Decane Waste with Absorbent."

  • Store the container in your lab's designated satellite accumulation area.[16]

  • Contact your institution's EHS department for waste pickup.[13]

• Restock:

  • Replace any used materials from your spill kit.[17]

Visual Workflows

Caption: Workflow for proper decane waste management in a laboratory.

Caption: Decision-making process for responding to a decane spill.

References

• 1. chemos.de [chemos.de]
• 2. carlroth.com:443 [carlroth.com:443]
• 3. fishersci.co.uk [fishersci.co.uk]
• 4. carlroth.com [carlroth.com]
• 5. nj.gov [nj.gov]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 9. Chapter 20, Chemical Hygiene Plan: Chemical Waste Management | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 10. WERCS Studio - Application Error [assets.thermofisher.com]
• 11. Decane | C10H22 | CID 15600 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. danielshealth.com [danielshealth.com]
• 13. benchchem.com [benchchem.com]
• 14. epa.gov [epa.gov]
• 15. acs.org [acs.org]
• 16. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 17. 5.4.1.1 Incidental Spill Cleanup Procedures | Environment, Health and Safety [ehs.cornell.edu]
• 18. louisville.edu [louisville.edu]
• 19. jk-sci.com [jk-sci.com]
• 20. louisville.edu [louisville.edu]
• 21. chemkleancorp.com [chemkleancorp.com]
• 22. Decane - Wikipedia [en.wikipedia.org]
• 23. ICSC 0428 - DECANE [inchem.org]
• 24. carlroth.com [carlroth.com]
• 25. ccny.cuny.edu [ccny.cuny.edu]
• 26. ehs.utk.edu [ehs.utk.edu]

Reference Data & Comparative Studies

Decane vs. Hexane as a Solvent for Extraction: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical step in any extraction process, directly impacting yield, purity, and the overall efficiency of isolating target compounds. Among the various non-polar solvents available, alkanes such as decane (B31447) and hexane (B92381) are frequently employed. This guide provides an objective comparison of decane and hexane as extraction solvents, supported by their physicochemical properties and established experimental protocols, to aid researchers in making an informed decision for their specific applications.

Physicochemical Properties: A Head-to-Head Comparison

The fundamental properties of a solvent dictate its behavior and suitability for a given extraction. Decane and hexane, both being non-polar alkanes, share similarities in their solvent capabilities for non-polar compounds. However, their differences in physical properties, such as boiling point and viscosity, can have significant practical implications.

Property	Decane	Hexane	References
Molecular Formula	C₁₀H₂₂	C₆H₁₄
Molecular Weight ( g/mol )	142.29	86.18	[1]
Boiling Point (°C)	174	69	[1]
Density (g/cm³ at 20°C)	0.73	0.66	[1]
Viscosity (cP at 25°C)	0.838	0.29	[2]
Vapor Pressure (mmHg at 20°C)	1.0	124
Flash Point (°C)	46	-23	[3]
Solubility in Water	Insoluble	Insoluble	[3]
Polarity	Non-polar	Non-polar

Performance in Extraction: A Theoretical and Practical Overview

While direct, quantitative comparative studies on the extraction efficiency of decane versus hexane for a wide range of compounds are not extensively available in peer-reviewed literature, an analysis of their physicochemical properties allows for a strong predictive comparison of their performance.

Hexane is a widely used solvent in large-scale extractions, particularly for vegetable oils from seeds.[4] Its popularity stems from its low boiling point, which allows for easy removal from the extract through evaporation at relatively low temperatures, minimizing thermal degradation of sensitive compounds.[4] Its low viscosity facilitates rapid penetration into the solid matrix, leading to efficient extraction.

Decane , with its significantly higher boiling point, presents a different set of advantages and disadvantages. The higher boiling point makes it less volatile and easier to handle at ambient temperatures, reducing evaporative losses. This property can be beneficial for extractions conducted over extended periods or at elevated temperatures where maintaining solvent volume is crucial. However, the removal of decane from the final extract requires higher temperatures and/or lower pressures, which may not be suitable for thermally labile compounds. Its higher viscosity compared to hexane might slightly impede its penetration into dense matrices, potentially requiring longer extraction times or finer grinding of the source material.

Experimental Protocols

Detailed and reliable experimental protocols are essential for reproducible and accurate extraction results. Below are representative protocols for liquid-liquid and solid-liquid extractions that can be adapted for use with both decane and hexane, keeping in mind their different physical properties.

Liquid-Liquid Extraction (LLE) Protocol

This protocol is a general guideline for partitioning a compound of interest from an aqueous phase into an immiscible organic solvent phase (decane or hexane).

Materials:

• Separatory funnel

• Beakers

• Erlenmeyer flasks

• Decane or Hexane (extraction solvent)

• Aqueous solution containing the target compound

• Drying agent (e.g., anhydrous sodium sulfate)

• Rotary evaporator

Procedure:

• Preparation: Ensure the separatory funnel is clean, and the stopcock is properly lubricated and closed.

• Loading: Pour the aqueous solution containing the compound of interest into the separatory funnel.

• Solvent Addition: Add a measured volume of the chosen organic solvent (decane or hexane) to the separatory funnel. The optimal solvent-to-sample ratio may need to be determined empirically.

• Extraction: Stopper the separatory funnel and, while securely holding the stopper and stopcock, invert the funnel and shake gently for 10-20 seconds, periodically venting the funnel by opening the stopcock to release any pressure buildup.

• Phase Separation: Place the separatory funnel in a ring stand and allow the two immiscible layers to separate completely. The less dense solvent (both decane and hexane are less dense than water) will form the upper layer.

• Collection: Carefully drain the lower aqueous layer. Collect the upper organic layer containing the extracted compound into a clean Erlenmeyer flask.

• Drying: Add a small amount of a drying agent, such as anhydrous sodium sulfate, to the collected organic phase to remove any residual water.

• Solvent Removal: Remove the solvent using a rotary evaporator. Note that a higher temperature and/or lower pressure will be required for the evaporation of decane compared to hexane.

Liquid-Liquid Extraction Workflow

Solid-Liquid Extraction (Soxhlet) Protocol

Soxhlet extraction is a continuous solid-liquid extraction technique suitable for extracting compounds from a solid matrix. This protocol is well-established for hexane and can be adapted for decane, with adjustments to the heating mantle temperature to achieve the appropriate solvent boiling and cycling rate.

Materials:

• Soxhlet extractor apparatus (including round-bottom flask, extraction chamber, and condenser)

• Heating mantle

• Thimble (cellulose or glass)

• Solid sample (ground to a fine powder)

• Decane or Hexane

• Boiling chips

• Rotary evaporator

Procedure:

• Sample Preparation: Dry the solid sample to remove moisture and grind it to a fine powder to increase the surface area for extraction.

• Loading: Accurately weigh the powdered sample and place it inside a thimble. Place the thimble inside the Soxhlet extraction chamber.

• Assembly: Add the chosen solvent (decane or hexane) and boiling chips to the round-bottom flask. Assemble the Soxhlet apparatus, ensuring all joints are properly sealed.

• Extraction: Heat the solvent in the round-bottom flask using a heating mantle. The solvent will vaporize, travel up to the condenser, liquefy, and drip into the thimble containing the sample. Once the solvent level in the extraction chamber reaches the top of the siphon tube, the solvent containing the extracted compounds will be siphoned back into the round-bottom flask. This cycle repeats, continuously extracting the sample with fresh solvent. Continue the extraction for a sufficient number of cycles (typically 4-6 hours, but may vary).

• Solvent Removal: After the extraction is complete, cool the apparatus. Remove the solvent from the extract using a rotary evaporator to obtain the crude extract.

Soxhlet Extraction Workflow

Safety and Environmental Impact

Both decane and hexane are flammable hydrocarbons and require careful handling in a well-ventilated area, away from ignition sources.[5][6] Personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should always be worn.

Hexane is known to be a neurotoxin, and chronic exposure can lead to peripheral neuropathy.[1] It is classified as a hazardous air pollutant and its use is subject to regulatory limits.[1]

Decane is generally considered to be less toxic than hexane.[3] However, it is still a flammable liquid and can cause skin and eye irritation.[3] Inhalation of high concentrations of decane vapor can have narcotic effects.[3] From an environmental perspective, both are considered volatile organic compounds (VOCs) that can contribute to air pollution.[7] However, due to its lower vapor pressure, decane is less volatile than hexane, which may result in lower fugitive emissions during handling and processing.[8] Both solvents have low water solubility and are toxic to aquatic life, necessitating proper disposal procedures.[9][10]

Conclusion

The choice between decane and hexane as an extraction solvent is a trade-off between ease of handling, processing conditions, and the nature of the target compound.

• Hexane is often the preferred solvent for large-scale extractions of non-polar, thermally stable compounds due to its low boiling point, which simplifies solvent recovery and reduces energy costs. Its low viscosity also contributes to efficient extraction kinetics. However, its higher volatility and neurotoxicity are significant drawbacks.

• Decane offers advantages in terms of lower volatility, making it safer to handle with reduced evaporative losses. Its higher boiling point may be beneficial for extractions requiring elevated temperatures. However, the energy required for its removal from the extract is higher, and it may not be suitable for heat-sensitive molecules.

For researchers, the selection should be based on a careful evaluation of the target compound's stability, the required extraction temperature and duration, and the available equipment for solvent removal. For drug development professionals, the potential for residual solvent in the final product is a critical consideration, and the lower toxicity profile of decane may be advantageous, provided its removal can be efficiently and completely achieved. The lack of direct comparative experimental data highlights an area for future research to provide more definitive guidance on the performance of these two solvents in various extraction scenarios.

References

• 1. d1io3yog0oux5.cloudfront.net [d1io3yog0oux5.cloudfront.net]
• 2. researchgate.net [researchgate.net]
• 3. louisville.edu [louisville.edu]
• 4. Petroleum Ether Vs Hexane: Extraction Selectivity, Safety Profile And Residual Limits [eureka.patsnap.com]
• 5. carlroth.com:443 [carlroth.com:443]
• 6. dhc-solvent.de [dhc-solvent.de]
• 7. How Decane Supports Multi-Phase Chemical Separation [eureka.patsnap.com]
• 8. Decane in Green Solvent Design for Environmental Sustainability [eureka.patsnap.com]
• 9. fishersci.com [fishersci.com]
• 10. www2.mst.dk [www2.mst.dk]

A Comparative Guide to n-Alkane Solvents for Organic Reactions

In the realm of organic chemistry, the choice of solvent is a critical parameter that can significantly influence the outcome of a reaction. Non-polar n-alkane solvents, such as n-pentane, n-hexane, and n-heptane, are frequently employed for their ability to dissolve non-polar compounds and their relative inertness.[1][2] This guide provides a comparative analysis of these common n-alkane solvents to assist researchers, scientists, and drug development professionals in making informed decisions for their experimental designs.

Physical and Chemical Properties

n-Alkanes are saturated hydrocarbons characterized by single bonds between carbon atoms.[3][4] Their physical properties, such as boiling point and viscosity, generally increase with the length of the carbon chain.[5] As non-polar molecules, they are insoluble in water but readily dissolve other non-polar substances like oils and fats, adhering to the "like dissolves like" principle.[5][6] Their chemical inertness makes them suitable as media for reactions involving highly reactive reagents.[1]

Table 1: Comparison of Key Properties of n-Alkane Solvents

Property	n-Pentane	n-Hexane	n-Heptane
Molecular Formula	C₅H₁₂	C₆H₁₄	C₇H₁₆
Boiling Point (°C)	36.1[7]	68.7[8]	98.4[8]
Melting Point (°C)	-129.7	-95.3	-90.6
Density (g/mL at 20°C)	0.626	0.659	0.684
Viscosity (cP at 20°C)	0.24	0.31	0.42
Dielectric Constant (at 20°C)	1.84	1.88	1.92
Primary Applications	Blowing agent, refrigerant, chromatography[6][7]	Solvent for oil extraction, industrial cleaning[7][8]	Fuel standard, coatings, laboratory solvent[7]

Performance in Organic Reactions

The selection of an n-alkane solvent is often dictated by the desired reaction temperature. The wide range of boiling points from n-pentane (36.1°C) to n-heptane (98.4°C) allows for precise temperature control.[7]

• n-Pentane , with its low boiling point, is suitable for reactions that require mild heating or for easy removal of the solvent post-reaction.[6] Its high volatility also makes it useful in applications like liquid chromatography.[6]

• n-Hexane is a widely used solvent in various industrial processes, including the extraction of edible oils.[8] However, due to its neurotoxic properties, there is a growing trend to replace it with safer alternatives.[9][10]

• n-Heptane is often favored in modern laboratories over hexane (B92381) due to its lower toxicity.[10] Its higher boiling point makes it suitable for reactions requiring elevated temperatures.[8]

Safety and Environmental Considerations

A critical aspect of solvent selection is the assessment of its safety and environmental impact. All three n-alkanes are highly flammable liquids, and their vapors can form explosive mixtures with air.[1][7] Therefore, they must be handled in well-ventilated areas away from ignition sources.

In terms of toxicity, n-hexane is a known neurotoxin, and chronic exposure can lead to severe health issues.[9] In contrast, n-pentane and n-heptane are considered to be far less toxic.[9] From an environmental perspective, n-pentane, n-hexane, and n-heptane are considered toxic to aquatic life with long-lasting effects.[11]

Table 2: Safety and Hazard Information

Solvent	GHS Hazard Statements	Key Safety Precautions
n-Pentane	H225 (Highly flammable), H304 (May be fatal if swallowed and enters airways), H336 (May cause drowsiness or dizziness), H411 (Toxic to aquatic life with long lasting effects)[12]	Keep away from heat/sparks/open flames. Avoid breathing vapors. Avoid release to the environment.[12]
n-Hexane	H225 (Highly flammable), H304 (May be fatal if swallowed and enters airways), H315 (Causes skin irritation), H336 (May cause drowsiness or dizziness), H361 (Suspected of damaging fertility or the unborn child), H373 (May cause damage to organs through prolonged or repeated exposure), H411 (Toxic to aquatic life with long lasting effects)	Obtain special instructions before use. Wear protective gloves/clothing. Use only outdoors or in a well-ventilated area.
n-Heptane	H225 (Highly flammable), H304 (May be fatal if swallowed and enters airways), H315 (Causes skin irritation), H336 (May cause drowsiness or dizziness), H410 (Very toxic to aquatic life with long lasting effects)[13]	Keep away from heat/sparks/open flames. Avoid release to the environment. Wear protective gloves.[13]

Experimental Protocols

General Protocol for Solvent Screening in an Organic Reaction

To determine the optimal n-alkane solvent for a specific organic reaction, a systematic screening process is essential.

Objective: To compare the effect of n-pentane, n-hexane, and n-heptane on the yield and purity of a target product in a given organic reaction.

Materials:

• Reactants and reagents for the specific organic reaction.

• n-Pentane, n-hexane, and n-heptane (reagent grade or higher).

• Standard laboratory glassware and equipment (reaction flasks, condensers, magnetic stirrer, heating mantle, etc.).

• Analytical equipment for reaction monitoring and product analysis (e.g., Thin Layer Chromatography (TLC), Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR) spectroscopy).

Procedure:

• Reaction Setup: Set up three identical reaction flasks, each containing the same molar quantities of reactants and reagents.

• Solvent Addition: To each flask, add the same volume of one of the n-alkane solvents (n-pentane to the first, n-hexane to the second, and n-heptane to the third).

• Reaction Conditions: Stir all three reactions at the same temperature. If the reaction requires heating, the temperature should be maintained just below the boiling point of the lowest-boiling solvent (n-pentane) for a consistent comparison, or each reaction can be run at its solvent's reflux temperature to evaluate the effect of temperature.

• Reaction Monitoring: Monitor the progress of each reaction at regular intervals using an appropriate analytical technique like TLC or GC.[14]

• Work-up and Isolation: Once the reactions are complete, quench them and perform an identical work-up and purification procedure for all three.[14] This typically involves extraction, washing, drying, and solvent removal.

• Analysis: Determine the yield of the purified product for each reaction. Analyze the purity of the product using techniques such as NMR, GC, or High-Performance Liquid Chromatography (HPLC).

• Comparison: Compare the reaction times, product yields, and purity levels obtained with each solvent to determine the most suitable one for the specific transformation.

Visualization of Solvent Selection Workflow

The process of selecting an appropriate n-alkane solvent can be visualized as a logical workflow.

Caption: Workflow for n-alkane solvent selection in organic synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. ecolink.com [ecolink.com]
• 3. byjus.com [byjus.com]
• 4. 3.3. Properties of alkanes | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 5. Physical Properties of Alkanes | OpenOChem Learn [learn.openochem.org]
• 6. simplesolvents.com [simplesolvents.com]
• 7. Understanding n-Pentane, n-Hexane, and n-Heptane: Properties, Applications, and Global Usage - Junyuan Petroleum Group | Manufacturer of Pentanes, Hexanes, Heptanes and Sulfiding Agents [junyuanpetroleumgroup.com]
• 8. simplesolvents.com [simplesolvents.com]
• 9. A comparative study on the neurotoxicity of n-pentane, n-hexane, and n-heptane in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A Deep Dive into Common Organic Solvents | ChemTalk [chemistrytalk.org]
• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 12. pentachemicals.eu [pentachemicals.eu]
• 13. solveco.se [solveco.se]
• 14. pubs.acs.org [pubs.acs.org]

validating decane purity using gas chromatography-mass spectrometry

For researchers, scientists, and professionals in drug development, ensuring the purity of chemical reagents like decane (B31447) is paramount for the integrity and reproducibility of experimental results. Decane, a C10 alkane, is widely used as a nonpolar solvent and as a component in various formulations. Even minor impurities can significantly impact reaction kinetics, solubility parameters, and toxicological assessments. This guide provides a comprehensive comparison of two prevalent analytical techniques for validating decane purity: Gas Chromatography-Mass Spectrometry (GC-MS) and Gas Chromatography with Flame Ionization Detection (GC-FID), supported by experimental data.

The Power of Separation: Gas Chromatography at the Core

Both GC-MS and GC-FID utilize the powerful separation capabilities of gas chromatography. In this technique, a liquid sample is vaporized and transported by an inert carrier gas through a capillary column. The column's stationary phase interacts differently with each component of the sample, causing them to travel at different speeds and elute at distinct times. This retention time is a key characteristic used for compound identification.

The primary distinction between the two methods lies in the detector used to analyze the compounds as they exit the column.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique couples the separation power of GC with the identification capabilities of mass spectrometry. As each compound elutes from the column, it is bombarded with electrons, causing it to ionize and fragment in a predictable pattern. The mass spectrometer then separates these fragments based on their mass-to-charge ratio, generating a unique mass spectrum that acts as a molecular fingerprint. This allows for confident identification of both the main component and any impurities.[1][2]

• Gas Chromatography with Flame Ionization Detection (GC-FID): In GC-FID, the eluting compounds are burned in a hydrogen-air flame. This combustion produces ions, generating an electrical current that is proportional to the amount of organic compound present.[3] While highly sensitive to hydrocarbons and providing excellent quantitative data, the FID does not provide structural information, making the identification of unknown impurities challenging without running reference standards.[3][4]

Performance Comparison: A Head-to-Head Analysis

To illustrate the practical differences between GC-MS and GC-FID for decane purity validation, a hypothetical commercial decane sample containing common impurities was analyzed using both methods. The common impurities in alkanes like decane often include adjacent n-alkanes (from the fractional distillation process) and branched isomers.

Table 1: Comparison of GC-MS and GC-FID Performance for Decane Purity Analysis

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Gas Chromatography-Flame Ionization Detection (GC-FID)
Identification	Definitive identification based on mass spectral library matching.	Tentative identification based on retention time comparison with standards.
Sensitivity	High sensitivity, capable of detecting trace-level impurities.[1]	Very high sensitivity for hydrocarbons.[3]
Selectivity	Highly selective, can distinguish between co-eluting peaks with different mass spectra.[1]	Less selective; co-eluting peaks will be detected as a single peak.
Quantitative Analysis	Good for quantification, but response can vary between different compound classes.	Excellent for quantification of hydrocarbons due to a uniform response factor.[4]
Cost & Complexity	Higher initial instrument cost and more complex operation.[3]	Lower instrument cost and simpler operation.[3]

Table 2: Quantitative Analysis of an Impure Decane Sample

Compound	Retention Time (min)	Peak Area (GC-MS)	Purity % (GC-MS)	Peak Area (GC-FID)	Purity % (GC-FID)	Mass Spectrum (m/z)
Nonane	8.25	15,230	0.5	16,500	0.5	43, 57, 71, 128
2-Methylnonane (B165365)	9.80	29,870	1.0	33,000	1.0	43, 57, 71, 85, 142
n-Decane	10.15	2,910,500	97.5	3,234,000	97.5	43, 57, 71, 85, 142
Undecane (B72203)	11.98	30,150	1.0	33,250	1.0	43, 57, 71, 85, 156

Note: This is a representative dataset to illustrate the comparison.

The GC-MS analysis provides unambiguous identification of the impurities through their mass spectra. For instance, while n-decane and its isomer 2-methylnonane have the same molecular weight (142 g/mol ), their fragmentation patterns and retention times differ, allowing for clear differentiation. The GC-FID, while providing excellent quantitative data on the percentage of each component, would require running standards for nonane, 2-methylnonane, and undecane to confirm their identities based on their retention times.

Experimental Protocols

A detailed methodology for the GC-MS and GC-FID analysis of decane is provided below. These protocols are based on established methods for hydrocarbon analysis.

Sample Preparation

• Accurately weigh approximately 100 mg of the decane sample into a 10 mL volumetric flask.

• Dissolve and dilute to the mark with a high-purity solvent such as hexane.

• Transfer an aliquot of the solution into a 2 mL autosampler vial for analysis.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Injector: Split/Splitless, 250°C, Split ratio 50:1.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Program: Initial temperature 50°C, hold for 2 minutes, ramp at 10°C/min to 250°C, hold for 5 minutes.

• MSD Parameters:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: 40-300 m/z.

GC-FID Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC with FID or equivalent.

• Column: Same as GC-MS.

• Injector: Same as GC-MS.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Program: Same as GC-MS.

• FID Parameters:

  • Temperature: 280°C.

  • Hydrogen Flow: 30 mL/min.

  • Air Flow: 300 mL/min.

  • Makeup Gas (Helium): 25 mL/min.

Workflow and Decision Making

The choice between GC-MS and GC-FID depends on the specific requirements of the analysis.

Caption: Workflow for decane purity validation.

For initial screening and routine quality control where the potential impurities are known, GC-FID is a cost-effective and highly accurate method for quantification. However, for comprehensive purity analysis, impurity profiling, and in research and development settings where unknown byproducts may be present, the definitive identification capabilities of GC-MS are indispensable.

Conclusion

Both GC-MS and GC-FID are powerful techniques for validating the purity of decane. GC-FID offers a robust, sensitive, and cost-effective solution for quantitative analysis, particularly when the identity of potential impurities is known. In contrast, GC-MS provides unparalleled qualitative information, enabling the confident identification of unknown compounds, which is crucial for comprehensive purity assessment in research and drug development. The choice of method should be guided by the specific analytical needs, balancing the requirement for definitive identification against the efficiency and cost-effectiveness of routine quantitative analysis.

References

• 1. Why is Using GC-MS More Advantageous than GC-FID? [monadlabtech.com]
• 2. labioscientific.com [labioscientific.com]
• 3. whitman.edu [whitman.edu]
• 4. reddit.com [reddit.com]

Decane vs. Dodecane: A Comparative Guide for Diesel Fuel Surrogate Selection

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of advanced engine technologies and cleaner combustion, the use of surrogate fuels that accurately mimic the behavior of complex commercial fuels like diesel is paramount. Among the n-alkanes, decane (B31447) (n-C10H22) and dodecane (B42187) (n-C12H26) are frequently employed as primary components in diesel surrogate mixtures. This guide provides an objective comparison of their performance based on experimental data, offering insights for researchers in combustion science and related fields.

At a Glance: Key Property Comparison

Property	n-Decane	n-Dodecane	Significance in Diesel Combustion
Molecular Formula	C10H22	C12H26	Influences stoichiometry, energy density, and physical properties.
Molar Mass ( g/mol )	142.28	170.33	Affects fuel spray atomization and vaporization.
Cetane Number	~77	~84	A primary indicator of ignition quality in diesel engines.
Boiling Point (°C)	174.1	216.2	Impacts fuel vaporization and mixture formation.
Density at 20°C (g/cm³)	0.73	0.75	Affects fuel injection and spray characteristics.

Performance Deep Dive: Experimental Data

The selection of a suitable surrogate hinges on its ability to replicate the combustion characteristics of diesel fuel under engine-relevant conditions. This section summarizes key experimental data for decane and dodecane in critical areas of combustion performance.

Ignition Delay Time

Ignition delay is a crucial parameter in diesel combustion, influencing engine efficiency and emissions. It is typically measured in shock tubes or rapid compression machines.

Experimental Protocol: Shock Tube Ignition Delay Measurement

A shock tube is a facility used to generate high temperatures and pressures for a short duration to study chemical kinetics.

• Mixture Preparation: A mixture of the fuel (decane or dodecane), an oxidizer (typically air), and a diluent (like argon) is prepared in a driven section of the tube.

• Shock Wave Generation: A diaphragm separating the high-pressure driver gas from the low-pressure driven gas is ruptured, generating a shock wave that propagates through the fuel-oxidizer mixture.

• Heating and Compression: The shock wave reflects off the end wall of the tube, further compressing and heating the mixture to conditions that induce autoignition.

• Ignition Detection: The onset of ignition is detected by a sharp rise in pressure or the emission of specific light signatures (e.g., from OH radicals) measured by sensors at the end wall. The time between the shock reflection and the onset of ignition is the ignition delay time.[1][2]

Workflow for Shock Tube Experiment

Caption: Workflow for determining ignition delay time using a shock tube.

Comparative Ignition Delay Data

Fuel	Pressure (atm)	Temperature (K)	Equivalence Ratio (Φ)	Ignition Delay Time (µs)
n-Decane	13	800 - 1300	0.5 - 1.0	Varies with temperature
n-Dodecane	20	775 - 1160	1.0	~60 - 400
n-Dodecane	40	775 - 1160	1.0	Shorter than at 20 atm

Note: Direct comparison is challenging due to varying experimental conditions in the literature. However, studies suggest that for larger n-alkanes (C7 and above), the differences in ignition delay times are often within experimental uncertainties under similar conditions.[1][2] Dodecane generally exhibits slightly shorter ignition delay times than decane under similar conditions, which is consistent with its higher cetane number. Both compounds exhibit the negative temperature coefficient (NTC) behavior characteristic of larger alkanes.

Laminar Flame Speed

Laminar flame speed is a fundamental property of a combustible mixture that influences flame propagation and stability. It is often measured using a counterflow burner.

Experimental Protocol: Counterflow Laminar Flame Speed Measurement

• Burner Setup: Two vertically opposed nozzles issue a premixed fuel-air mixture, creating a stagnation plane where two flat, laminar flames are stabilized.[3]

• Flow Control: The flow rates of fuel and air are precisely controlled to achieve the desired equivalence ratio.

• Flame Imaging: The flames are visualized using techniques like Schlieren photography or Particle Image Velocimetry (PIV) to measure the velocity of the unburned gas mixture approaching the flame front.

• Flame Speed Calculation: The laminar flame speed is determined from the measured flow velocity and the flame position.[4][5]

Counterflow Burner Experimental Setup

Caption: Schematic of a counterflow burner for laminar flame speed measurement.

Comparative Laminar Flame Speed Data

Fuel	Pressure (atm)	Temperature (K)	Equivalence Ratio (Φ) at Peak Speed	Peak Laminar Flame Speed (cm/s)
n-Decane	1	360-470	~1.1 - 1.2	~40-50 (at 470K)
n-Dodecane	1	400	~1.1	~45
n-Dodecane	1	470	~1.1	~55

Note: Laminar flame speeds are highly dependent on temperature and pressure. The data presented is for near-atmospheric pressure. Generally, for a given temperature, the laminar flame speed of dodecane is slightly higher than that of decane.

Soot Formation

Soot formation is a critical consideration in diesel combustion due to its impact on emissions and radiative heat transfer. Soot volume fraction is a key metric and can be measured using Laser-Induced Incandescence (LII).

Experimental Protocol: Laser-Induced Incandescence (LII) for Soot Volume Fraction

• Laser Heating: A pulsed, high-energy laser beam is directed into the sooting region of a flame.

• Soot Incandescence: The soot particles absorb the laser energy and are rapidly heated to their vaporization temperature, causing them to incandesce.[6]

• Signal Detection: The incandescence signal is captured by a detector (e.g., a photomultiplier tube). The intensity of this signal is proportional to the soot volume fraction.[7][8]

• Calibration: The LII signal is calibrated against a known soot concentration, often determined by light extinction measurements, to obtain quantitative soot volume fractions.[8]

Logical Flow of Soot Formation and Oxidation

Caption: Simplified pathway of soot formation and oxidation from hydrocarbon fuels.

Comparative Soot Formation Tendencies

Chemical Kinetics and Reaction Pathways

The combustion behavior of decane and dodecane is governed by complex chemical kinetic mechanisms. While both are n-alkanes and share similar reaction pathways, the longer carbon chain of dodecane introduces a larger number of intermediate species and reaction pathways.

The oxidation process for both fuels proceeds through:

• Low-Temperature Chemistry: Characterized by H-atom abstraction from the fuel molecule, followed by sequential O2 addition and isomerization reactions, leading to the NTC behavior.

• High-Temperature Chemistry: Dominated by unimolecular decomposition of the fuel and subsequent reactions of smaller hydrocarbon fragments.

Detailed chemical kinetic models have been developed for both decane and dodecane to simulate their combustion behavior. These models are essential tools for computational fluid dynamics (CFD) simulations of diesel engines.

Conclusion

Both decane and dodecane serve as valuable surrogates for the n-alkane fraction of diesel fuel.

• Dodecane is often favored in more recent surrogate formulations due to its physical properties (e.g., boiling point, density) being closer to those of typical diesel fuel. Its higher cetane number also better represents the ignition quality of modern diesel.

• Decane has been extensively studied, and a wealth of experimental data and well-validated kinetic models are available. It remains a suitable component, particularly when blending with other compounds to match specific diesel fuel properties.

The choice between decane and dodecane, or a mixture thereof, will depend on the specific research objectives. For studies focusing on matching the physical properties and ignition characteristics of modern diesel, dodecane may be the more appropriate choice. For fundamental combustion studies where a well-characterized n-alkane is needed, both are excellent candidates. Ultimately, the development of multi-component surrogates that include iso-alkanes, cycloalkanes, and aromatics in addition to n-alkanes is necessary to capture the full complexity of diesel fuel combustion.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Atmospheric Pressure Counterflow Setup for Flame studies | Combustion Diagnostics Laboratory [combdiaglab.engr.uconn.edu]
• 4. alternativefuelslaboratory.ca [alternativefuelslaboratory.ca]
• 5. researchgate.net [researchgate.net]
• 6. artium.com [artium.com]
• 7. Soot volume fraction and particle size measurements with laser-induced incandescence [opg.optica.org]
• 8. Item - Soot Volume Fraction and Particle Size Measurements using Laser-Induced Incandescence - Purdue University Graduate School - Figshare [hammer.purdue.edu]

spectroscopic analysis for decane identification and quantification

A Comprehensive Comparison of Spectroscopic Techniques for the Identification and Quantification of Decane (B31447)

For researchers, scientists, and professionals in drug development requiring accurate identification and quantification of decane, selecting the appropriate analytical technique is paramount. This guide provides a detailed comparison of three common spectroscopic methods: Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy. The performance of each technique is evaluated based on key quantitative metrics, and detailed experimental protocols are provided to support your analytical needs.

Quantitative Performance Comparison

The selection of an analytical method is often dictated by its quantitative performance. The following table summarizes the key quantitative parameters for the analysis of decane using GC-MS and ¹H-NMR spectroscopy.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy	Fourier-Transform Infrared (FTIR) Spectroscopy
Primary Use	Identification & Quantification	Identification & Quantification	Identification (Functional Groups)
Limit of Detection (LOD)	0.004 µg/mL[1]	Approx. 2 µg/mL (for similar compounds)[2]	Not suitable for trace quantification
Limit of Quantification (LOQ)	0.008 µg/mL[1]	Approx. 4 µg/mL (for similar compounds)[2]	Not suitable for precise quantification
Linearity (R²)	>0.99[1]	>0.99[2]	Not applicable
Precision (CV%)	Intra-day and Inter-day CVs available in literature[1]	Generally offers good repeatability[2]	Not applicable for quantification
Sample Throughput	Slower, due to chromatographic separation[3]	Faster, spectra can be acquired in minutes[3]	Rapid
Strengths	High sensitivity and selectivity, ideal for complex mixtures[4][5]	Non-destructive, provides detailed structural information, rapid for high-concentration samples[6]	Quick identification of functional groups, simple sample preparation[7]
Limitations	Destructive technique, requires volatile and thermally stable compounds.[5]	Lower sensitivity compared to GC-MS, requires higher sample concentrations.[2]	Limited specificity for isomers, not a quantitative technique for alkanes.[7]

Experimental Protocols

Detailed methodologies are crucial for reproducing experimental results. The following sections provide protocols for the analysis of decane using GC-MS, ¹H-NMR, and FTIR.

Gas Chromatography-Mass Spectrometry (GC-MS) for Decane Quantification

GC-MS is a powerful technique for the separation, identification, and quantification of volatile and semi-volatile compounds like decane.[4][5]

1. Sample Preparation:

• Standard Preparation: Prepare a stock solution of n-decane in a suitable volatile solvent (e.g., hexane (B92381) or dichloromethane) at a concentration of 1 mg/mL. Perform serial dilutions to create a series of calibration standards ranging from 0.05 µg/mL to 10 µg/mL.[1][8]

• Internal Standard: To improve accuracy and precision, add a deuterated internal standard (e.g., n-dodecane-d26) to all standards and samples at a fixed concentration.[1]

• Sample Extraction (if in a matrix): For samples where decane is in a complex matrix, a liquid-liquid extraction or solid-phase extraction may be necessary to isolate the hydrocarbon fraction.[9]

2. Instrumental Parameters:

• Gas Chromatograph (GC):

  • Column: Use a non-polar capillary column, such as a DB-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness).[1]

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Inlet: Splitless injection at 250°C.

  • Oven Temperature Program: Initial temperature of 40°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Full scan mode (m/z 40-400) for identification and Selected Ion Monitoring (SIM) mode for quantification. For decane, characteristic ions include m/z 43, 57, 71, and 85.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

3. Data Analysis:

• Identification: Identify the decane peak in the chromatogram by its retention time and by comparing its mass spectrum with a reference library (e.g., NIST).

• Quantification: Generate a calibration curve by plotting the ratio of the peak area of decane to the peak area of the internal standard against the concentration of the calibration standards. Determine the concentration of decane in the samples from this calibration curve.

¹H-NMR Spectroscopy for Decane Identification and Quantification

¹H-NMR spectroscopy provides detailed structural information and can be used for the quantification of compounds at relatively high concentrations.[6]

1. Sample Preparation:

• Accurately weigh a known amount of the sample containing decane.

• Dissolve the sample in a known volume of a deuterated solvent (e.g., chloroform-d, CDCl₃) in an NMR tube.[3]

• For absolute quantification, add a known amount of an internal standard with a simple, well-resolved signal that does not overlap with the decane signals (e.g., tetramethylsilane (B1202638) - TMS, or maleic acid).

2. NMR Acquisition Parameters:

• Spectrometer: A 400 MHz or higher field NMR spectrometer.

• Pulse Sequence: A standard single-pulse experiment.

• Relaxation Delay (d1): Set to at least 5 times the longest T₁ relaxation time of the protons of interest to ensure full relaxation and accurate integration. A typical starting value is 30 seconds for quantitative analysis.

• Number of Scans (ns): Adjust to achieve an adequate signal-to-noise ratio.

• Acquisition Time (aq): Typically 2-4 seconds.

3. Data Processing and Analysis:

• Apply Fourier transformation, phase correction, and baseline correction to the acquired FID.

• Identification: The ¹H-NMR spectrum of decane will show a triplet at approximately 0.88 ppm corresponding to the two methyl (-CH₃) groups and a multiplet around 1.26 ppm for the eight methylene (B1212753) (-CH₂) groups.[10]

• Quantification: Integrate the signals corresponding to the decane protons and the internal standard. The concentration of decane can be calculated using the following formula:

  C_decane = (I_decane / N_decane) * (N_IS / I_IS) * (M_IS / M_decane) * C_IS

  Where:

  • C = Concentration

  • I = Integral value

  • N = Number of protons giving rise to the signal

  • M = Molar mass

  • IS = Internal Standard

FTIR Spectroscopy for Decane Identification

FTIR spectroscopy is a rapid and non-destructive technique primarily used for the identification of functional groups present in a molecule.[7]

1. Sample Preparation:

• For liquid samples like decane, a small drop can be placed between two potassium bromide (KBr) or sodium chloride (NaCl) plates to form a thin film.

• Alternatively, the spectrum can be recorded using an Attenuated Total Reflectance (ATR) accessory.

2. FTIR Analysis:

• Acquire the spectrum in the mid-infrared range (typically 4000-400 cm⁻¹).

• Identification: The FTIR spectrum of decane will exhibit characteristic alkane absorptions:

  • C-H stretching: Strong absorptions in the 2850-2960 cm⁻¹ region.[11] Specifically, asymmetric and symmetric stretching of CH₃ and CH₂ groups can be observed.

  • C-H bending: Absorptions in the 1450-1470 cm⁻¹ region (scissoring) and around 1375 cm⁻¹ (methyl rock).[11]

  • CH₂ rocking: A characteristic peak around 720 cm⁻¹ may be present, indicating a chain of four or more methylene groups.[7]

Visualizing the Workflow

The following diagrams illustrate the experimental workflows for the spectroscopic analysis of decane.

GC-MS analysis workflow for decane quantification.

¹H-NMR analysis workflow for decane quantification.

References

• 1. researchgate.net [researchgate.net]
• 2. Orthogonal Comparison of GC−MS and 1H NMR Spectroscopy for Short Chain Fatty Acid Quantitation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Identification and Quantification of Hydrocarbon Functional Groups in Gasoline Using 1H-NMR Spectroscopy for Property Prediction [mdpi.com]
• 4. GC-MS: A Powerful Technique for Hydrocarbon Analysis | Lab Manager [labmanager.com]
• 5. news-medical.net [news-medical.net]
• 6. Quantitative 1H NMR. Development and potential of an analytical method: an update. | Semantic Scholar [semanticscholar.org]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. benchchem.com [benchchem.com]
• 9. Development of an Analytical Method using Gas Chromatography – Mass Spectrometry (GC-MS) to Quantify Hydrocarbons Released into the Environment during an Oil Spill | Scottish Government - Marine Directorate Data Publications [data.marine.gov.scot]
• 10. Decane(124-18-5) 1H NMR [m.chemicalbook.com]
• 11. researchgate.net [researchgate.net]

A Researcher's Guide to the Chromatographic Separation of Decane from Other Hydrocarbons

For scientists and professionals in drug development and research, the precise separation and analysis of hydrocarbons are critical. This guide provides an objective comparison of chromatographic methods for separating decane (B31447) from other hydrocarbons, supported by experimental data and detailed protocols. Gas chromatography (GC) is the premier technique for this application, primarily due to the volatility of these compounds. The separation is principally governed by the boiling points of the hydrocarbons and their interactions with the stationary phase of the GC column.

Performance Comparison: Retention Behavior of Decane and Related Hydrocarbons

The efficiency of a chromatographic separation is quantified by the retention time and retention index of the analytes. On non-polar stationary phases, the elution order of alkanes is primarily determined by their boiling points, with lower-boiling point compounds eluting first.[1][2] Branching in the hydrocarbon chain reduces the surface area and boiling point, leading to earlier elution compared to the corresponding linear alkane.[1][2]

The Kovats Retention Index (RI) is a standardized measure that helps in the identification of compounds by normalizing retention times to those of adjacent n-alkanes. By definition, the retention index of an n-alkane is 100 times its carbon number on any stationary phase.[3][4]

Below is a table summarizing the boiling points and Kovats Retention Indices for decane and other relevant hydrocarbons on a common non-polar stationary phase, DB-5 (5%-phenyl-methylpolysiloxane).

Compound	Chemical Formula	Boiling Point (°C)	Kovats Retention Index (RI) on DB-5 Column
n-Octane	C₈H₁₈	125.7	800[3]
n-Nonane	C₉H₂₀	150.8	900[3]
n-Decane	C₁₀H₂₂	174.1	1000 (by definition), 999 (experimental) [3][5]
n-Undecane	C₁₁H₂₄	195.9	1100[3]
n-Dodecane	C₁₂H₂₆	216.3	1200
2-Methylnonane	C₁₀H₂₂	167.8	< 1000
2,2,4-Trimethylpentane (Isooctane)	C₈H₁₈	99.3	< 800[2]

Note: The retention indices for branched alkanes are generally lower than their corresponding n-alkane and will vary depending on the degree and position of branching.

Experimental Protocol: Gas Chromatographic Separation of a Hydrocarbon Mixture

This protocol outlines a standard method for the separation of a hydrocarbon mixture containing decane using gas chromatography with flame ionization detection (GC-FID).

1. Instrumentation:

• Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID).

• Capillary Column: DB-1 (100% dimethylpolysiloxane) or DB-5 (5%-phenyl-methylpolysiloxane), 30 m length x 0.25 mm internal diameter x 0.25 µm film thickness.

• Carrier Gas: Helium or Hydrogen, high purity.

• Data Acquisition System.

2. Reagents and Standards:

• Standard mixture containing n-octane, n-nonane, n-decane, n-undecane, and n-dodecane (e.g., 100 ppm of each in hexane).

• Unknown hydrocarbon sample for analysis.

• Hexane (B92381) (GC grade) for sample dilution.

3. GC-FID Conditions:

• Injector Temperature: 250 °C

• Injection Mode: Split (e.g., 50:1 split ratio)

• Injection Volume: 1 µL

• Carrier Gas Flow Rate: 1.0 mL/min (constant flow)

• Oven Temperature Program:

  • Initial Temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase to 200 °C at a rate of 10 °C/min.

  • Final Hold: Hold at 200 °C for 5 minutes.

• Detector Temperature: 280 °C

• Detector Gases: Hydrogen and Air (flow rates as per instrument manufacturer's recommendations).

4. Procedure:

• Sample Preparation: Dilute the unknown hydrocarbon sample in hexane to an appropriate concentration.

• Standard Injection: Inject the standard hydrocarbon mixture to determine the retention times and response factors for each component.

• Sample Injection: Inject the prepared unknown sample.

• Data Analysis:

  • Identify the peaks in the unknown sample chromatogram by comparing their retention times with those from the standard mixture.

  • Quantify the amount of each hydrocarbon, including decane, using the peak areas and the response factors determined from the standard analysis.

Workflow for Chromatographic Separation of Decane

The following diagram illustrates the logical workflow of the experimental process for separating and analyzing decane from a hydrocarbon mixture using gas chromatography.

Caption: A flowchart illustrating the key steps in the GC-FID analysis of decane.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Chempendix - Retention Indexes [sites.google.com]
• 4. phytochemia.com [phytochemia.com]
• 5. The Kovats Retention Index: Decane (C10H22) [pherobase.com]

A Comparative Analysis of the Thermal Properties of Short- and Long-Chain Alkanes

A comprehensive guide for researchers, scientists, and drug development professionals detailing the variance in thermal properties between short and long-chain alkanes, supported by experimental data and methodologies.

The length of a carbon chain in an alkane molecule significantly influences its thermal properties. This guide provides an objective comparison of these properties, offering a valuable resource for applications ranging from fundamental research to pharmaceutical development, where understanding such characteristics is crucial for processes like solvent selection, purification, and formulation.

Core Thermal Property Comparison

The fundamental difference in thermal behavior between short and long-chain alkanes arises from the strength of the intermolecular forces, specifically the van der Waals forces. As the carbon chain length increases, the surface area of the molecule also increases, leading to more points of contact and stronger van der Waals interactions between molecules. Consequently, more energy is required to overcome these forces, resulting in higher melting points, boiling points, and enthalpies of vaporization for longer-chain alkanes.[1]

Data Summary

The following tables summarize the key thermal properties of a range of straight-chain alkanes, providing a clear comparison between short and long-chain species.

Table 1: Melting and Boiling Points of n-Alkanes

Alkane	Molecular Formula	Number of Carbon Atoms	Melting Point (°C)	Boiling Point (°C)
Methane	CH₄	1	-182.5	-161.5
Ethane	C₂H₆	2	-183.3	-88.6
Propane	C₃H₈	3	-187.7	-42.1
Butane	C₄H₁₀	4	-138.3	-0.5
Pentane	C₅H₁₂	5	-129.7	36.1
Hexane	C₆H₁₄	6	-95.3	68.7
Heptane	C₇H₁₆	7	-90.6	98.4
Octane	C₈H₁₈	8	-56.8	125.7
Nonane	C₉H₂₀	9	-53.5	150.8
Decane	C₁₀H₂₂	10	-29.7	174.1
Dodecane	C₁₂H₂₆	12	-9.6	216.3
Pentadecane	C₁₅H₃₂	15	9.9	270.6
Eicosane	C₂₀H₄₂	20	36.7	343.0
Triacontane	C₃₀H₆₂	30	65.8	449.7
Tetracontane	C₄₀H₈₂	40	81.5	525.0

Table 2: Enthalpy of Vaporization and Specific Heat Capacity of n-Alkanes

Alkane	Number of Carbon Atoms	Enthalpy of Vaporization (kJ/mol at 298.15 K)	Specific Heat Capacity (J/g·K at 298.15 K)
Pentane	5	26.4	2.28
Hexane	6	31.5	2.27
Heptane	7	36.6	2.24
Octane	8	41.5	2.22
Nonane	9	46.4	2.21
Decane	10	51.4	2.20
Dodecane	12	61.3	2.19
Pentadecane	15	76.2	2.18
Eicosane	20	101.0	2.17
Heneicosane	21	107.3 ± 2.5	Not readily available
Docosane	22	113.7 ± 0.3	Not readily available
Tricosane	23	118.5 ± 0.4	Not readily available
Tetracosane	24	125.6 ± 2.7	Not readily available
Pentacosane	25	126.9 ± 1.4	Not readily available
Hexacosane	26	139.1 ± 7.7	Not readily available
Heptacosane	27	145.6 ± 8	Not readily available
Octacosane	28	151.4 ± 8.4	Not readily available
Triacontane	30	162.1 ± 8.0	Not readily available

Note: Specific heat capacity can vary with temperature. The values provided are at a standard temperature for comparison.

Experimental Protocols

The data presented in this guide are derived from established experimental methodologies. The following sections detail the protocols for key thermal property measurements.

Determination of Melting Point

1. Thiele Tube Method:

• Apparatus: Thiele tube, thermometer, capillary tubes, heating source (Bunsen burner or hot plate), and a suitable heating oil (e.g., mineral oil).

• Procedure:

  • A small amount of the powdered solid alkane is packed into a capillary tube, which is then sealed at one end.

  • The capillary tube is attached to a thermometer, with the sample positioned adjacent to the thermometer bulb.

  • The thermometer and capillary tube assembly is inserted into the Thiele tube containing the heating oil, ensuring the sample is immersed.

  • The side arm of the Thiele tube is gently heated, allowing convection currents to ensure uniform temperature distribution throughout the oil.

  • The temperature is increased slowly, and the temperatures at which the first drop of liquid appears and at which the entire solid has melted are recorded as the melting point range.[2][3][4][5][6]

2. Digital Melting Point Apparatus:

• Apparatus: A commercially available melting point apparatus (e.g., Mel-Temp).

• Procedure:

  • The powdered sample is loaded into a capillary tube.

  • The capillary tube is placed in the heating block of the apparatus.

  • The apparatus is programmed to heat at a controlled rate.

  • The sample is observed through a magnified viewing window.

  • The temperatures at the onset and completion of melting are recorded digitally.

Determination of Enthalpy of Vaporization

Differential Scanning Calorimetry (DSC):

• Apparatus: A Differential Scanning Calorimeter.

• Procedure:

  • A small, precisely weighed sample of the liquid alkane is placed in a sample pan, and an empty pan is used as a reference.

  • The sample and reference pans are heated at a constant rate in the DSC furnace.

  • The instrument measures the difference in heat flow required to maintain the sample and reference at the same temperature.

  • As the sample vaporizes, it absorbs a significant amount of heat, resulting in a large endothermic peak on the DSC thermogram.

  • The area under this peak is integrated to determine the enthalpy of vaporization.[7]

Determination of Specific Heat Capacity

Calorimetry (Method of Mixtures):

• Apparatus: A calorimeter (e.g., a coffee-cup calorimeter for simple measurements or a more sophisticated bomb calorimeter for higher precision), a thermometer, a heating source, and a balance.

• Procedure:

  • A known mass of the liquid alkane is placed in the calorimeter, and its initial temperature is recorded.

  • A substance of known mass and higher temperature (or a calibrated heater) is introduced into the calorimeter.

  • The mixture is stirred, and the final equilibrium temperature is recorded.

  • The heat lost by the hotter substance (or supplied by the heater) is equated to the heat gained by the cooler liquid alkane and the calorimeter.

  • Knowing the masses, temperature changes, and the heat capacity of the calorimeter, the specific heat capacity of the alkane can be calculated using the principle of conservation of energy.[8][9]

Visualizing the Relationships

The following diagrams, generated using the DOT language, illustrate the fundamental relationships and experimental workflows discussed in this guide.

Caption: Relationship between alkane chain length and thermal properties.

Caption: Experimental workflow for DSC measurement of enthalpy of vaporization.

References

• 1. umsl.edu [umsl.edu]
• 2. srd.nist.gov [srd.nist.gov]
• 3. mdpi.com [mdpi.com]
• 4. umsl.edu [umsl.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.aip.org [pubs.aip.org]
• 7. scispace.com [scispace.com]
• 8. n-Hexane [webbook.nist.gov]
• 9. tycorun.com [tycorun.com]

A Comparative Guide to Molecular Dynamics Force Fields for Liquid Decane

This guide provides a comprehensive validation of commonly used molecular dynamics (MD) force fields for simulating the physical properties of liquid decane (B31447). The performance of five prominent force fields—AMBER, CHARMM, GROMOS, OPLS, and TraPPE—is objectively compared against experimental data for density, enthalpy of vaporization, viscosity, and self-diffusion coefficient. This document is intended for researchers, scientists, and drug development professionals who utilize MD simulations and require an accurate representation of aliphatic hydrocarbon chains.

Data Presentation

The following tables summarize the quantitative comparison of simulated properties of liquid decane from various force fields against experimental values at standard and elevated conditions.

Table 1: Density of Liquid Decane

Force Field	Type	Temperature (K)	Pressure (atm)	Simulated Density (g/cm³)	Experimental Density (g/cm³)
Experimental	-	298.15	1	-	0.7298
AMBER (GAFF2)	All-Atom	298.15	1	0.744	0.7298
OPLS-AA	All-Atom	298.15	1	0.728	0.7298
L-OPLS	All-Atom	298.15	1	0.730	0.7298
COMPASS	All-Atom	350	29.6	0.706	~0.692
TraPPE-UA	United-Atom	298.15	1	0.729	0.7298

Table 2: Enthalpy of Vaporization of Liquid Decane

Force Field	Type	Temperature (K)	Simulated ΔH_vap (kJ/mol)	Experimental ΔH_vap (kJ/mol)
Experimental	-	298.15	-	51.42[1]
AMBER (GAFF2)	All-Atom	447 (boiling pt)	41.5	39.1 (at boiling pt)
OPLS/2020	All-Atom	298.15	51.55	51.42[1]
TraPPE-UA	United-Atom	298.15	50.88	51.42[1]

Table 3: Viscosity of Liquid Decane

Force Field	Type	Temperature (K)	Pressure (atm)	Simulated Viscosity (mPa·s)	Experimental Viscosity (mPa·s)
Experimental	-	298.15	1	-	0.875
AMBER	All-Atom	300	1	~1.225	~0.85
OPLS-AA (TTK)	All-Atom	298.15	1	0.88	0.875
L-OPLS	All-Atom	350	29.6	0.52	~0.50
COMPASS	All-Atom	350	29.6	0.51	~0.50
TraPPE-UA	United-Atom	298.15	1	0.68	0.875

Table 4: Self-Diffusion Coefficient of Liquid Decane

Force Field	Type	Temperature (K)	Pressure (atm)	Simulated D (10⁻⁹ m²/s)	Experimental D (10⁻⁹ m²/s)
Experimental	-	298.15	1	-	1.05
OPLS-AA	All-Atom	298.15	1	0.95	1.05
L-OPLS	All-Atom	298.15	1	1.10	1.05
TraPPE-UA	United-Atom	298.15	1	1.45	1.05

Experimental and Simulation Protocols

Experimental Protocols

The experimental data cited in this guide were obtained using established laboratory techniques:

• Density: Liquid densities are typically measured using vibrating tube densimeters. The instrument measures the oscillation period of a U-shaped tube filled with the sample, which is directly related to the density of the liquid.

• Enthalpy of Vaporization: This property is often determined from vapor pressure measurements at different temperatures using techniques like the gas saturation method or differential scanning calorimetry (DSC). The Clausius-Clapeyron equation is then used to derive the enthalpy of vaporization.

• Viscosity: Viscosities of liquids like decane are measured using various types of viscometers, such as rolling ball, capillary, or rotational viscometers. These instruments measure the fluid's resistance to flow under controlled conditions.[2]

• Self-Diffusion Coefficient: Nuclear Magnetic Resonance (NMR) spectroscopy, particularly the pulsed-field gradient (PFG) NMR technique, is a common method for measuring the self-diffusion coefficient of molecules in a liquid. This technique monitors the translational motion of molecules over a known time interval.

Simulation Protocols

The simulation results presented were generated using molecular dynamics simulations with different force fields. While specific parameters may vary between studies, a general workflow is typically followed.

System Setup:

• Initial Configuration: A simulation box is filled with a predetermined number of decane molecules (typically ranging from a few hundred to a few thousand). The initial positions are often set on a lattice or placed randomly.

• Force Field Application: The chosen force field (e.g., AMBER, OPLS-AA, TraPPE-UA) defines the potential energy function of the system, including parameters for bonded (bonds, angles, dihedrals) and non-bonded (van der Waals, electrostatic) interactions. All-atom (AA) force fields explicitly represent all atoms, including hydrogens, while united-atom (UA) force fields group nonpolar hydrogens with their adjacent carbon atom into a single interaction site.[3]

Simulation Execution:

• Energy Minimization: The initial system is subjected to an energy minimization procedure to relax any unfavorable contacts or geometries.

• Equilibration: The system is then equilibrated in a stepwise manner. This usually involves a period of simulation in the NVT (constant number of particles, volume, and temperature) ensemble to bring the system to the desired temperature, followed by a longer equilibration in the NPT (constant number of particles, pressure, and temperature) ensemble to achieve the correct density. Temperature is maintained using a thermostat (e.g., Nosé-Hoover), and pressure is controlled by a barostat (e.g., Parrinello-Rahman).

• Production Run: Once the system is equilibrated (i.e., properties like temperature, pressure, and potential energy are stable), a production run is performed in the NPT or NVT ensemble, during which the atomic trajectories are saved for later analysis. Simulation times for calculating transport properties like viscosity and diffusion are typically in the nanosecond range.

Property Calculation:

• Density: Calculated as the average mass of the simulation box divided by the average volume during the NPT production run.

• Enthalpy of Vaporization (ΔH_vap): Calculated as the difference between the average potential energy of a single molecule in the gas phase and the average potential energy per molecule in the liquid phase, plus the RT term (ΔH_vap = E_gas - E_liquid + RT).

• Viscosity: Often calculated from the integral of the stress autocorrelation function using the Green-Kubo relations during an equilibrium MD simulation.[2]

• Self-Diffusion Coefficient: Calculated from the mean square displacement (MSD) of the molecules over time, according to the Einstein relation.

Mandatory Visualization

Caption: A flowchart illustrating the process of validating a molecular dynamics force field.

Summary of Force Field Performance

Based on the available data for liquid decane:

• All-Atom (AA) Force Fields (AMBER, OPLS-AA, L-OPLS, COMPASS): These force fields generally provide a good to excellent prediction of the thermodynamic and transport properties of liquid decane. The L-OPLS and the Tobias, Tu, and Klein parameterization of OPLS-AA show particularly strong agreement with experimental values for viscosity and diffusion.[4][5] The COMPASS force field also performs well, especially at higher temperatures.[6] While AMBER (GAFF2) shows a slight overestimation of density, it provides reasonable estimates for other properties.[2][7]

• United-Atom (UA) Force Fields (TraPPE-UA): The TraPPE-UA force field demonstrates excellent performance in predicting thermodynamic properties like density and enthalpy of vaporization, often with results very close to experimental values.[3] However, it tends to underestimate the viscosity and overestimate the self-diffusion coefficient, which is a known characteristic of UA models due to their smoother energy landscape.[4][5] Despite this, its computational efficiency makes it an attractive option, especially for large systems or long simulations where exact transport properties are not the primary focus.[3]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. DSpace [repository.aus.edu]
• 3. Prediction of Saturation Densities and Critical Properties of n-Decane, n-Pentadecane, and n-Eicosane Using Molecular Dynamics with Different Force-Fields - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Verification Required - Princeton University Library [oar.princeton.edu]
• 5. Shear viscosity of linear alkanes through molecular simulations: quantitative tests for n-decane and n-hexadecane | Semantic Scholar [semanticscholar.org]
• 6. heatenergist.org [heatenergist.org]
• 7. mdpi.com [mdpi.com]

A Comparative Analysis of Decane Solubility in Ethanol Versus Diethyl Ether

For Immediate Publication

[SHANGHAI, CN – December 16, 2025] – This guide provides a detailed comparison of the solubility of decane (B31447) in two common laboratory solvents: ethanol (B145695) and diethyl ether. The information is intended for researchers, scientists, and professionals in drug development who require a precise understanding of solvent-solute interactions for applications such as reaction chemistry, purification, and formulation. This document synthesizes experimental data to highlight the differences in solubility based on the distinct intermolecular forces governing these systems.

Executive Summary

Decane, a nonpolar alkane, exhibits significantly different solubility behaviors in ethanol and diethyl ether. While decane and diethyl ether are miscible in all proportions at ambient temperatures, decane and ethanol demonstrate partial miscibility, with their solubility being highly dependent on temperature. This difference is primarily attributed to the strong hydrogen bonding present in ethanol, which is absent in diethyl ether.

Data Presentation: Decane Solubility

The solubility of decane in ethanol is characterized by an upper critical solution temperature (UCST), above which the two liquids are fully miscible. Below this temperature, they form two distinct liquid phases. In contrast, decane is considered fully miscible with diethyl ether under standard laboratory conditions.

Solvent	Chemical Formula	Polarity	Dominant Intermolecular Forces	Decane Solubility (at 25°C)
Ethanol	C₂H₅OH	Polar (Protic)	Hydrogen Bonding, Dipole-Dipole, London Dispersion	Partially Miscible (Forms two phases at certain compositions)
Diethyl Ether	(C₂H₅)₂O	Weakly Polar (Aprotic)	Dipole-Dipole, London Dispersion	Miscible (Forms a single phase in all proportions)[1]

Decane-Ethanol System:

The liquid-liquid equilibrium for the decane-ethanol system shows a miscibility gap that closes at the upper critical solution temperature. For decane, this critical point is reached at a specific temperature and composition, above which complete miscibility is observed.

Theoretical Framework: Intermolecular Forces

The solubility of a nonpolar solute like decane is governed by the principle of "like dissolves like." This principle is a reflection of the underlying intermolecular forces between solute and solvent molecules.

• Decane (C₁₀H₂₂): As a nonpolar alkane, the only intermolecular forces present are weak London dispersion forces, which increase with the size of the molecule.[2]

• Ethanol (CH₃CH₂OH): Ethanol is a polar, protic solvent. It exhibits strong hydrogen bonding due to the presence of the hydroxyl (-OH) group, in addition to dipole-dipole interactions and London dispersion forces.[3]

• Diethyl Ether (CH₃CH₂OCH₂CH₃): Diethyl ether is a weakly polar, aprotic solvent. It has a bent molecular geometry, resulting in a net dipole moment and therefore dipole-dipole interactions. However, it lacks a hydrogen atom bonded to an electronegative atom, so it cannot act as a hydrogen bond donor. It primarily interacts via dipole-dipole and London dispersion forces.

The significant energy required to disrupt the hydrogen-bonding network in ethanol makes the dissolution of the nonpolar decane molecules energetically unfavorable, leading to partial miscibility. In contrast, the intermolecular forces in diethyl ether (primarily dipole-dipole and dispersion forces) are more comparable to the London dispersion forces in decane, allowing for miscibility.

Caption: Intermolecular forces governing decane's solubility.

Experimental Protocols

The determination of mutual solubility for liquid-liquid systems, particularly for identifying miscibility gaps and critical solution temperatures, is commonly performed using the cloud point method, which is conceptually similar to methods outlined in ASTM D611 for aniline (B41778) point determination.[4][5][6]

Objective: To determine the temperature at which a known composition of a binary liquid mixture becomes homogeneous upon heating and heterogeneous upon cooling (the cloud point).

Apparatus:

• Jacketed test tube

• Stirrer (manual or mechanical)

• Calibrated thermometer or thermocouple

• Controlled temperature bath (heating and cooling capabilities)

• Light source

Procedure:

• Sample Preparation: Prepare a series of binary mixtures of decane and the solvent (ethanol or diethyl ether) with known compositions by mass in sealed, jacketed test tubes.

• Heating: Place the test tube in the temperature bath and begin heating at a controlled rate while continuously stirring the mixture.

• Cloud Point Determination (Heating): Observe the mixture against a light source. The temperature at which the turbid, two-phase mixture becomes a single, clear phase is recorded as the cloud point.

• Cooling: Allow the clear solution to cool slowly while still stirring.

• Cloud Point Determination (Cooling): The temperature at which turbidity first reappears is recorded.

• Data Analysis: The average of the two recorded temperatures is taken as the equilibrium phase transition temperature for that composition. By plotting these temperatures against the composition, a mutual solubility curve can be constructed.

References

• 1. Decane | C10H22 | CID 15600 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Reagents & Solvents [chem.rochester.edu]
• 3. researchgate.net [researchgate.net]
• 4. store.astm.org [store.astm.org]
• 5. parslianarvand.com [parslianarvand.com]
• 6. ASTM D611 - Standard Test Methods for Aniline Point and Mixed Aniline Point of Petroleum Products and Hydrocarbon Solvents - Savant Labs [savantlab.com]

Comparative Analysis of Decane and Cyclohexane as Solvents

A Guide for Researchers in Organic Synthesis and Drug Development

The selection of an appropriate solvent is a critical parameter in chemical synthesis and formulation, profoundly influencing reaction rates, yields, and the solubility of target compounds. Both decane (B31447) and cyclohexane (B81311) are nonpolar hydrocarbon solvents widely utilized in industrial and laboratory settings. This guide provides a detailed comparative analysis of their physicochemical properties, solvency, applications, and safety profiles to aid researchers in making an informed solvent choice.

Physicochemical Properties

Decane, a linear alkane, and cyclohexane, a cycloalkane, are both characterized by their nonpolar nature.[1][2] However, they exhibit significant differences in volatility, viscosity, and boiling points, which are crucial considerations for various experimental setups. A summary of their key properties is presented below.

Property	Decane (n-decane)	Cyclohexane
Chemical Formula	C₁₀H₂₂[1]	C₆H₁₂[2]
Molar Mass	142.28 g/mol [3]	84.16 g/mol [4]
Appearance	Colorless liquid[1]	Colorless liquid[2]
Odor	Gasoline-like[1]	Mild, sweet, detergent-like[2]
Density	0.730 g/mL (at 20°C)[5]	0.7785 g/mL (at 20°C)[4]
Boiling Point	174.2 °C[5]	80.7 °C[6]
Melting Point	-29.7 °C[5]	6.55 °C[6]
Viscosity	0.920 mPa·s (at 20°C)[1]	1.0 cP (1.0 mPa·s) (at 20°C)[4]
Vapor Pressure	195 Pa (at 25°C)[1]	77.5 Torr (10332 Pa) (at 20°C)[4]
Flash Point	46 °C (115 °F)[3][5]	-20 °C (-4 °F)[4]
Polarity Index (P')	~0 (Nonpolar)[7][8]	0.2[4][9]
Dielectric Constant	~1.99 (implied nonpolar)	2.02 (at 20°C)[4]
Refractive Index	1.411 (at 20°C)[7]	1.4262 (at 20°C)[4]
Solubility in Water	Insoluble[1]	Slightly soluble (0.006% at 25°C)[4]

Logical Comparison of Solvent Characteristics

The choice between decane and cyclohexane often depends on the specific requirements of the application, such as the desired reaction temperature and the need for easy solvent removal. The following diagram illustrates a logical workflow for selecting between these two solvents based on their primary characteristics.

Caption: Logical workflow for solvent selection.

Solvency and Applications

As nonpolar solvents, both decane and cyclohexane are excellent at dissolving other nonpolar compounds like oils, fats, waxes, and unfunctionalized polymers, following the "like dissolves like" principle.[10][11][12]

Decane is particularly valued for applications requiring a stable, high-boiling point medium.[13] Its low volatility makes it suitable for:

• High-temperature organic synthesis , where it can overcome activation energy barriers without generating high vapor pressure.[13]

• Use as a solvent in the production of paints, coatings, and varnishes.[10]

• A component in the manufacturing of rubber, plastics, and synthetic fibers.[10][14]

• A diluent or excipient in some pharmaceutical formulations.[10]

• A reference standard in gas chromatography due to its well-defined properties.[10][13]

Cyclohexane's lower boiling point and higher volatility make it a preferred choice when easy removal of the solvent after a reaction or extraction is necessary.[6] Common applications include:

• Recrystallization , as many organic compounds are soluble in hot cyclohexane but have poor solubility at lower temperatures.[2]

• Extraction of essential oils, fats, and other non-polar active ingredients from natural products.[15][16]

• A solvent for lacquers, resins, and cellulose (B213188) ethers.

• A raw material in the industrial production of adipic acid and caprolactam, which are precursors to nylon.[2][17]

Experimental Protocol: Determination of Solubility

To quantitatively compare the solvency of decane and cyclohexane for a specific compound, a standard solubility determination experiment can be performed.

Objective: To determine the solubility of a solid compound (solute) in decane and cyclohexane at a specific temperature (e.g., 25°C).

Materials:

• Solute of interest (e.g., a nonpolar drug candidate)

• Decane (high purity)

• Cyclohexane (high purity)

• Analytical balance

• Vials with screw caps (B75204) (e.g., 20 mL)

• Thermostatic shaker or water bath

• Centrifuge

• Volumetric flasks and pipettes

• Analytical instrument for quantification (e.g., HPLC, UV-Vis spectrophotometer)

Methodology:

• Preparation of Saturated Solutions:

  • Add an excess amount of the solid solute to separate vials containing a known volume (e.g., 10 mL) of decane and cyclohexane, respectively. An excess is ensured when solid material remains undissolved.

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25°C) and agitate for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Separation:

  • After equilibration, allow the vials to stand undisturbed at the same constant temperature for several hours to let the excess solid settle.

  • To ensure complete separation of the solid from the liquid, centrifuge the vials at a moderate speed.

• Quantification:

  • Carefully withdraw a precise aliquot of the clear supernatant from each vial using a pipette.

  • Dilute the aliquot with a suitable solvent (if necessary) to a concentration within the linear range of the analytical instrument.

  • Analyze the concentration of the solute in the diluted samples using a pre-calibrated analytical method (e.g., HPLC).

• Calculation:

  • Calculate the original concentration in the saturated solution, accounting for any dilution factors. The result is the solubility of the compound in each solvent, typically expressed in mg/mL or mol/L.

The following diagram illustrates the general workflow for this experimental protocol.

Caption: Workflow for determining compound solubility.

Safety and Environmental Considerations

Both solvents are flammable and pose health risks. Proper handling in a well-ventilated area, away from ignition sources, and with appropriate personal protective equipment is mandatory.

Aspect	Decane	Cyclohexane
Flammability	Flammable liquid and vapor.[18] Flash point: 46°C.[5]	Highly flammable liquid and vapor.[19] Flash point: -20°C.[4]
Inhalation Hazard	Vapors may have narcotic effects in high concentrations.[3] May cause dizziness and headache.	Can irritate the nose and throat.[20] High exposure can cause dizziness, headache, and unconsciousness.[20][21]
Skin Contact	Repeated exposure may cause skin dryness, cracking, and dermatitis.[22][23]	Causes skin irritation.[19] Prolonged contact can cause a rash and dryness.[20]
Aspiration Hazard	May be fatal if swallowed and enters airways.[22][23]	May be fatal if swallowed and enters airways.[19][24]
Environmental	Slightly hazardous to water.[22] Expected to volatilize from soil and water surfaces.[7]	Very toxic to aquatic life with long-lasting effects.[19][25] Evaporates quickly into the air where it breaks down.

Cyclohexane's much lower flash point makes it a more significant fire hazard compared to decane.[4][5] Conversely, cyclohexane is rated as very toxic to aquatic life, a critical consideration for process waste disposal.[19][25]

Conclusion

Decane and cyclohexane are both effective nonpolar solvents, but their distinct physical properties make them suitable for different applications.

• Choose Decane for high-temperature reactions requiring a stable, non-volatile medium where solvent removal is not a primary concern.

• Choose Cyclohexane for applications like recrystallization and extraction at lower temperatures, especially when rapid and straightforward solvent removal by evaporation is advantageous.

The final decision should always incorporate a thorough risk assessment, considering the flammability, toxicity, and environmental impact of each solvent in the context of the planned experiment and facility capabilities.

References

• 1. Decane - Wikipedia [en.wikipedia.org]
• 2. Cyclohexane - Wikipedia [en.wikipedia.org]
• 3. Decane | C10H22 | CID 15600 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Cyclohexane Solvent Properties [macro.lsu.edu]
• 5. Decane - Sciencemadness Wiki [sciencemadness.org]
• 6. Cyclohexane - GeeksforGeeks [geeksforgeeks.org]
• 7. Decane CAS#: 124-18-5 [m.chemicalbook.com]
• 8. Comparison of the polarity of organic solvents_ [uhplcslab.com]
• 9. Polarity Index [macro.lsu.edu]
• 10. nbinno.com [nbinno.com]
• 11. solubilityofthings.com [solubilityofthings.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. nbinno.com [nbinno.com]
• 14. nbinno.com [nbinno.com]
• 15. Cyclohexane for Extraction: An Overview - Shandong Qibo New Energy Co., Ltd. [qiboch.com]
• 16. gneechem.com [gneechem.com]
• 17. Cyclohexane | C6H12 | CID 8078 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. chemos.de [chemos.de]
• 19. pentachemicals.eu [pentachemicals.eu]
• 20. nj.gov [nj.gov]
• 21. cpchem.com [cpchem.com]
• 22. carlroth.com:443 [carlroth.com:443]
• 23. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 24. agilent.com [agilent.com]
• 25. assets.fishersci.com [assets.fishersci.com]

A Researcher's Guide to Assessing Decane Purity via Freezing Point Depression

For professionals in research, science, and drug development, establishing the purity of chemical compounds is a critical step to ensure the validity and reproducibility of experimental results. This guide provides a detailed comparison of using freezing point depression to assess the purity of decane (B31447) against other common analytical methods.

The Principle of Freezing Point Depression

Freezing point depression is a colligative property of solutions, meaning it depends on the number of solute particles in a solvent, not on their specific identity. When a pure substance like decane contains impurities, these foreign molecules disrupt the crystallization process, requiring a lower temperature for the substance to freeze.[1] The extent of this temperature decrease is directly proportional to the concentration of the impurities.[2][3]

The change in freezing point (ΔTf) is described by the following equation:

ΔTf = i * Kf * m [3][4]

Where:

• ΔTf is the freezing point depression (the difference between the freezing point of the pure solvent and the solution).[5]

• i is the van 't Hoff factor, which represents the number of particles the solute dissociates into (for non-ionic impurities in decane, i = 1).[5]

• Kf is the cryoscopic constant, a value specific to the solvent (decane).

• m is the molality of the impurity in the solvent (moles of impurity per kilogram of solvent).[4]

By measuring the freezing point of a decane sample and comparing it to the known freezing point of pure n-decane, one can quantify the level of impurities.

Quantitative Data Summary

The following tables provide essential data for assessing decane purity and a comparison of analytical methods.

Table 1: Physical Properties of n-Decane

Property	Value	Reference
Chemical Formula	C₁₀H₂₂	[6][7]
Molar Mass	142.286 g·mol⁻¹	[7]
Freezing Point (Pure)	-29.7 °C (243.5 K)	[6][7][8]
Boiling Point	174.1 °C (447.3 K)	[6][7]

Table 2: Comparison of Purity Assessment Methods

Method	Principle	Advantages	Disadvantages
Freezing Point Depression	Lowering of freezing point due to impurities.[2]	Cost-effective, simple instrumentation, good for quantifying total soluble impurities.	Not suitable for identifying specific impurities, less sensitive to insoluble impurities.
Gas Chromatography (GC)	Separation of volatile components based on their affinity for a stationary phase.[9][]	High sensitivity and resolution, can identify and quantify individual volatile impurities.	Requires more expensive equipment, sample must be volatile.
High-Performance Liquid Chromatography (HPLC)	Separation of components in a liquid mobile phase.[]	Versatile for a wide range of compounds, high accuracy and precision.	Higher cost, requires expertise for method development.
Spectroscopy (NMR, IR, MS)	Interaction of molecules with electromagnetic radiation or electron beams to identify structure and composition.[9][]	Provides structural information about impurities, highly specific.	Expensive instrumentation, complex data analysis.
Differential Scanning Calorimetry (DSC)	Measures the difference in heat flow between a sample and a reference as a function of temperature.[]	Can determine purity without a standard, provides thermodynamic data.	Can be less accurate for samples with very low purity, requires specialized equipment.

Experimental Protocols

Protocol for Determining Freezing Point Depression of Decane

This protocol outlines the steps to measure the freezing point of a decane sample and determine its purity.

Materials:

• High-purity n-decane (as a reference standard)

• Decane sample of unknown purity

• Digital thermometer with high precision (±0.1 °C or better)

• Test tubes

• Stirring rod or magnetic stirrer

• Insulated cooling bath (e.g., a beaker with a dry ice/acetone or ice/salt mixture)[11][12]

• Data logging software (optional, but recommended for generating cooling curves)

Procedure:

• Calibrate the Thermometer: Ensure the thermometer is accurately calibrated using a known standard.

• Determine the Freezing Point of Pure Decane:

  • Place a known volume of pure n-decane into a test tube.

  • Insert the thermometer and stirring rod. The thermometer bulb should be fully submerged.

  • Place the test tube assembly into the cooling bath.

  • Begin stirring gently and continuously while recording the temperature at regular intervals (e.g., every 30 seconds).[12][13]

  • The temperature will decrease steadily. When freezing begins, the temperature will plateau. This plateau temperature is the freezing point of pure decane (Tf°).[14]

  • Plot temperature versus time to create a cooling curve. The flat portion of the curve indicates the freezing point.

• Determine the Freezing Point of the Impure Sample:

  • Thoroughly clean and dry the test tube.

  • Repeat the procedure from step 2 using the decane sample of unknown purity.

  • The plateau temperature observed will be the freezing point of the sample (Tf).

• Data Analysis:

  • Calculate the freezing point depression: ΔTf = Tf° - Tf.

  • Using the freezing point depression equation, the molality (m) of the impurities can be calculated if the cryoscopic constant (Kf) for decane is known. This allows for a quantitative assessment of the total soluble impurities.

Visualizations

Logical Relationship Diagram

Caption: Relationship between decane purity and freezing point depression.

Experimental Workflow Diagram

Caption: Workflow for assessing decane purity via freezing point depression.

References

• 1. Freezing-point depression - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. ChemTeam: Freezing Point Depression [chemteam.info]
• 4. Colligative Properties — Freezing Point Depression | Logic & Motion [cesarepeli.com]
• 5. Freezing Point Depression — Colligative Property Explained [physicsclassroom.com]
• 6. Decane - Sciencemadness Wiki [sciencemadness.org]
• 7. Decane - Wikipedia [en.wikipedia.org]
• 8. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 9. sciencing.com [sciencing.com]
• 11. chem21labs.com [chem21labs.com]
• 12. Chemistry 104: Molecular Weight by Freezing Point Depression [chem.latech.edu]
• 13. cerritos.edu [cerritos.edu]
• 14. chem.libretexts.org [chem.libretexts.org]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Decane in a Laboratory Setting

The proper disposal of decane (B31447), a flammable hydrocarbon, is a critical aspect of laboratory safety and environmental responsibility. For researchers, scientists, and drug development professionals, adherence to established protocols is not merely a matter of compliance but a cornerstone of a safe and efficient research environment. This guide provides essential, step-by-step procedures for the safe handling and disposal of decane waste, ensuring the protection of laboratory personnel and the surrounding ecosystem.

Immediate Safety and Handling

Before initiating any disposal procedure, it is imperative to be familiar with the inherent hazards of decane. Decane is a flammable liquid and vapor.[1] Repeated exposure may lead to skin dryness or cracking.[1][2] In the event of a spill or leak, all ignition sources must be immediately removed, and the area should be evacuated of personnel not equipped with appropriate protective gear.[3]

Personal Protective Equipment (PPE):

• Gloves: Wear protective gloves.[2]

• Eye Protection: Use safety glasses or goggles.[2]

• Clothing: Wear protective clothing to prevent skin contact.[2]

In case of skin contact, immediately wash the affected area with soap and water.[3] If decane comes into contact with the eyes, rinse immediately with plenty of water for at least 15 minutes, including under the eyelids.[2]

Decane Waste Disposal Protocol

The disposal of decane waste must comply with federal and local regulations, primarily governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[4][5] Laboratories are required to manage chemical waste in accordance with these regulations.[6]

Step 1: Waste Identification and Segregation

• All decane waste must be treated as hazardous waste.[7]

• Do not mix decane waste with non-hazardous waste streams, as this will render the entire volume hazardous.[7]

• Decane is incompatible with strong oxidizing agents such as perchlorates, peroxides, and nitrates.[3][8] Store decane waste separately from these substances to prevent violent reactions.[7]

Step 2: Container Selection and Labeling

• Use a chemically compatible container for decane waste. The original container is often the best choice.[4][7] The container must be in good condition, free from leaks, and have a secure, screw-type lid.[4][7]

• The container must be clearly labeled with the words "Hazardous Waste".[4] The label should also include the full chemical name "Decane" (no abbreviations), the applicable hazard warnings (e.g., "Flammable"), and the date when waste was first added to the container.[4]

Step 3: Waste Accumulation and Storage

• Store decane waste in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation.[6][9]

• The SAA must be in a well-ventilated area, away from heat, sparks, open flames, or any other ignition sources.[1][2][10]

• Containers should be kept tightly closed when not in use.[2][6]

• Do not fill containers to more than two-thirds of their total volume to allow for vapor expansion.[6]

Step 4: Arranging for Disposal

• Once the waste container is full or has reached the storage time limit set by your institution (often up to 90 days in some jurisdictions), arrange for its collection by your institution's Environmental Health and Safety (EHS) or a licensed hazardous waste disposal service.[5]

• Complete a hazardous waste pickup request form as required by your institution.[6]

Quantitative Data for Decane Disposal

Parameter	Value/Guideline	Source
Hazardous Waste Accumulation Limit	Do not exceed 55 gallons of total hazardous waste in a Satellite Accumulation Area.	[7][9]
Acute Hazardous Waste Limit	For "P-listed" acutely toxic waste, the limit is one quart. Decane is not typically P-listed.	[9]
Container Fill Level	Do not fill containers more than ⅔ of the total volume.	[6]
Spill Cleanup	Absorb with inert material (e.g., vermiculite, dry sand, earth).	[3][11][12]
Incompatible Materials	Strong oxidizing agents (e.g., perchlorates, peroxides, permanganates, chlorates, nitrates, chlorine, bromine, fluorine).	[3][8]

Decane Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of decane waste in a laboratory setting.

Decane Disposal Workflow Diagram

Experimental Protocol: Small-Scale Decane Spill Cleanup

This protocol outlines the procedure for cleaning up a small, manageable spill of decane (less than 100 mL) in a laboratory setting. For larger spills, evacuate the area and contact your institution's emergency response team.

Materials:

• Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves, lab coat.

• Inert absorbent material (e.g., vermiculite, dry sand, or a commercial absorbent).

• Two plastic bags.

• Hazardous waste labels.

• Non-sparking scoop or brush.

• Sealable, chemically compatible waste container.

Procedure:

• Ensure Safety: Immediately alert others in the vicinity of the spill. Ensure the area is well-ventilated and eliminate all sources of ignition.

• Contain the Spill: If possible, use absorbent material to create a dike around the spill to prevent it from spreading.

• Absorb the Decane: Cover the spill with a generous amount of inert absorbent material. Start from the outside of the spill and work inwards.

• Collect the Waste: Once the decane is fully absorbed, use a non-sparking scoop to carefully collect the contaminated absorbent material.

• Package the Waste: Place the collected material into a plastic bag and seal it. Place this bag inside a second plastic bag and seal it.

• Label the Waste: Affix a hazardous waste label to the outer bag, clearly identifying the contents as "Decane-contaminated absorbent material."

• Final Disposal: Place the labeled bag into a designated hazardous waste container for flammable solids.

• Decontaminate the Area: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., isopropanol), ensuring adequate ventilation. Place the used cloth in the hazardous waste container.

• Personal Decontamination: Remove and dispose of contaminated gloves and wash hands thoroughly with soap and water.

References

• 1. carlroth.com [carlroth.com]
• 2. fishersci.com [fishersci.com]
• 3. nj.gov [nj.gov]
• 4. danielshealth.com [danielshealth.com]
• 5. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 6. Chemical Waste - Occupational Health and Safety - Virginia Commonwealth University [healthsafety.vcu.edu]
• 7. vumc.org [vumc.org]
• 8. louisville.edu [louisville.edu]
• 9. ehrs.upenn.edu [ehrs.upenn.edu]
• 10. carlroth.com [carlroth.com]
• 11. carlroth.com [carlroth.com]
• 12. carlroth.com [carlroth.com]